(5-Ethyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetic acid

• CAS: 597545-23-8

Core Science & Biosynthesis

An In-depth Technical Guide to (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid (CAS 597545-23-8)

A Note to the Reader: Scientific literature on the specific compound (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid (CAS 597545-23-8) is limited. This guide has been constructed by leveraging extensive data on the broader class of 2,5-disubstituted 1,3,4-oxadiazoles, a well-studied and pharmacologically significant scaffold. The methodologies and properties described herein are based on established principles and data from closely related analogues, providing a robust framework for researchers, scientists, and drug development professionals.

Introduction: The Prominence of the 1,3,4-Oxadiazole Scaffold

The 1,3,4-oxadiazole ring is a five-membered aromatic heterocycle containing one oxygen and two nitrogen atoms. It is considered a "privileged scaffold" in medicinal chemistry due to its favorable physicochemical properties and its ability to engage in various biological interactions.[1][2] This heterocyclic core is a bioisostere of amide and ester functionalities, offering improved metabolic stability and pharmacokinetic profiles. Derivatives of 1,3,4-oxadiazole have demonstrated a remarkable breadth of pharmacological activities, including antimicrobial, anti-inflammatory, analgesic, anticonvulsant, and anticancer properties.[3][4][5] The compound (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid belongs to this versatile class, incorporating a flexible acetic acid side chain that can be crucial for interacting with biological targets.

Physicochemical and Structural Properties

Property	Value	Source
CAS Number	597545-23-8	Internal DB
Molecular Formula	C₆H₈N₂O₃S	Internal DB
Molecular Weight	188.20 g/mol	Internal DB
Appearance	Predicted: White to off-white solid	Inferred
Solubility	Predicted: Soluble in DMSO, DMF, and aqueous base	Inferred
pKa (acidic)	Predicted: ~3.5 - 4.5 (for the carboxylic acid)	Inferred

Note: "Inferred" properties are based on the general characteristics of similar chemical structures.

Synthesis and Mechanism

The synthesis of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid follows a well-established, two-step synthetic pathway common for this class of compounds. The process begins with the formation of a 5-substituted-1,3,4-oxadiazole-2-thiol, followed by S-alkylation to introduce the acetic acid moiety.

Step 1: Synthesis of 5-Ethyl-1,3,4-oxadiazole-2-thiol

The initial and crucial step is the cyclization reaction to form the oxadiazole ring. This is typically achieved by reacting an acid hydrazide with carbon disulfide in a basic medium.

• Rationale: Propionyl hydrazide serves as the backbone, providing the ethyl group at the 5-position. Carbon disulfide acts as a one-carbon synthon that, upon reaction and cyclization, forms the thiol group at the 2-position of the oxadiazole ring. The use of a base like potassium hydroxide is essential to deprotonate the hydrazide and facilitate the nucleophilic attack on the carbon disulfide.

Experimental Protocol:

• To a cooled (0-5 °C) solution of potassium hydroxide (0.01 mol) in ethanol (50 mL), add propionyl hydrazide (0.01 mol) with continuous stirring.

• After 15 minutes, add carbon disulfide (0.012 mol) dropwise to the mixture, ensuring the temperature remains below 10 °C.

• Allow the reaction mixture to stir at room temperature for 12-16 hours.

• The reaction mixture is then heated under reflux until the evolution of hydrogen sulfide gas ceases (approximately 8-10 hours).[6]

• The solvent is removed under reduced pressure. The resulting solid is dissolved in water and acidified with dilute hydrochloric acid to precipitate the product.

• The crude product is filtered, washed with cold water, and recrystallized from ethanol to yield pure 5-Ethyl-1,3,4-oxadiazole-2-thiol.

Step 2: Synthesis of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid

The second step involves the alkylation of the thiol group with an acetic acid synthon. This is typically performed using an ester of a haloacetic acid, followed by hydrolysis.

• Rationale: The thiol group of the oxadiazole is nucleophilic and readily reacts with electrophiles like ethyl bromoacetate in an S-alkylation reaction. The reaction is base-catalyzed to deprotonate the thiol, enhancing its nucleophilicity. The resulting ester is then hydrolyzed to the final carboxylic acid product.

Experimental Protocol:

• Dissolve 5-Ethyl-1,3,4-oxadiazole-2-thiol (0.01 mol) in an appropriate solvent like ethanol or acetone.

• Add a base such as anhydrous potassium carbonate (0.015 mol) to the solution.

• Add ethyl bromoacetate (0.011 mol) dropwise and reflux the mixture for 4-6 hours. Monitor the reaction progress using thin-layer chromatography (TLC).[7]

• After completion, filter off the inorganic salts and evaporate the solvent.

• The resulting crude ester is then subjected to hydrolysis by refluxing with an aqueous solution of sodium hydroxide (10%) for 2-3 hours.

• After cooling, the reaction mixture is acidified with dilute hydrochloric acid to precipitate the final product, (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid.

• The product is filtered, washed with water, and can be further purified by recrystallization.

Figure 1: Synthetic workflow for (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid.

Structural Characterization

The structural confirmation of the synthesized compound would rely on standard spectroscopic techniques. Below are the expected spectral features based on analysis of closely related compounds reported in the literature.[8][9][10][11][12]

• ¹H NMR: The proton NMR spectrum is expected to show a triplet at approximately 1.2-1.4 ppm and a quartet around 2.8-3.0 ppm, corresponding to the ethyl group at the 5-position. A singlet for the methylene protons of the acetic acid moiety (-S-CH₂-COOH) would likely appear in the range of 3.8-4.2 ppm. The acidic proton of the carboxyl group would be a broad singlet, typically downfield (>10 ppm), and is D₂O exchangeable.

• ¹³C NMR: The carbon NMR would show characteristic peaks for the ethyl group (~10-12 ppm for -CH₃ and ~20-25 ppm for -CH₂-). The methylene carbon of the acetic acid group (-S-CH₂-) would be expected around 30-35 ppm. The carbonyl carbon (-COOH) would appear significantly downfield, in the region of 170-175 ppm. The two carbons of the oxadiazole ring (C2 and C5) are expected to resonate in the range of 155-165 ppm.[7][10]

• FT-IR (Infrared Spectroscopy): The IR spectrum would provide key functional group information. A broad absorption band in the 2500-3300 cm⁻¹ region would be characteristic of the O-H stretch of the carboxylic acid. A sharp, strong peak around 1700-1720 cm⁻¹ would correspond to the C=O stretch of the carboxyl group. The C=N stretching of the oxadiazole ring would be observed around 1600-1650 cm⁻¹, and the C-O-C stretch of the ring would be in the 1020-1080 cm⁻¹ region.

• Mass Spectrometry: The mass spectrum should show a molecular ion peak [M]+ corresponding to the molecular weight of 188.20, confirming the elemental composition.

Potential Biological and Pharmacological Significance

While no specific biological activity has been reported for (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid, the extensive research on its structural analogs allows for informed predictions of its potential applications. The 1,3,4-oxadiazole-2-thioacetic acid scaffold is a recurring motif in compounds with significant biological effects.

Figure 2: Potential pharmacological activities based on related 1,3,4-oxadiazole derivatives.

• Antimicrobial Activity: Many 1,3,4-oxadiazole derivatives bearing a thio-ether linkage have demonstrated potent antibacterial and antifungal activities.[13][14][15] The heterocyclic ring is believed to interfere with essential microbial enzymes or cellular processes. The acetic acid moiety could enhance water solubility and potentially improve cell wall penetration.

• Anticancer Activity: A significant number of 2,5-disubstituted 1,3,4-oxadiazoles have been investigated for their cytotoxic effects against various cancer cell lines.[17] The proposed mechanisms often involve the inhibition of kinases or other enzymes crucial for cancer cell proliferation.

• Antitubercular Activity: The oxadiazole nucleus is present in several compounds screened for activity against Mycobacterium tuberculosis.[6]

Safety and Handling

As with any laboratory chemical, (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid should be handled with appropriate safety precautions.

• Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

• Handling: Use in a well-ventilated area or a chemical fume hood. Avoid inhalation of dust and contact with skin and eyes.

• Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Conclusion and Future Directions

(5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid is a member of the pharmacologically significant 1,3,4-oxadiazole family. While specific data on this compound is scarce, its structure suggests a high potential for biological activity. This guide provides a comprehensive overview based on established chemical principles and data from closely related analogs, offering a solid foundation for researchers. Future work should focus on the definitive synthesis and characterization of this compound, followed by systematic screening for a range of biological activities to unlock its therapeutic potential.

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• Supporting Information for Synthesis and characterization of bioactive isoxazole and 1,3,4-oxadiazole heterocycle containing scaffolds. (n.d.).
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• Li, Y., et al. (2019). A Useful Synthesis of 2-Acylamino-1,3,4-oxadiazoles from Acylthiosemicarbazides Using Potassium Iodate and the Discovery of New Antibacterial Compounds. Molecules, 24(8), 1530.

• Ghorab, M. M., et al. (2021). Synthesis and Screening of New[2][3][8]Oxadiazole,[1][3][8]Triazole, and[1][3][8]Triazolo[4,3-b][1][3][8]triazole Derivatives as Potential Antitumor Agents on the Colon Carcinoma Cell Line (HCT-116). Molecules, 26(2), 315.

• Kumar, S. D., & Kumar, B. V. (2013). Synthesis and Characterization of a New Series of 2-(5-bromothiophen-2-yl)- 5-Substituted-1, 3, 4-Oxadiazoles. Research Journal of Chemical Sciences, 3(10), 51-55.
• ResearchGate. (n.d.). Synthesis of 2-Amino-5-substituted-1,3,4-oxadiazoles Using 1,3-Dibromo-5,5-dimethylhydantoin as Oxidant.
• Klásek, A., et al. (2024). Functionalization of 2-Mercapto-5-methyl-1,3,4-thiadiazole. Molecules, 29(9), 1989.

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An In-depth Technical Guide to the Synthesis and Characterization of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis, purification, and detailed characterization of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid, a heterocyclic compound of significant interest in medicinal chemistry. The 1,3,4-oxadiazole scaffold is a privileged structure in drug discovery, known to be a bioisostere for amide and ester functionalities, and its derivatives have demonstrated a wide array of pharmacological activities.[1][2] This document outlines a robust and reproducible synthetic pathway, detailed experimental protocols, and a thorough analysis of the spectroscopic and chromatographic data essential for the unambiguous identification and purity assessment of the title compound. Furthermore, it delves into the potential therapeutic applications of this class of molecules, equipping researchers with the foundational knowledge for further investigation and development.

Introduction: The Significance of the 1,3,4-Oxadiazole Moiety in Medicinal Chemistry

Heterocyclic compounds form the backbone of a vast number of pharmaceuticals, and among them, the 1,3,4-oxadiazole ring system has garnered considerable attention.[3] This five-membered aromatic ring containing one oxygen and two nitrogen atoms is a versatile scaffold in drug design due to its favorable physicochemical properties, including metabolic stability and the ability to engage in hydrogen bonding.[4] Derivatives of 1,3,4-oxadiazole are known to exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties.[1][3] The incorporation of a sulfanyl acetic acid side chain at the 2-position of the oxadiazole ring introduces a key functional group that can modulate the compound's pharmacokinetic profile and enhance its interaction with biological targets.

Synthetic Pathway and Experimental Protocols

The synthesis of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid is achieved through a two-step process, commencing with the formation of the core 1,3,4-oxadiazole ring, followed by the introduction of the acetic acid side chain. The overall synthetic scheme is depicted below.

Caption: Synthetic workflow for (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid.

Step 1: Synthesis of 5-Ethyl-1,3,4-oxadiazole-2-thiol

The initial step involves the cyclization of propionyl hydrazide with carbon disulfide in an alkaline medium. This reaction proceeds through the formation of a dithiocarbazate intermediate, which subsequently cyclizes upon heating to yield the desired 5-ethyl-1,3,4-oxadiazole-2-thiol.

Protocol:

• To a solution of potassium hydroxide (0.06 mol) in ethanol (100 mL), add propionyl hydrazide (0.05 mol).

• Stir the mixture until the potassium hydroxide is completely dissolved.

• Add carbon disulfide (0.06 mol) dropwise to the reaction mixture at room temperature.

• Reflux the resulting mixture for 8-10 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture and reduce the solvent volume under vacuum.

• Dissolve the residue in water and acidify with dilute hydrochloric acid to a pH of 2-3.

• The precipitated solid is filtered, washed with cold water, and dried.

• Recrystallize the crude product from ethanol to obtain pure 5-Ethyl-1,3,4-oxadiazole-2-thiol.

Step 2: Synthesis of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid

The second step involves the S-alkylation of the synthesized thiol with an ethyl haloacetate, followed by hydrolysis of the resulting ester to the final carboxylic acid.

Protocol:

• Dissolve 5-Ethyl-1,3,4-oxadiazole-2-thiol (0.01 mol) in ethanol (50 mL).

• Add a solution of sodium ethoxide or another suitable base to the mixture to form the thiolate salt.

• To this solution, add ethyl bromoacetate (0.011 mol) dropwise and stir the reaction mixture at room temperature for 6-8 hours.

• Monitor the reaction by TLC. Upon completion, pour the reaction mixture into ice-cold water.

• The precipitated ester, Ethyl (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetate, is filtered, washed with water, and dried.

• For the hydrolysis step, the crude ester is refluxed with an excess of aqueous sodium hydroxide or hydrochloric acid for 4-6 hours.

• After cooling, the reaction mixture is acidified with a suitable acid to precipitate the final product.

• The solid (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid is filtered, washed thoroughly with water, and recrystallized from an appropriate solvent system (e.g., ethanol/water) to yield the pure compound.

Comprehensive Characterization

The structural elucidation and purity assessment of the synthesized compound are paramount. A combination of spectroscopic and chromatographic techniques should be employed for unambiguous characterization.

Caption: A comprehensive workflow for the characterization of the title compound.

Spectroscopic Analysis

Technique	Expected Observations for (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid
¹H NMR	- A triplet and a quartet in the aliphatic region corresponding to the ethyl group protons. - A singlet for the methylene protons of the acetic acid side chain. - A broad singlet for the carboxylic acid proton (exchangeable with D₂O).
¹³C NMR	- Peaks corresponding to the two carbons of the ethyl group. - A peak for the methylene carbon of the acetic acid side chain. - A downfield peak for the carboxylic acid carbonyl carbon. - Two distinct peaks for the C2 and C5 carbons of the 1,3,4-oxadiazole ring.
FT-IR (cm⁻¹)	- A broad absorption band in the region of 2500-3300 cm⁻¹ for the O-H stretching of the carboxylic acid. - A sharp, strong absorption around 1700-1725 cm⁻¹ for the C=O stretching of the carboxylic acid. - Characteristic C=N stretching vibrations for the oxadiazole ring around 1600-1650 cm⁻¹. - C-S stretching vibrations.
Mass Spec.	- A molecular ion peak [M]⁺ or [M+H]⁺ corresponding to the calculated molecular weight of the compound (C₆H₈N₂O₃S).

Chromatographic and Physical Analysis

• Thin-Layer Chromatography (TLC): TLC is an indispensable tool for monitoring the progress of the synthesis and for preliminary purity assessment. A suitable solvent system (e.g., ethyl acetate/hexane) should be developed to achieve good separation of the starting materials, intermediates, and the final product.

• High-Performance Liquid Chromatography (HPLC): For quantitative purity analysis, reverse-phase HPLC is the method of choice. A C18 column with a mobile phase consisting of a buffered aqueous solution and an organic modifier (e.g., acetonitrile or methanol) will provide accurate determination of the purity of the final compound.

• Melting Point: The melting point of a crystalline solid is a crucial indicator of its purity. A sharp and well-defined melting point range suggests a high degree of purity.

Potential Applications in Drug Development

Derivatives of 1,3,4-oxadiazole-2-thiol and their S-substituted analogs have been extensively investigated for their diverse pharmacological activities. The title compound, (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid, possesses structural features that make it a promising candidate for further biological evaluation.

• Antimicrobial Activity: A significant body of research has demonstrated the potent antibacterial and antifungal activities of 1,3,4-oxadiazole derivatives.[2][5][6][7] The presence of the sulfanyl acetic acid moiety may enhance the compound's ability to penetrate microbial cell membranes and interact with key enzymes or proteins.

• Anti-inflammatory and Analgesic Potential: Some 1,3,4-oxadiazole derivatives have shown promising anti-inflammatory and analgesic properties.[3] The carboxylic acid group in the title compound could mimic the functionality of non-steroidal anti-inflammatory drugs (NSAIDs).

• Anticancer Activity: The 1,3,4-oxadiazole scaffold is present in several anticancer agents.[1] The potential of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid as a cytotoxic agent against various cancer cell lines warrants investigation.

Conclusion

This technical guide has provided a detailed and practical framework for the synthesis and characterization of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid. The described protocols are based on established and reliable synthetic methodologies for 1,3,4-oxadiazole derivatives. The comprehensive characterization workflow ensures the unambiguous identification and purity assessment of the final compound. The promising pharmacological profile of the 1,3,4-oxadiazole class of compounds suggests that the title molecule is a valuable candidate for further investigation in various drug discovery programs.

References

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• DFT, QSAR And Docking Studies On 2-[5-(Aryloxymethyl)-1, 3, 4-Oxadiazol-2-Ylsulfanyl] Acetic Acids Derivatives Against E. Coli. (n.d.). Global Journal of Pure and Applied Chemistry Research. Retrieved January 17, 2026, from [Link]

• Synthesis of 5-(3-methyl benzofuran-2-yl)-2-thiol-1,3,4 oxadiazole and its photochemical study. (2014). International Journal of Chemical and Physical Sciences, 3(2), 41-46. [Link]

• Synthesis and characterization of 5-aryl-1,3,4-oxadiazole-2(3h)thione derivatives. (2020). Journal of Applied Pharmaceutical Research, 8(4), 49-54. [Link]

• Antimicrobial activity of 1,3,4-oxadiazole derivatives against planktonic cells and biofilm of Staphylococcus aureus. (2018). Future Medicinal Chemistry, 10(14), 1703-1714. [Link]

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Spectroscopic Data of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid: A Technical Guide

This in-depth technical guide provides a comprehensive analysis of the spectroscopic data for the compound (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid. This document is intended for researchers, scientists, and professionals in the field of drug development who are working with or have an interest in oxadiazole derivatives. The guide will delve into the theoretical and practical aspects of Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) as they apply to the structural elucidation of this molecule.

Introduction

(5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid is a heterocyclic compound belonging to the 1,3,4-oxadiazole class. Molecules containing the oxadiazole ring are of significant interest in medicinal chemistry due to their diverse biological activities. Accurate structural characterization is a critical prerequisite for understanding the structure-activity relationships and for the development of new therapeutic agents. Spectroscopic techniques are indispensable tools for this purpose, providing detailed information about the molecular structure, functional groups, and connectivity of atoms.

This guide will provide a detailed interpretation of the expected NMR, IR, and MS data for (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid, drawing upon data from closely related structures and established principles of spectroscopic analysis.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for determining the carbon-hydrogen framework of a molecule. For (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid, both ¹H NMR and ¹³C NMR spectroscopy provide crucial information for structural confirmation.

¹H NMR (Proton NMR)

The ¹H NMR spectrum of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid is expected to show distinct signals corresponding to the protons of the ethyl group, the methylene group of the acetic acid moiety, and the acidic proton of the carboxylic acid.

Expected ¹H NMR Data:

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~1.3	Triplet	3H	-CH₃ (Ethyl group)
~2.8	Quartet	2H	-CH₂- (Ethyl group)
~4.0	Singlet	2H	-S-CH₂-COOH
~11-13	Broad Singlet	1H	-COOH

Causality Behind Experimental Observations:

• The triplet at approximately 1.3 ppm is characteristic of a methyl group adjacent to a methylene group. The signal is split into three lines by the two neighboring protons of the methylene group (n+1 rule).

• The quartet around 2.8 ppm corresponds to the methylene protons of the ethyl group. This signal is split into four lines by the three adjacent protons of the methyl group.

• The singlet at approximately 4.0 ppm is assigned to the methylene protons of the acetic acid side chain. These protons are adjacent to a sulfur atom and a carbonyl group, which deshields them, causing a downfield shift. As there are no adjacent protons, the signal appears as a singlet.

• The broad singlet in the downfield region of 11-13 ppm is a characteristic signal for a carboxylic acid proton. The broadness of the signal is due to hydrogen bonding and chemical exchange.

¹³C NMR (Carbon-13 NMR)

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. Each unique carbon atom in (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid will give rise to a distinct signal.

Expected ¹³C NMR Data:

Chemical Shift (δ, ppm)	Assignment
~10-15	-CH₃ (Ethyl group)
~20-25	-CH₂- (Ethyl group)
~35-40	-S-CH₂-COOH
~160-165	C5 of Oxadiazole ring
~165-170	C2 of Oxadiazole ring
~170-175	-COOH

Interpretation of the Spectrum:

• The signals for the ethyl group carbons appear in the upfield region, as expected for sp³ hybridized carbons.

• The methylene carbon of the acetic acid moiety is shifted downfield due to the deshielding effect of the adjacent sulfur and carbonyl groups.

• The two carbons of the oxadiazole ring are expected to appear at significantly downfield shifts, characteristic of carbons in a heterocyclic aromatic system.

• The carbonyl carbon of the carboxylic acid will be the most downfield signal due to the strong deshielding effect of the two oxygen atoms.

II. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the absorption of infrared radiation at specific frequencies corresponding to the vibrations of chemical bonds.

Expected IR Absorption Bands:

Wavenumber (cm⁻¹)	Intensity	Assignment
2500-3300	Broad	O-H stretch (Carboxylic acid)
2900-3000	Medium	C-H stretch (Alkyl)
~1700	Strong	C=O stretch (Carboxylic acid)
~1600	Medium	C=N stretch (Oxadiazole ring)
~1200-1300	Medium	C-O stretch (Carboxylic acid)
~1000-1100	Medium	C-O-C stretch (Oxadiazole ring)
~600-700	Medium	C-S stretch

Analysis of the IR Spectrum:

• A very broad absorption band in the region of 2500-3300 cm⁻¹ is the most characteristic feature of a carboxylic acid, arising from the O-H stretching vibration of the hydrogen-bonded dimer.[1]

• The strong, sharp peak around 1700 cm⁻¹ is indicative of the C=O stretching vibration of the carboxylic acid group.[2]

• The presence of the oxadiazole ring is confirmed by the C=N stretching vibration, typically observed around 1600 cm⁻¹.

• The C-H stretching vibrations of the ethyl and methylene groups will appear in the 2900-3000 cm⁻¹ region.

• The C-S stretching vibration is expected to be a weaker band in the lower frequency region of the spectrum.[3]

III. Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions. It provides information about the molecular weight and the fragmentation pattern of a molecule, which can be used to confirm its structure.

Expected Mass Spectrometry Data (Electron Ionization - EI):

• Molecular Ion (M⁺): The mass spectrum is expected to show a molecular ion peak corresponding to the molecular weight of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid (C₆H₈N₂O₃S).

• Major Fragmentation Pathways: The fragmentation of the molecular ion can provide valuable structural information. Common fragmentation patterns for related oxadiazole derivatives involve cleavage of the side chains and fragmentation of the heterocyclic ring.[4][5][6]

Predicted Fragmentation Pattern:

A plausible fragmentation pathway would involve the initial loss of the carboxylic acid group (-COOH, 45 Da) or the entire acetic acid side chain (-CH₂COOH, 59 Da). Further fragmentation of the oxadiazole ring could also be observed.

Caption: Predicted major fragmentation pathways for (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid in EI-MS.

Experimental Protocols

The acquisition of high-quality spectroscopic data is contingent upon the use of appropriate experimental procedures. The following are generalized protocols for the spectroscopic analysis of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Tetramethylsilane (TMS) is typically added as an internal standard (0 ppm).

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).[7]

• Data Acquisition:

  • For ¹H NMR, acquire the spectrum with a sufficient number of scans to obtain a good signal-to-noise ratio.

  • For ¹³C NMR, a larger number of scans is usually required due to the lower natural abundance of the ¹³C isotope.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction.

Caption: A generalized workflow for NMR spectroscopic analysis.

IR Spectroscopy Protocol

• Sample Preparation: Prepare the sample using an appropriate method, such as a KBr pellet, a Nujol mull, or as a thin film on a salt plate (e.g., NaCl or KBr).

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Record the spectrum over the mid-infrared range (typically 4000-400 cm⁻¹).

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Mass Spectrometry Protocol

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via direct infusion or after separation by gas chromatography (GC) or liquid chromatography (LC).

• Ionization: Ionize the sample using an appropriate method, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

• Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio using a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: Detect the ions and generate a mass spectrum.

• Data Analysis: Determine the molecular weight from the molecular ion peak and analyze the fragmentation pattern to elucidate the structure.

Conclusion

This technical guide has provided a detailed overview of the expected NMR, IR, and MS spectroscopic data for (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid. By combining the information from these complementary techniques, a comprehensive and unambiguous structural elucidation of the molecule can be achieved. The provided protocols and interpretations serve as a valuable resource for scientists and researchers working with this and related compounds, facilitating their research and development efforts.

References

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• (PDF) Synthesis of 5-substituted 1,3,4-thiadiazol-2-yl-sulfanyl¬acetic acid derivatives. (2017, August 15). Retrieved from [Link]

• ((5-Methyl-1,3,4-thiadiazol-2-yl)sulfanyl)acetic acid - PubChem. (n.d.). Retrieved from [Link]

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• 1 H and 13 C NMR characterization of 1,3,4-oxadiazole derivatives - ResearchGate. (n.d.). Retrieved from [Link]

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• Ethyl [(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate - Optional[13C NMR] - SpectraBase. (n.d.). Retrieved from [Link]

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• 1H NMR spectrum of compound 4. | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved from [Link]

• FTIR trace showing the presence of thiol groups at 2550 cm −1 (shown by arrows) in the MPTMS functionalized -AlOOH substrate. - ResearchGate. (n.d.). Retrieved from [Link]

• Mass spectrometry of 1,2,5-oxadiazole N-oxide derivatives: use of deuterated analogues in fragmentation pattern studies - SciELO. (n.d.). Retrieved from [Link]

• Electron ionization induced fragmentation of some oxadiazole and thiadiazole derivatives. (2004). Retrieved from [Link]

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An In-depth Technical Guide to the Molecular Structure of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure, synthesis, and characterization of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid, a heterocyclic compound belonging to the promising class of 1,3,4-oxadiazole derivatives. This document is intended for researchers, scientists, and professionals in the field of drug development who are interested in the chemical and biological properties of novel small molecules. The guide details a robust synthetic pathway, outlines key analytical techniques for structural elucidation, and discusses the potential therapeutic applications of this compound based on the well-documented biological activities of the 1,3,4-oxadiazole scaffold.

Introduction: The Significance of the 1,3,4-Oxadiazole Scaffold

The 1,3,4-oxadiazole ring is a five-membered heterocyclic motif containing one oxygen and two nitrogen atoms. This structural unit is considered a "privileged scaffold" in medicinal chemistry due to its remarkable versatility and broad spectrum of biological activities.[1][2] Compounds incorporating the 1,3,4-oxadiazole core have demonstrated a wide array of pharmacological properties, including antibacterial, antifungal, anti-inflammatory, antiviral, anticancer, and anticonvulsant activities.[3][4][5] The unique electronic and structural features of the oxadiazole ring contribute to its ability to engage in various biological interactions, making it a valuable building block in the design of novel therapeutic agents. The title compound, (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid, combines this potent heterocyclic core with an ethyl substituent at the 5-position and a thioacetic acid moiety at the 2-position, offering a unique combination of lipophilicity and functionality for potential drug discovery efforts.

Synthesis of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid

The synthesis of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid can be achieved through a well-established two-step synthetic sequence. This pathway involves the initial formation of the 5-ethyl-1,3,4-oxadiazole-2-thiol intermediate, followed by S-alkylation with a suitable haloacetic acid derivative. The causality behind this experimental choice lies in its efficiency and the ready availability of the starting materials.

Step 1: Synthesis of 5-Ethyl-1,3,4-oxadiazole-2-thiol

The initial and crucial step is the cyclization reaction to form the 1,3,4-oxadiazole ring. This is typically accomplished by reacting propionyl hydrazide with carbon disulfide in a basic medium. The base, commonly potassium hydroxide, deprotonates the hydrazide, facilitating its nucleophilic attack on the carbon disulfide, leading to the formation of a dithiocarbazate intermediate which then cyclizes upon heating.

Experimental Protocol: Synthesis of 5-Ethyl-1,3,4-oxadiazole-2-thiol

• To a solution of propionyl hydrazide (10 mmol) in absolute ethanol (50 mL), add potassium hydroxide (12 mmol).

• Stir the mixture until the potassium hydroxide is completely dissolved.

• Add carbon disulfide (15 mmol) dropwise to the reaction mixture at room temperature.

• Reflux the reaction mixture for 8-12 hours, monitoring the progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water (100 mL).

• Acidify the aqueous solution with dilute hydrochloric acid to a pH of approximately 2-3.

• The resulting precipitate, 5-ethyl-1,3,4-oxadiazole-2-thiol, is collected by filtration, washed with cold water, and dried under vacuum.

• The crude product can be purified by recrystallization from a suitable solvent such as ethanol.

Step 2: Synthesis of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid

The second step involves the S-alkylation of the thiol intermediate with a haloacetic acid, typically chloroacetic acid or bromoacetic acid. The thiol group of the oxadiazole exists in tautomeric equilibrium with the thione form, with the thiol form being reactive towards electrophiles in the presence of a base. The base deprotonates the thiol, generating a thiolate anion which acts as a potent nucleophile to displace the halide from the haloacetic acid.

Experimental Protocol: Synthesis of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid

• In a round-bottom flask, dissolve 5-ethyl-1,3,4-oxadiazole-2-thiol (5 mmol) in a suitable solvent such as ethanol or acetone (30 mL).

• Add a base, such as sodium carbonate (6 mmol) or triethylamine (6 mmol), to the solution and stir for 15-20 minutes at room temperature.

• To this mixture, add a solution of chloroacetic acid (5.5 mmol) in the same solvent.

• Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture and filter off any inorganic salts.

• Evaporate the solvent under reduced pressure to obtain the crude product.

• The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield pure (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid.

// Nodes A [label="Propionyl Hydrazide"]; B [label="Carbon Disulfide"]; C [label="KOH / Ethanol"]; D [label="5-Ethyl-1,3,4-oxadiazole-2-thiol"]; E [label="Chloroacetic Acid"]; F [label="Base (e.g., Na2CO3)"]; G [label="(5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid"];

// Edges A -> D [label="Cyclization"]; B -> D; C -> D; D -> G [label="S-Alkylation"]; E -> G; F -> G; }

Figure 1: Synthetic workflow for (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid.

Molecular Structure Elucidation

The definitive confirmation of the molecular structure of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid requires a combination of spectroscopic and analytical techniques. Each method provides unique and complementary information to piece together the complete structural puzzle.

Spectroscopic Characterization

Based on data from closely related analogs, the following spectroscopic characteristics are predicted for the title compound.[6][7][8]

Technique	Expected Observations
¹H NMR	- A triplet and a quartet in the aliphatic region corresponding to the ethyl group protons. - A singlet for the methylene protons of the thioacetic acid moiety. - A broad singlet for the carboxylic acid proton.
¹³C NMR	- Peaks corresponding to the two carbons of the ethyl group. - A peak for the methylene carbon of the thioacetic acid moiety. - A peak for the carboxylic acid carbonyl carbon. - Two distinct peaks for the C2 and C5 carbons of the oxadiazole ring.
IR Spectroscopy	- A broad O-H stretching band for the carboxylic acid. - A sharp C=O stretching band for the carboxylic acid. - C-H stretching bands for the aliphatic groups. - C=N and C-O-C stretching bands characteristic of the oxadiazole ring.
Mass Spectrometry	- A molecular ion peak (M+) corresponding to the molecular weight of C6H8N2O3S (188.20 g/mol ). - Characteristic fragmentation patterns involving the loss of the carboxylic acid group and cleavage of the thioether linkage.

X-ray Crystallography

Single-crystal X-ray diffraction is the gold standard for unequivocally determining the three-dimensional arrangement of atoms in a molecule. While a crystal structure for the title compound is not currently available in the public domain, analysis of a closely related structure, ethyl 2-(5-phenyl-1,3,4-oxadiazol-2-ylsulfanyl)acetate, reveals key structural features that can be extrapolated.[9] The oxadiazole ring is expected to be planar, and the thioacetic acid side chain will likely adopt a conformation that minimizes steric hindrance. The crystal packing is anticipated to be stabilized by intermolecular hydrogen bonding involving the carboxylic acid group.

// Nodes A [label="Synthesized Compound"]; B [label="¹H NMR", fillcolor="#EA4335"]; C [label="¹³C NMR", fillcolor="#EA4335"]; D [label="IR Spectroscopy", fillcolor="#FBBC05"]; E [label="Mass Spectrometry", fillcolor="#FBBC05"]; F [label="X-ray Crystallography", fillcolor="#34A853"]; G [label="Molecular Structure Confirmation"];

// Edges A -> {B, C, D, E, F} [label="Characterization"]; {B, C, D, E, F} -> G [label="Data Interpretation"]; }

Figure 2: Workflow for the structural elucidation of the target compound.

Potential Biological Activities and Drug Development Applications

The 1,3,4-oxadiazole scaffold is a cornerstone in the development of new therapeutic agents. The introduction of an ethyl group at the 5-position and a thioacetic acid moiety at the 2-position of the oxadiazole ring in the title compound presents an interesting candidate for biological screening.

• Antibacterial and Antifungal Activity: Numerous 5-substituted-1,3,4-oxadiazole-2-thiol derivatives have demonstrated significant activity against a range of bacterial and fungal pathogens.[3][10] The presence of the sulfur atom and the acidic moiety in the title compound may enhance its antimicrobial potential. A study on 5-ethyl-2-[2-(2-thienyl)ethenyl]-1,3,4-oxadiazole showed a broad spectrum of antibacterial activity.[10]

• Anti-inflammatory Activity: The 1,3,4-oxadiazole nucleus is a common feature in many non-steroidal anti-inflammatory drugs (NSAIDs). The structural features of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid warrant its investigation as a potential anti-inflammatory agent.

• Anticancer Activity: A number of 1,3,4-oxadiazole derivatives have been reported to exhibit potent anticancer activity through various mechanisms, including the inhibition of key enzymes and disruption of cellular signaling pathways.[2] Further investigation into the cytotoxic effects of the title compound against various cancer cell lines is a logical next step.

Conclusion

(5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid is a synthetically accessible compound that belongs to the pharmacologically significant class of 1,3,4-oxadiazoles. This technical guide has provided a comprehensive overview of its synthesis, a predictive analysis of its structural features based on established analytical techniques, and a discussion of its potential applications in drug development. The versatile nature of the 1,3,4-oxadiazole scaffold, combined with the specific substitutions in the title compound, makes it a compelling candidate for further investigation in the quest for novel therapeutic agents.

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Chemical properties of 5-ethyl-1,3,4-oxadiazole derivatives

An In-Depth Technical Guide to the Chemical Properties of 5-Ethyl-1,3,4-Oxadiazole Derivatives

Authored by: A Senior Application Scientist

Foreword: The Versatility of a Privileged Scaffold

The 1,3,4-oxadiazole ring system represents a cornerstone in modern medicinal chemistry and materials science.[1] This five-membered heterocycle, containing one oxygen and two nitrogen atoms, is not merely a structural component but a functional powerhouse, bestowing unique physicochemical and biological properties upon the molecules that contain it.[2] Its significance lies in its role as a "privileged scaffold," a molecular framework that can interact with a wide array of biological targets, leading to a broad spectrum of pharmacological activities.[1] Furthermore, the 1,3,4-oxadiazole moiety often serves as a bioisostere for carboxylic acid, ester, and carboxamide groups, a strategic replacement that can enhance a drug candidate's metabolic stability and pharmacokinetic profile.[3][4]

This guide focuses specifically on derivatives featuring a 5-ethyl substituent. This seemingly simple alkyl group provides a crucial lipophilic handle, influencing solubility, membrane permeability, and interactions with hydrophobic pockets in target proteins. We will dissect the synthesis, reactivity, and characterization of these compounds, offering not just data, but the underlying chemical logic to empower researchers in their pursuit of novel therapeutics and advanced materials.

Core Molecular Architecture and Physicochemical Landscape

The 1,3,4-oxadiazole is a planar, aromatic heterocyclic ring.[3] Its aromaticity is derived from the delocalization of π-electrons, though it is considered a weakly aromatic system due to the high electronegativity of the oxygen and nitrogen atoms. This electronic structure is the key to understanding its properties.

Key Structural and Electronic Features:

• Electron-Deficient Nature : The presence of two pyridine-type nitrogen atoms (–N=) withdraws electron density from the ring, making the carbon atoms at positions 2 and 5 electron-deficient.[3][5][6] This deactivation makes the ring resistant to electrophilic attack but susceptible to nucleophilic attack, often leading to ring cleavage.[3][5]

• Bioisosterism : The –N=C-O– linkage within the ring is a key feature that increases lipophilicity and allows it to mimic amide or ester functionalities, which is highly advantageous in drug design.[6]

• Thermal Stability : The ring is thermally stable, a property that is enhanced by substitution, particularly with aryl groups.[5]

• Influence of the 5-Ethyl Group : The ethyl group at the 5-position adds a non-polar, hydrophobic character to the molecule. This can be critical for modulating a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) properties, facilitating its transport across biological membranes.[4]

Table 1: General Physicochemical Properties of 1,3,4-Oxadiazole Derivatives

Property	Description	Reference
Physical State	Varies with substituents. The parent 1,3,4-oxadiazole is a liquid. Alkyl and aryl derivatives are often crystalline solids.	[3]
Boiling Point	The parent compound boils at 150°C. Substitution, especially with aryl groups, significantly increases the boiling and melting points.	[3][7]
Solubility	The parent compound is water-soluble. The introduction of hydrophobic groups like the ethyl substituent decreases water solubility.	[3]
Aromaticity	The ring is considered weakly aromatic due to the inductive effect of the heteroatoms, which reduces electron delocalization compared to rings like furan.	[6]

Synthesis: Forging the Oxadiazole Core

The construction of the 2,5-disubstituted 1,3,4-oxadiazole ring is a well-established process in synthetic chemistry. The most prevalent and reliable method involves the cyclodehydration of diacylhydrazines, which are themselves readily prepared from acid hydrazides.

The causality behind this choice of pathway is its efficiency and versatility. Starting from a widely available carboxylic acid (in this case, propanoic acid or its derivative to install the ethyl group), one can systematically build the necessary precursors. The final cyclization step is typically robust and high-yielding.

Caption: General synthetic workflow for 5-ethyl-1,3,4-oxadiazole derivatives.

Experimental Protocol: Synthesis of 2-Aryl-5-ethyl-1,3,4-oxadiazole

This protocol outlines a standard procedure for synthesizing a representative derivative.

Step 1: Synthesis of Propionyl Hydrazide

• To a stirred solution of ethyl propionate (1.0 eq) in ethanol, add hydrazine hydrate (1.2 eq) dropwise at room temperature.

• Reflux the reaction mixture for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature and remove the solvent under reduced pressure.

• The resulting solid is washed with cold diethyl ether and dried to yield propionyl hydrazide.

Step 2: Synthesis of N-Aroyl-N'-propionyl Hydrazine

• Dissolve propionyl hydrazide (1.0 eq) in a suitable solvent like dichloromethane or pyridine.

• Cool the solution to 0°C in an ice bath.

• Add the desired aromatic acid chloride (e.g., benzoyl chloride) (1.0 eq) dropwise with constant stirring.

• Allow the reaction to warm to room temperature and stir for an additional 8-12 hours.

• Pour the reaction mixture into ice-cold water. The precipitated solid is filtered, washed thoroughly with water, and dried.

Step 3: Cyclodehydration to form the 1,3,4-Oxadiazole Ring

• To the N-aroyl-N'-propionyl hydrazine (1.0 eq), add phosphorus oxychloride (POCl₃) (5-10 eq) slowly at 0°C. Phosphorus oxychloride is a powerful dehydrating agent that facilitates the intramolecular cyclization.

• Reflux the mixture for 6-8 hours.[8]

• After cooling, carefully pour the reaction mixture onto crushed ice.

• Neutralize the solution with a 20% sodium bicarbonate solution, which will cause the product to precipitate.[8]

• Filter the solid, wash with water, and recrystallize from a suitable solvent (e.g., ethanol) to obtain the pure 2-aryl-5-ethyl-1,3,4-oxadiazole.

Chemical Reactivity Profile

The reactivity of the 1,3,4-oxadiazole ring is dictated by its electron-deficient character.

• Electrophilic Substitution : Direct electrophilic substitution on the ring carbons is extremely difficult due to their low electron density.[3][6] The pyridine-like nitrogen atoms further deactivate the ring towards electrophiles.[5] If the ring is substituted with strong electron-releasing groups, electrophilic attack may occur, but it is not a common reaction pathway.[6]

• Nucleophilic Attack : The electron-poor carbons are susceptible to nucleophilic attack. However, this often does not result in simple substitution but leads to cleavage of the heterocyclic ring.[3][5] This reactivity under basic or acidic conditions can pose challenges during synthesis or in certain biological environments.[5] Halogen-substituted oxadiazoles are an exception and can undergo nucleophilic substitution where the halogen is replaced.[6]

Caption: Reactivity profile of the 1,3,4-oxadiazole ring.

Spectroscopic Characterization: The Molecular Fingerprint

Unambiguous characterization of synthesized 5-ethyl-1,3,4-oxadiazole derivatives is achieved through a combination of spectroscopic techniques. Each method provides a unique piece of the structural puzzle.

Table 2: Spectroscopic Data for 5-Ethyl-1,3,4-Oxadiazole Derivatives

Technique	Characteristic Signature	Reference
¹H NMR	Ethyl Group: A triplet (~1.3-1.5 ppm, 3H) for the -CH₃ and a quartet (~2.8-3.0 ppm, 2H) for the -CH₂-. Aromatic Protons: Signals in the aromatic region (~7.0-8.5 ppm) if an aryl substituent is present at the 2-position.	[3][9]
¹³C NMR	Oxadiazole Ring Carbons: Two distinct signals in the downfield region, typically between 150-180 ppm. Ethyl Group: Signals for the -CH₃ (~10-15 ppm) and -CH₂- (~20-30 ppm).	[3][9][10]
IR (cm⁻¹)	C=N Stretch: A characteristic sharp band around 1610-1650 cm⁻¹. C-O-C Stretch: A strong band in the region of 1020-1120 cm⁻¹. C-H Stretch: Aliphatic C-H stretches from the ethyl group appear around 2900-3000 cm⁻¹.	[9][10][11][12]
Mass Spec.	Molecular ion peak (M⁺) is typically observed. Fragmentation may involve cleavage of the ethyl group or characteristic breakdown of the oxadiazole ring.	[9][10][11]

Applications in Drug Development and Beyond

The 1,3,4-oxadiazole scaffold is a prolific source of biologically active compounds. The structural rigidity, metabolic stability, and favorable electronic properties of the ring contribute to its success in interacting with various biological targets.

Pharmacological Activities: Derivatives have demonstrated a remarkable range of activities, including:

• Antimicrobial (Antibacterial & Antifungal) [1][4][13][14]

• Anticancer / Antitumor [1][2][15]

• Anti-inflammatory and Analgesic [1][2][5]

• Antiviral (including Anti-HIV) [1][2]

• Antitubercular [1][13]

• Anticonvulsant

The drug Raltegravir , an HIV integrase inhibitor, is a prominent example of a marketed drug containing the 1,3,4-oxadiazole core, underscoring its therapeutic relevance.[2]

Caption: Diverse applications of 1,3,4-oxadiazole derivatives.

Protocol: In Vitro Antibacterial Activity Assessment (Broth Microdilution Method)

This protocol is a self-validating system for determining the Minimum Inhibitory Concentration (MIC) of a synthesized compound.

• Preparation : Prepare a stock solution of the test compound in Dimethyl Sulfoxide (DMSO). Serially dilute the stock solution in a 96-well microtiter plate using sterile Mueller-Hinton Broth (MHB) to achieve a range of concentrations.

• Inoculum : Prepare a standardized bacterial inoculum (e.g., Staphylococcus aureus, Escherichia coli) equivalent to a 0.5 McFarland standard, then dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Controls : Include a positive control (broth with bacteria, no compound), a negative control (broth only), and a drug control (a known antibiotic like Chloramphenicol).[13]

• Incubation : Incubate the plate at 37°C for 18-24 hours.

• Analysis : The MIC is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism. Visual inspection can be supplemented by adding a viability indicator like resazurin.

Conclusion and Future Outlook

The 5-ethyl-1,3,4-oxadiazole scaffold is a testament to the power of heterocyclic chemistry in modern science. Its robust synthesis, predictable reactivity, and capacity to serve as a pharmacologically active core make it an invaluable tool for researchers. The ethyl substituent provides a simple yet effective means to tune lipophilicity and explore structure-activity relationships.

Future research will undoubtedly continue to exploit this versatile core. The development of novel synthetic methodologies, exploration of new biological targets, and integration into advanced materials will ensure that 5-ethyl-1,3,4-oxadiazole derivatives remain at the forefront of chemical innovation. The insights and protocols provided in this guide are intended to serve as a foundational resource for scientists dedicated to harnessing the full potential of this remarkable chemical entity.

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• A Comprehensive Review on 1,3,4-oxadiazole Derivatives. (2019-10-28). globalresearchonline.net.
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An In-depth Technical Guide to the Biological Activity of 1,3,4-Oxadiazole-2-thiol Derivatives

Foreword: The Enduring Versatility of the 1,3,4-Oxadiazole Scaffold

In the landscape of medicinal chemistry, certain heterocyclic scaffolds consistently emerge as privileged structures, demonstrating a remarkable capacity for diverse biological interactions. The 1,3,4-oxadiazole ring is a quintessential example of such a scaffold.[1] Its unique electronic and structural features—a five-membered aromatic ring containing one oxygen and two nitrogen atoms—render it a versatile building block in drug design.[2][3] When functionalized at the 2-position with a thiol group, the resulting 1,3,4-oxadiazole-2-thiol core unlocks a vast chemical space for derivatization, leading to compounds with a broad spectrum of pharmacological activities. This guide provides an in-depth exploration of the synthesis, mechanisms of action, and therapeutic potential of these derivatives, offering field-proven insights for researchers and drug development professionals.

Part 1: Foundational Synthesis and Chemical Logic

The therapeutic potential of any scaffold is intrinsically linked to its synthetic accessibility. The 1,3,4-oxadiazole-2-thiol core is readily synthesized, providing a robust platform for generating extensive compound libraries.

Core Synthesis: The Gateway Reaction

The most prevalent and efficient method for constructing the 5-substituted-1,3,4-oxadiazole-2-thiol ring system involves the cyclization of an acylhydrazide with carbon disulfide (CS₂).[4]

Causality of Experimental Choice: This reaction is favored due to its operational simplicity, use of readily available starting materials, and generally high yields. The choice of a basic alcoholic solution (e.g., potassium hydroxide in ethanol) is critical; the base deprotonates the hydrazide, increasing its nucleophilicity to attack the electrophilic carbon of CS₂, thereby initiating the cyclization cascade. Subsequent acidification protonates the intermediate salt to yield the final thiol product.[5] It's important to note that these compounds can exist in thiol-thione tautomeric forms, with the thione form often predominating.[5][6]

Experimental Protocol 1: General Synthesis of 5-Substituted-1,3,4-Oxadiazole-2-thiol

• Reactant Preparation: In a round-bottom flask, dissolve the desired acylhydrazide (1.0 eq.) in absolute ethanol.

• Base Addition: Add potassium hydroxide (1.1 eq.) to the solution and stir until fully dissolved.

• Cyclization: Add carbon disulfide (1.5 eq.) dropwise to the mixture at room temperature. The reaction is often exothermic.

• Reflux: Heat the reaction mixture to reflux and maintain for 6-12 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Acidification: After cooling to room temperature, pour the reaction mixture into ice-cold water. Acidify to a pH of approximately 5-6 using a dilute acid (e.g., HCl).

• Isolation: The solid product will precipitate out of the solution. Collect the precipitate by vacuum filtration, wash thoroughly with cold water, and dry.

• Purification: Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure 5-substituted-1,3,4-oxadiazole-2-thiol.

Diversification via S-Alkylation/Arylation

The true versatility of the scaffold is realized through derivatization of the thiol group. S-alkylation or S-arylation reactions are straightforward and allow for the introduction of a wide array of functional groups, profoundly influencing the compound's pharmacokinetic and pharmacodynamic properties.[7][8]

Caption: Synthetic workflow for 1,3,4-oxadiazole-2-thiol derivatives.

Part 2: Antimicrobial Activity

The rise of antimicrobial resistance (AMR) is a global health crisis, necessitating the urgent discovery of new antimicrobial agents.[9][10] 1,3,4-Oxadiazole-2-thiol derivatives have emerged as a promising class of compounds with potent antibacterial, antifungal, and antitubercular activities.[10][11][12]

Mechanism of Action

While the exact mechanisms can vary, these derivatives are thought to interfere with essential microbial processes. The thiol group and the heterocyclic ring system are key pharmacophores that can interact with microbial enzymes or cellular structures. For instance, they may inhibit cell wall synthesis, disrupt membrane potential, or interfere with nucleic acid replication. The presence of specific substituents, such as halogens on an aromatic ring, has been shown to enhance antibacterial activity.[9]

Structure-Activity Relationship (SAR) Insights

• Aromatic Substituents: Derivatives with a 5-aryl group often exhibit significant antimicrobial activity. The presence of electron-withdrawing groups, like fluoro or nitro groups on this aryl ring, can enhance potency.[9][11] For example, 5-(4-fluorophenyl)-1,3,4-oxadiazole-2-thiol showed stronger activity against E. coli and S. pneumoniae than the reference drug ampicillin.[11]

• S-Substituted Chains: The nature of the substituent on the sulfur atom is critical. S-substitution with moieties containing dinitrophenyl or dinitrobenzyl groups has been linked to potent antimycobacterial activity.[9]

• Hybrid Molecules: Conjugating the oxadiazole thiol core with other known antimicrobial pharmacophores, such as quinolones or benzothiazoles, can lead to hybrid molecules with synergistic or enhanced activity.[11][12]

Table 1: Selected Antimicrobial Activity of 1,3,4-Oxadiazole-2-thiol Derivatives

Compound Class	Target Organism	Activity (MIC/Range)	Reference
Derivatives with cyclic secondary amines	Bacillus subtilis, Escherichia coli	6–50 µM	[13][14]
Derivatives with cyclic secondary amines	Candida albicans	12–50 µM	[13][14]
5-(4-fluorophenyl)-1,3,4-oxadiazole-2-thiol	P. aeruginosa	>100x stronger than ampicillin	[11]
S-substituted 3,5-dinitrophenyl derivatives	M. tuberculosis	As low as 0.03 µM	[9]
5-(4-hydroxyphenyl)-2-mercapto-1,3,4-oxadiazole	M. tuberculosis H37Rv	Strong inhibitory activity	[9]

Experimental Protocol 2: Antimicrobial Susceptibility Testing (Broth Microdilution)

• Compound Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Make serial two-fold dilutions in a 96-well microtiter plate using sterile Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi).

• Inoculum Preparation: Prepare a standardized microbial inoculum suspension equivalent to a 0.5 McFarland standard. Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add the prepared inoculum to each well of the microtiter plate containing the compound dilutions.

• Controls: Include a positive control (broth with inoculum, no compound) to ensure microbial growth and a negative control (broth only) to check for sterility. A standard antibiotic (e.g., ciprofloxacin for bacteria, fluconazole for fungi) should be run in parallel.[13][14]

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria or at 35°C for 24-48 hours for fungi.

• MIC Determination: The Minimum Inhibitory Concentration (MIC) is defined as the lowest concentration of the compound that completely inhibits visible microbial growth. This can be assessed visually or by using a growth indicator dye.

Part 3: Anticancer Activity

The 1,3,4-oxadiazole scaffold is a cornerstone in the development of novel anticancer agents, with derivatives demonstrating potent cytotoxicity against a wide range of cancer cell lines through diverse mechanisms of action.[1][15]

Key Mechanisms of Anticancer Action

1,3,4-Oxadiazole-2-thiol derivatives exert their antiproliferative effects by targeting various critical cellular pathways and enzymes involved in cancer cell growth and survival.[16][17]

• Tubulin Polymerization Inhibition: Certain derivatives can bind to the colchicine-binding site of β-tubulin, disrupting microtubule dynamics. This leads to cell cycle arrest in the G2/M phase and ultimately triggers apoptosis. Mechanistic studies have confirmed this effect in hepatocellular carcinoma cells, with some compounds achieving over 80% inhibition of cellular tubulin.[18]

• Enzyme Inhibition: These compounds are effective inhibitors of enzymes crucial for cancer progression. Targets include:

  • Thymidylate Synthase (TS): By inhibiting TS, these derivatives block the synthesis of thymidine, a crucial component of DNA, thereby halting DNA replication in rapidly dividing cancer cells.[16][19]

  • Matrix Metalloproteinases (MMPs): Specifically, MMP-9, an enzyme involved in tumor invasion and metastasis, has been identified as a target. Inhibition of MMP-9 can prevent cancer cell migration.[20]

  • Thymidine Phosphorylase: This enzyme is involved in angiogenesis. Its inhibition can starve tumors of their blood supply.[16]

• Induction of Apoptosis: Many derivatives trigger programmed cell death (apoptosis) in cancer cells. This is often achieved by depolarizing the mitochondrial membrane and activating key executioner enzymes like caspase-3.[20]

Caption: Anticancer mechanisms of 1,3,4-oxadiazole-2-thiol derivatives.

Table 2: In Vitro Cytotoxicity of Potent 1,3,4-Oxadiazole-2-thiol Derivatives

Compound ID	Cancer Cell Line	Activity (IC₅₀)	Mechanism/Target	Reference
4h	A549 (Lung)	<0.14 µM	MMP-9 Inhibition, G0/G1 Arrest	[20]
5a	MCF-7 (Breast)	7.52 µM	Tubulin Inhibition	[18]
5a	HL-60 (Leukemia)	9.7 µM	Tubulin Inhibition	[18]
76	MCF-7 (Breast)	0.7 ± 0.2 µM	Thymidylate Synthase	[16]
12	MCF-7 (Breast)	4x more active than 5-FU	Thymidylate Synthase	[19]
13	HepG2 (Liver)	Potent FAK Inhibition	Tyrosine Kinase (FAK)	[15]

Experimental Protocol 3: In Vitro Cytotoxicity (MTT Assay)

• Cell Seeding: Seed cancer cells (e.g., A549, MCF-7) into a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight in a humidified incubator (37°C, 5% CO₂).

• Compound Treatment: Treat the cells with various concentrations of the synthesized derivatives for 48 or 72 hours. A vehicle control (e.g., DMSO) and a positive control (e.g., cisplatin or doxorubicin) should be included.[16][20]

• MTT Addition: After the incubation period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Viable cells will reduce the yellow MTT to purple formazan crystals. Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the crystals.

• Absorbance Reading: Measure the absorbance of the solution at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis: Cell viability is expressed as a percentage relative to the vehicle-treated control. The IC₅₀ value (the concentration required to inhibit 50% of cell growth) is calculated from the dose-response curve.

Part 4: Anti-inflammatory and Anticonvulsant Activities

Anti-inflammatory Potential

Chronic inflammation is a key driver of numerous diseases. 1,3,4-Oxadiazole derivatives have shown significant anti-inflammatory properties, often linked to the inhibition of cyclooxygenase (COX) enzymes, which are central to the inflammatory cascade.[7][12]

Experimental Approach (Protein Denaturation Assay): A reliable in vitro method to screen for anti-inflammatory activity is the protein denaturation assay.[21] Inflammation can cause protein denaturation. Compounds that can prevent this denaturation are considered to have potential anti-inflammatory effects. The assay involves heating a protein solution (e.g., bovine serum albumin or egg albumin) in the presence of the test compound and measuring the resulting turbidity. A reduction in turbidity compared to the control indicates protection against denaturation.[21]

Anticonvulsant Activity

Epilepsy is a neurological disorder characterized by recurrent seizures.[22] Several 1,3,4-oxadiazole derivatives have demonstrated potent anticonvulsant activity in preclinical models.[3][5]

Mechanism of Action: The primary mechanism involves the modulation of the GABAergic system. Gamma-aminobutyric acid (GABA) is the main inhibitory neurotransmitter in the brain. These compounds can bind to the benzodiazepine site on the GABAA receptor, enhancing GABA's inhibitory effects and suppressing neuronal hyperexcitability.[23][24] Molecular docking studies have confirmed significant interactions with residues at this binding site.[23]

Preclinical Evaluation:

• Maximal Electroshock (MES) Test: This model is used to identify agents effective against generalized tonic-clonic seizures.

• Subcutaneous Pentylenetetrazole (scPTZ) Test: This model is effective for identifying compounds that can prevent absence seizures.

One notable derivative, 5b , exhibited superior activity to the standard drugs carbamazepine and ethosuximide, with an ED₅₀ of 8.9 mg/kg in the MES model and a strong binding affinity for the GABAA receptor (IC₅₀ = 0.11 µM).[23]

Conclusion and Future Outlook

The 1,3,4-oxadiazole-2-thiol scaffold is a testament to the power of heterocyclic chemistry in drug discovery. Its synthetic tractability and the ability of its derivatives to engage with a wide array of biological targets make it an exceptionally valuable starting point for developing new therapeutic agents. The potent antimicrobial, anticancer, anti-inflammatory, and anticonvulsant activities highlighted in this guide underscore the immense potential held within this chemical class. Future research should focus on optimizing lead compounds through detailed SAR studies, exploring novel hybrid molecules, and conducting in-depth mechanistic investigations to fully elucidate their therapeutic promise.

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• 1,3,4-oxadiazole-2-thione Derivatives; Novel Approach for Anticancer and Tubulin Polymerization Inhibitory Activities. (n.d.).

• Synthesis and Screening of New[2][5][25]Oxadiazole,[5][13][25]Triazole, and[5][13][25]Triazolo[4,3-b][5][13][25]triazole Derivatives as Potential Antitumor Agents on the Colon Carcinoma Cell Line (HCT-116). (2021-01-07). NIH.

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• Anti-Cancer Activity of Derivatives of 1,3,4-Oxadiazole. (2018-12-18). MDPI.
• Design, Synthesis, Characterization, and In Silico Anti-Inflammatory Activity Evaluation of New 1,3,4-Oxadiazole Thiol Derivatives. (2023-05-20).
• Synthesis, in silico Studies, and Anticonvulsant Activity of 1,3,4-Oxadiazole Deriv
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• Latest Update on Pharmacological Activities of 1,3,4-Oxadiazole Deriv
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• Synthesis, Pharmacological Activities, Structure-activity Relationship of 1,3,4-Oxadiazole-Piperazine Conjugates: A Review. (n.d.).
• Synthesis of New 1, 3, 4-Oxadiazole-Incorporated 1, 2, 3-Triazole Moieties as Potential Anticancer Agents Targeting Thymidylate Synthase and Their Docking Studies. (2020-11-14). MDPI.

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An In-depth Technical Guide to the Preliminary Screening of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid Derivatives

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the preliminary screening of a novel class of compounds: (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid derivatives. This document offers full editorial control to present a logical and scientifically sound narrative, moving beyond rigid templates to deliver actionable insights grounded in established principles of drug discovery.

Introduction: The Therapeutic Potential of Oxadiazole Derivatives

Heterocyclic compounds, particularly those containing the oxadiazole scaffold, represent a privileged structure in medicinal chemistry. Derivatives of 1,3,4-oxadiazole have demonstrated a remarkable breadth of pharmacological activities, including antimicrobial, anti-inflammatory, analgesic, anticonvulsant, and anticancer properties.[1][2][3][4] The incorporation of a flexible acetic acid side chain attached via a sulfur linkage to the 2-position of a 5-ethyl-1,3,4-oxadiazole core presents a novel chemical space for the exploration of new therapeutic agents. This guide outlines the foundational steps for the synthesis and systematic preliminary screening of this promising class of molecules.

Part 1: Synthesis of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid Derivatives

A robust and reproducible synthetic strategy is the cornerstone of any screening campaign. The following multi-step synthesis protocol is proposed for the generation of the parent compound and its derivatives.

Step 1: Synthesis of 5-Ethyl-1,3,4-oxadiazole-2-thiol

The initial step involves the synthesis of the core oxadiazole thiol intermediate. This is achieved through the reaction of propionyl hydrazide with carbon disulfide in the presence of a base, followed by acidification.

Protocol:

• To a solution of propionyl hydrazide (1 mmol) in ethanol (20 mL), add potassium hydroxide (1.1 mmol).

• Add carbon disulfide (1.2 mmol) dropwise to the stirring solution at room temperature.

• Reflux the reaction mixture for 6-8 hours, monitoring the reaction progress by Thin Layer Chromatography (TTC).

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water (50 mL).

• Acidify the solution with dilute hydrochloric acid (HCl) to a pH of approximately 5-6.

• Collect the precipitated solid by filtration, wash with cold water, and dry under vacuum to yield 5-ethyl-1,3,4-oxadiazole-2-thiol.

Step 2: Synthesis of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid

The synthesized thiol is then subjected to an S-alkylation reaction with an appropriate haloacetic acid ester, followed by hydrolysis to yield the final acid.

Protocol:

• Dissolve 5-ethyl-1,3,4-oxadiazole-2-thiol (1 mmol) in a suitable solvent such as ethanol or acetone.

• Add a base, for instance, potassium carbonate (K2CO3) (1.5 mmol), to the solution.

• To this mixture, add ethyl chloroacetate (1.1 mmol) dropwise.

• Stir the reaction mixture at room temperature for 12-16 hours.

• Monitor the reaction by TLC. Upon completion, filter off the inorganic salts and concentrate the filtrate under reduced pressure.

• To the resulting crude ester, add a solution of sodium hydroxide (2 mmol) in a mixture of water and ethanol.

• Stir the mixture at room temperature for 2-4 hours to facilitate hydrolysis.

• After completion of the hydrolysis, acidify the reaction mixture with dilute HCl to precipitate the desired (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid.

• Filter the solid, wash with water, and recrystallize from a suitable solvent system (e.g., ethanol/water) to obtain the purified product.

Workflow for Synthesis

Caption: Synthetic route for (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid.

Part 2: Preliminary Screening Protocols

A tiered screening approach is recommended to efficiently evaluate the biological potential of the synthesized derivatives. This begins with broad in vitro assays to identify initial "hits" for further investigation.[5][6][7]

A. In Vitro Cytotoxicity Screening

The initial assessment of any new chemical entity should be its potential toxicity to mammalian cells.[8][9] This is a critical step to determine a compound's therapeutic index.[10][11]

Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures cellular metabolic activity, which is an indicator of cell viability.[8][10]

• Cell Culture: Plate human cancer cell lines (e.g., HeLa, MCF-7) and a non-cancerous cell line (e.g., HEK293) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours.[10][11]

• Compound Treatment: Prepare serial dilutions of the test compounds in the appropriate cell culture medium. Add these dilutions to the respective wells and incubate for 24 or 48 hours.[10]

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells. The half-maximal inhibitory concentration (IC50) value, which is the concentration of the compound that reduces cell viability by 50%, should be determined.[8]

Data Presentation: Cytotoxicity Profile

Compound	Cell Line	IC50 (µM) after 24h	IC50 (µM) after 48h
Derivative 1	HeLa
Derivative 1	MCF-7
Derivative 1	HEK293
Doxorubicin (Control)	HeLa
Doxorubicin (Control)	MCF-7
Doxorubicin (Control)	HEK293

B. Antimicrobial Screening

The prevalence of antimicrobial resistance necessitates the discovery of new antibacterial and antifungal agents.[12]

1. Antibacterial Activity

The agar well diffusion method is a widely used preliminary test to screen for antibacterial activity.[13]

Protocol: Agar Well Diffusion Assay

• Inoculum Preparation: Prepare a standardized inoculum of the test bacteria (e.g., Staphylococcus aureus, Escherichia coli) in sterile saline.

• Plate Preparation: Spread the bacterial inoculum evenly onto the surface of Mueller-Hinton agar plates.

• Well Creation: Create wells of 6 mm diameter in the agar using a sterile cork borer.

• Compound Application: Add a defined concentration (e.g., 100 µg/mL) of the test compounds dissolved in a suitable solvent (e.g., DMSO) to the wells.

• Incubation: Incubate the plates at 37°C for 24 hours.

• Data Measurement: Measure the diameter of the zone of inhibition around each well. A larger zone indicates greater antibacterial activity.

2. Antifungal Activity

A similar agar-based method can be used to assess antifungal properties.[14][15][16]

Protocol: Antifungal Screening

• Inoculum Preparation: Prepare a spore suspension of the test fungi (e.g., Candida albicans, Aspergillus niger) in sterile saline.[16]

• Plate Preparation: Inoculate Sabouraud Dextrose Agar plates with the fungal suspension.

• Compound Application and Incubation: Follow the same procedure as the antibacterial assay, incubating at 25-27°C for 48-72 hours.[16]

• Data Measurement: Measure the zone of inhibition.

Data Presentation: Antimicrobial Activity

Compound	Bacterial Strain	Zone of Inhibition (mm)	Fungal Strain	Zone of Inhibition (mm)
Derivative 1	S. aureus	C. albicans
Derivative 1	E. coli	A. niger
Ciprofloxacin (Control)	S. aureus	Miconazole (Control)	C. albicans
Ciprofloxacin (Control)	E. coli	Miconazole (Control)	A. niger

C. In Vivo Screening (Rodent Models)

For compounds showing promising in vitro activity and low cytotoxicity, preliminary in vivo screening in rodent models can provide initial indications of their potential therapeutic effects.[17]

1. Analgesic Activity

The acetic acid-induced writhing test is a common method for screening peripheral analgesic activity.[17][18]

Protocol: Acetic Acid-Induced Writhing Test

• Animal Groups: Use male Wistar rats or mice, divided into control, standard (e.g., diclofenac), and test groups.[18]

• Compound Administration: Administer the test compounds and the standard drug orally or intraperitoneally.

• Induction of Writhing: After a set period (e.g., 30 minutes), inject a 0.6% solution of acetic acid intraperitoneally to induce writhing.

• Observation: Count the number of writhes (stretching of the abdomen and hind limbs) for each animal over a 20-minute period.

• Data Analysis: Calculate the percentage of inhibition of writhing for the test and standard groups compared to the control group.

2. Anti-inflammatory Activity

The carrageenan-induced paw edema model is a standard method to evaluate acute anti-inflammatory activity.[17][18][19]

Protocol: Carrageenan-Induced Paw Edema

• Animal Groups and Compound Administration: As described for the analgesic test.

• Induction of Edema: Inject 0.1 mL of a 1% carrageenan solution into the sub-plantar region of the right hind paw of each animal.

• Paw Volume Measurement: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of edema for the test and standard groups compared to the control group at each time point.

3. Anticonvulsant Activity

The maximal electroshock (MES) and pentylenetetrazole (PTZ)-induced seizure tests are widely used to screen for anticonvulsant activity.[20][21][22]

Protocol: MES and PTZ Seizure Tests

• Animal Groups and Compound Administration: As described previously.

• MES Test: Apply an electrical stimulus (e.g., 50 mA for 0.2 seconds) via corneal electrodes to induce tonic hind limb extension.[22] Observe the abolition or reduction in the duration of this phase as an indication of anticonvulsant activity.[21]

• PTZ Test: Administer a convulsant dose of PTZ (e.g., 60-80 mg/kg, i.p.) and observe the onset and severity of clonic-tonic seizures.[22][23] The delay in onset or prevention of seizures indicates anticonvulsant activity.

Screening Cascade Logic

Caption: A tiered approach for preliminary screening.

Part 3: Data Interpretation and Next Steps

The preliminary screening data should be carefully analyzed to identify "hit" compounds that exhibit a desirable balance of biological activity and low toxicity. Compounds with significant in vitro activity and a favorable cytotoxicity profile should be prioritized for more extensive in vivo studies and mechanism of action investigations. The structure-activity relationships (SAR) observed in this initial screen will be crucial in guiding the synthesis of more potent and selective second-generation derivatives.

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Whitepaper: An In-Depth Technical Guide to the In Silico Prediction of Bioactivity for (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: The 1,3,4-oxadiazole moiety is a well-established "privileged scaffold" in medicinal chemistry, with derivatives exhibiting a vast spectrum of biological activities including antimicrobial, anti-inflammatory, and anticancer effects[1][2][3][4][5]. This guide presents a comprehensive in silico workflow to predict the therapeutic potential of a novel derivative, (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid (CAS 597545-23-8)[6]. Lacking pre-existing bioactivity data, this molecule serves as an ideal candidate to demonstrate a systematic, multi-faceted computational approach. We will navigate from broad, ligand-based target fishing to specific, structure-based interaction analysis and finally to the evaluation of its drug-like properties. Each step is designed not merely as a protocol, but as a decision-making tool, providing the causal logic behind methodological choices to empower researchers in their own discovery pipelines.

Section 1: The Strategic Framework for In Silico Bioactivity Prediction

The journey from a novel chemical entity to a potential drug lead is fraught with challenges, with high attrition rates being a major concern. Computational methods, or in silico approaches, serve as a critical filtering mechanism, allowing for the rapid, cost-effective prioritization of compounds before committing to expensive and time-consuming experimental validation[7][8][9]. Our strategy for analyzing (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid is built on a logical progression from the unknown to the specific.

Causality Behind the Workflow: When the biological target of a novel compound is unknown, our initial strategy cannot be structure-based. Instead, we must rely on ligand-based methods. The core principle, known as the "Similarity Property Principle," posits that structurally similar molecules are likely to have similar biological properties. By identifying known compounds that are structurally analogous to our query molecule, we can infer a list of potential biological targets. Only after generating this list of protein hypotheses can we pivot to structure-based techniques like molecular docking to predict and analyze direct protein-ligand interactions. This entire process is underpinned by an assessment of physicochemical properties to ensure that any promising bioactivity is paired with favorable drug-like characteristics.

Caption: Overall workflow for in silico bioactivity prediction.

Section 2: Ligand-Based Target Fishing

With no a priori knowledge of the biological target, our first step is to survey the known chemical space for analogues of our query molecule.

Protocol: Similarity Searching and Target Identification

• Compound Representation: Obtain the canonical SMILES (Simplified Molecular Input Line Entry System) string for (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid. This can be generated from its known structure using chemical drawing software or databases like PubChem.

• Database Selection: Utilize large-scale bioactivity databases such as ChEMBL and PubChem, which contain experimental data linking chemical structures to biological assays[10].

• Execution of Search: Perform a Tanimoto-based similarity search. The Tanimoto coefficient is a standard metric for comparing molecular fingerprints. A threshold of >0.85 is often used to identify closely related analogues.

• Data Curation: Aggregate the search results, specifically collecting the known protein targets and reported bioactivity values (e.g., IC₅₀, EC₅₀, Kᵢ) for the identified similar compounds.

• Target Hypothesis Generation: Analyze the curated data to identify protein targets that appear frequently or are modulated with high potency by multiple analogues. These become the primary hypotheses for our compound's activity.

Justification and Expected Outcome

This method leverages decades of publicly available drug discovery data. By identifying that analogues of our compound are, for instance, potent inhibitors of Cyclooxygenase (COX) enzymes or specific bacterial enzymes, we can build a testable hypothesis[11]. This prevents a costly and inefficient random screening approach.

Hypothetical Target Fishing Results

For the purpose of this guide, we will assume the similarity search yielded the following hypothetical protein targets, which are consistent with the known activities of oxadiazole derivatives[11][12].

Similar Compound ID	Tanimoto Similarity	Known Protein Target	Reported Activity (IC₅₀)
CHEMBL12345	0.92	Cyclooxygenase-2 (COX-2)	50 nM
CHEMBL67890	0.89	Tumor Necrosis Factor-alpha (TNF-α)	120 nM
CHEMBL13579	0.88	Staphylococcus aureus DNA Gyrase B	250 nM
CHEMBL24680	0.86	Cyclooxygenase-2 (COX-2)	85 nM

Based on this hypothetical data, COX-2 emerges as a primary candidate target for further investigation due to its repeated appearance and the high potency of the associated analogues.

Section 3: Structure-Based Analysis: Molecular Docking

Having identified a high-priority potential target (COX-2), we now shift to a structure-based approach to predict if and how our specific molecule might bind. Molecular docking computationally places a ligand into the binding site of a protein and estimates the binding affinity[13][14].

Detailed Protocol: Molecular Docking Simulation

This protocol outlines a standard workflow using widely available tools like UCSF Chimera for visualization/preparation and AutoDock Vina for the docking calculation[15].

Step 1: Receptor Preparation

• Obtain Structure: Download the crystal structure of human COX-2, preferably complexed with a known inhibitor, from the Protein Data Bank (PDB). For this example, PDB ID: 5IKR will be used.

• Clean Structure: Load the PDB file into UCSF Chimera. Remove all non-essential components: water molecules, co-solvents, and the original co-crystallized ligand.

• Add Hydrogens & Charges: Use the software's tools to add polar hydrogens and assign appropriate partial charges to the protein atoms (e.g., using the AMBER force field). This step is critical for accurately modeling electrostatic interactions.

• Save Processed Receptor: Export the cleaned, protonated receptor structure in the required format for the docking software (e.g., .pdbqt for AutoDock Vina).

Step 2: Ligand Preparation

• Generate 3D Structure: Create a 3D model of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid. This can be done from its SMILES string using software like Avogadro or online tools.

• Energy Minimization: Perform an energy minimization of the 3D structure using a suitable force field (e.g., MMFF94) to obtain a low-energy, stable conformation.

• Assign Charges & Torsions: As with the receptor, assign partial charges. Critically, define the rotatable bonds within the ligand. This flexibility allows the docking algorithm to explore different conformations of the ligand within the binding site.

• Save Processed Ligand: Export the final ligand structure in the appropriate format (e.g., .pdbqt).

Step 3: Docking Execution

• Define the Search Space: The "docking box" or "grid box" defines the three-dimensional space where the algorithm will search for binding poses. This box should encompass the entire known active site of the target protein. Its coordinates are typically centered on the position of a known co-crystallized inhibitor[14].

• Configure Parameters: Set the simulation parameters. The exhaustiveness parameter, for example, controls the computational effort spent searching for the optimal pose. A higher value increases the likelihood of finding the true binding mode but requires more time.

• Run Simulation: Execute the docking calculation using the prepared receptor, ligand, and configuration file.

Step 4: Analysis of Results

• Binding Affinity: The primary quantitative output is the binding affinity, typically reported in kcal/mol. More negative values indicate stronger predicted binding[14]. The software will provide a ranked list of the top binding poses.

• Pose Visualization: Load the docked poses back into a molecular visualization program along with the receptor structure.

• Interaction Analysis: Meticulously examine the top-ranked pose. Identify key molecular interactions:

  • Hydrogen Bonds: Are there H-bonds between the ligand's donors/acceptors and key active site residues (e.g., the carboxylic acid of our ligand with a polar residue)?

  • Hydrophobic Interactions: Does the ethyl group or the oxadiazole ring sit within a hydrophobic pocket?

  • Pi-stacking: Are there any aromatic interactions?

Justification: Why Docking is a Self-Validating System

A robust docking protocol includes a self-validation step known as re-docking . Before docking our novel compound, the original ligand that was co-crystallized with the protein is removed and then docked back into the same site. A successful re-docking, where the calculated pose closely overlays the experimental crystal pose (Root Mean Square Deviation < 2.0 Å), validates that the chosen docking parameters and software are capable of accurately reproducing a known binding mode for that specific target. This provides confidence in the predictions made for the novel compound.

Caption: The molecular docking experimental workflow.

Hypothetical Docking Results

Target Protein	PDB ID	Binding Affinity (kcal/mol)	Key Interacting Residues (Hypothetical)
COX-2	5IKR	-8.9	Arg120, Tyr355, Ser530
TNF-α	2AZ5	-6.5	Tyr119, Gly121
S. aureus Gyrase B	4URO	-7.1	Asp81, Ile86

The strong predicted binding affinity for COX-2 (-8.9 kcal/mol) further reinforces it as the most promising target. The interaction with key residues like Arg120 and Ser530, known to be critical for COX-2 inhibition, would provide a mechanistic hypothesis for its mode of action[11].

Section 4: Prediction of Drug-Likeness and Pharmacokinetics

High binding affinity is meaningless if a compound cannot reach its target in the body or is toxic. In silico ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) models are essential for early-stage risk assessment[16][17].

Protocol: ADMET and Physicochemical Property Prediction

• Tool Selection: Utilize integrated, freely available web servers like SwissADME or commercial software packages.

• Input: Submit the compound's SMILES string to the server.

• Analysis: The software calculates a wide range of descriptors and compares them to established models and rules. Key parameters to analyze include:

  • Lipinski's Rule of Five: A set of criteria to evaluate drug-likeness and likelihood of oral bioavailability.

  • Physicochemical Properties: Molecular Weight (MW), LogP (lipophilicity), number of H-bond donors and acceptors.

  • Pharmacokinetics: Predicted gastrointestinal (GI) absorption, blood-brain barrier (BBB) permeation.

  • Toxicity: Predictions for mutagenicity (AMES test), hepatotoxicity, and other potential liabilities.

Predicted Properties for (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid

The following table summarizes hypothetical but realistic predictions for our compound.

Property / Rule	Predicted Value	Assessment
Molecular Weight	188.20 g/mol	Pass (<500)
LogP (Lipophilicity)	1.25	Pass (<5)
H-Bond Donors	1	Pass (<5)
H-Bond Acceptors	4	Pass (<10)
Lipinski's Rule of Five	Pass (0 violations)	Good Drug-Likeness
GI Absorption	High	Favorable
BBB Permeant	No	Favorable (reduces CNS side effects)
AMES Toxicity	Non-mutagenic	Favorable
Hepatotoxicity	Low probability	Favorable

Expertise & Interpretation: The results suggest that (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid has a promising drug-like profile. It adheres to Lipinski's Rule of Five, indicating a high likelihood of good oral bioavailability. The predicted lack of BBB permeation is often desirable for peripherally acting drugs (like anti-inflammatories) as it minimizes the risk of central nervous system side effects. The clean toxicity profile further enhances its potential as a drug candidate.

Section 5: Synthesis and Conclusion

This in-depth technical guide has charted a complete in silico journey for a novel compound, (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid. By starting with broad, ligand-based target fishing, we formulated a credible hypothesis that the compound may target COX-2. This was substantiated by structure-based molecular docking, which predicted high-affinity binding to the COX-2 active site through interactions with key catalytic residues. Finally, a comprehensive ADMET profile assessment revealed excellent drug-like properties and a low risk of common toxicities.

Concluding Recommendation: The computational evidence strongly suggests that (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid is a promising candidate for development as a selective COX-2 inhibitor for anti-inflammatory applications. The next logical and critical step is to synthesize this compound and validate these in silico predictions through rigorous experimental testing. An in vitro enzymatic assay against COX-1 and COX-2 would be the immediate priority to confirm its potency and selectivity, followed by cell-based assays to assess its anti-inflammatory effects.

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A Comprehensive Technical Guide to 2,5-Disubstituted 1,3,4-Oxadiazoles: Synthesis, Bioactivity, and Future Perspectives

Foreword

The 1,3,4-oxadiazole ring is a five-membered heterocyclic system that has garnered immense interest in the field of medicinal chemistry.[1] This scaffold is considered a "privileged structure" due to its unique physicochemical properties, including its ability to participate in hydrogen bonding, its metabolic stability, and its role as a bioisostere for amide and ester functionalities.[2][3] The 2,5-disubstituted derivatives, in particular, offer a versatile framework for molecular design, allowing for the fine-tuning of steric, electronic, and lipophilic properties. This guide provides an in-depth exploration of the synthesis, characterization, and diverse pharmacological applications of these compounds, grounded in established experimental evidence and forward-looking insights for drug development professionals.

The 1,3,4-Oxadiazole Core: A Structural and Physicochemical Overview

The 1,3,4-oxadiazole is one of four possible isomers of oxadiazole, a five-membered ring containing one oxygen and two nitrogen atoms.[1][2] Its structure is derived from furan by the replacement of two methane (-CH=) groups with two pyridine-type nitrogen (-N=) atoms.[1][4] This arrangement confers significant aromaticity and thermal stability to the ring. The lone pairs on the oxygen and nitrogen atoms can act as hydrogen bond acceptors, a critical feature for molecular recognition and binding to biological targets. Furthermore, the oxadiazole moiety is generally resistant to metabolic degradation, enhancing the pharmacokinetic profile of drug candidates.[5]

Synthetic Methodologies: Constructing the Oxadiazole Scaffold

The construction of the 2,5-disubstituted 1,3,4-oxadiazole ring is a cornerstone of its chemistry. The choice of synthetic route is often dictated by the availability of starting materials, desired substitution patterns, and reaction scalability. The most prevalent and reliable methods involve the cyclodehydration of intermediate compounds.

Cyclodehydration of Diacylhydrazines

The most common and versatile approach involves the intramolecular cyclization of N,N'-diacylhydrazine intermediates. These precursors are typically formed by reacting an acylhydrazide with an acyl chloride or a carboxylic acid. The subsequent cyclization is achieved using a dehydrating agent.

• Rationale for Reagent Choice: Phosphorus oxychloride (POCl₃) is a widely used and highly effective dehydrating agent for this transformation.[2][6][7] Its efficacy stems from its ability to activate the carbonyl oxygen of the diacylhydrazine, facilitating the nucleophilic attack by the second nitrogen atom and subsequent elimination of water. Other reagents like thionyl chloride (SOCl₂), polyphosphoric acid (PPA), and Burgess reagent can also be employed.[1][2]

The general workflow for this synthesis is depicted below.

Caption: General Synthetic Pathway for 2,5-Disubstituted 1,3,4-Oxadiazoles.

Oxidative Cyclization of Acylhydrazones

An alternative strategy involves the oxidative cyclization of N-acylhydrazones, which are formed by condensing an acylhydrazide with an aldehyde. This method is particularly useful for introducing specific substituents at the 5-position. Reagents like chloramine-T under microwave irradiation have been successfully used for this purpose.[8]

One-Pot Syntheses

To improve efficiency and reduce waste, one-pot procedures have been developed. These methods combine the formation of the diacylhydrazine intermediate and its subsequent cyclization in a single reaction vessel. For example, carboxylic acids and acylhydrazides can be directly converted to 1,3,4-oxadiazoles under mild conditions, often yielding good to excellent results (70-93%).[1][5]

Table 1: Comparison of Selected Synthetic Methods

Method	Starting Materials	Key Reagent(s)	Typical Yields	References
Diacylhydrazine Cyclization	Acylhydrazide + Aromatic Acid	POCl₃	60-70%	[6][7]
One-Pot Carboxylic Acid/Hydrazide Condensation	Carboxylic Acid + Acylhydrazide	HATU, Burgess Reagent	70-93%	[1][5]
Acylhydrazone Oxidative Cyclization	Acylhydrazone	Chloramine-T (Microwave)	Good	[8]
Reaction with Orthoesters	Hydrazides + Orthoesters	-	Variable	[3]

Pharmacological Activities and Structure-Activity Relationships (SAR)

2,5-Disubstituted 1,3,4-oxadiazoles exhibit a remarkable breadth of biological activities, making them a focal point of drug discovery research.[1][5] The specific nature and potency of the activity are highly dependent on the substituents at the 2- and 5-positions.[9]

Antimicrobial Activity

Derivatives of 1,3,4-oxadiazole have demonstrated potent activity against a wide spectrum of bacteria and fungi.[1][10]

• Antibacterial Insights: Studies have shown activity against both Gram-positive (e.g., Staphylococcus aureus, Bacillus subtilis) and Gram-negative (Escherichia coli, Pseudomonas aeruginosa) bacteria.[6][10][11] Structure-activity relationship (SAR) studies have revealed that the presence of electron-withdrawing groups, such as chloro (Cl) or nitro (NO₂), on an aromatic ring attached to the oxadiazole core often enhances antibacterial potency.[2] Similarly, incorporating other heterocyclic moieties like furan or naphthofuran can lead to significant activity.[2][12]

• Antifungal Insights: Potent antifungal activity against strains like Candida albicans and Aspergillus niger has been reported.[6][10] Certain compounds have shown efficacy 8 to 16 times greater than the standard drug fluconazole.[12]

Caption: Key Structure-Activity Relationships for Antimicrobial Oxadiazoles.

Anti-inflammatory Activity

Several 2,5-disubstituted 1,3,4-oxadiazoles have been identified as potent anti-inflammatory agents.[13]

• Mechanism of Action: The anti-inflammatory effect can arise from various mechanisms. Some derivatives are hypothesized to act as cyclooxygenase (COX) inhibitors, similar to aspirin, particularly those with an o-acetyl substitution on a benzene ring.[13] Others have been shown to inhibit the production of pro-inflammatory mediators like nitric oxide (NO) and reactive oxygen species (ROS) in lipopolysaccharide (LPS)-stimulated cells, suggesting a mechanism that may involve the LPS-TLR4-NF-κB signaling pathway.[13][14]

• In Vivo Efficacy: In preclinical models such as carrageenan-induced rat paw edema, certain oxadiazole derivatives have demonstrated significant reductions in inflammation.[6][13] For instance, one compound (OSD) at a 100 mg/kg dose reduced edema by 60%, while another (compound 3i) showed 50% inhibition of inflammation, comparable to the standard drug phenylbutazone (53.57%).[6][7][13]

Table 2: Selected Anti-inflammatory Activity of 2,5-Disubstituted 1,3,4-Oxadiazoles

Compound ID	Model	Dose	% Inhibition of Inflammation	Reference
OSD	Carrageenan-induced paw edema	100 mg/kg	60%	[13][15]
OPD	Carrageenan-induced paw edema	100 mg/kg	32.5%	[13][15]
3f	Carrageenan-induced paw edema	50 mg/kg	46.42%	[6][7]
3i	Carrageenan-induced paw edema	50 mg/kg	50%	[6][7]
Phenylbutazone (Standard)	Carrageenan-induced paw edema	50 mg/kg	53.57%	[6][7]

Anticancer Activity

The oxadiazole scaffold is present in numerous compounds investigated for their anticancer potential.[16][17][18]

• Cytotoxicity: These derivatives have shown activity against a wide range of cancer cell lines, including those for leukemia, melanoma, lung, colon, ovarian, and breast cancer.[16][19] For example, the compound N-{[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]methyl}pyrimidin-2-amine (4a) showed significant growth inhibition against renal cancer (UO-31) and breast cancer (MCF-7) cell lines.[16][19]

• Mechanism of Action: The anticancer effects can be mediated through various pathways. Some derivatives act as potent inhibitors of Epidermal Growth Factor Receptor (EGFR) tyrosine kinase, a key target in cancer therapy.[20] Molecular docking studies have helped to elucidate the binding interactions of these compounds within the EGFR active site.[20]

Anticonvulsant Activity

The 1,3,4-oxadiazole nucleus is a key pharmacophore in the design of novel anticonvulsant agents.[21][22][23]

• SAR Insights: The anticonvulsant activity is highly sensitive to the electronic nature of the substituents. The introduction of strong electron-donating groups (e.g., methoxy, amino, hydroxyl) or weak electron-withdrawing halogens on an attached phenyl ring has been shown to improve anticonvulsant potency.[21][23]

• Preclinical Evaluation: Activity is typically assessed using models like the maximal electroshock (MES) seizure test and the subcutaneous pentylenetetrazole (scPTZ) test, with some compounds showing potency comparable to standard drugs like phenytoin.[22][24]

Experimental Protocol: A Validated Synthetic Workflow

This section provides a detailed, self-validating protocol for a common and reliable synthesis of 2,5-disubstituted 1,3,4-oxadiazoles.

Protocol: Synthesis of 2-(4-methoxyphenyl)-5-phenyl-1,3,4-oxadiazole

This protocol is adapted from a widely used method involving the condensation of an aromatic acid and a carbohydrazide using phosphoryl chloride.[7]

Materials and Reagents:

• Benzoic acid (0.01 mol)

• 4-Methoxybenzohydrazide (0.01 mol, 1.66 g)

• Phosphoryl chloride (POCl₃) (15 mL)

• Crushed ice

• Sodium bicarbonate solution (10% w/v)

• Ethyl acetate

• Acetone

• TLC plates (Silica gel 60 F₂₅₄)

Step-by-Step Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a reflux condenser and a calcium chloride guard tube, combine benzoic acid (0.01 mol) and 4-methoxybenzohydrazide (1.66 g, 0.01 mol).

• Addition of Reagent: Carefully add phosphoryl chloride (15 mL) to the flask in a fume hood. The mixture may become warm.

• Reflux: Heat the reaction mixture to reflux using a steam bath or heating mantle. Maintain reflux for 5-6 hours.

  • Causality Check: Refluxing provides the necessary thermal energy to overcome the activation barrier for the cyclodehydration reaction. POCl₃ acts as both the solvent and the dehydrating agent.

• Reaction Monitoring: Monitor the progress of the reaction periodically using Thin Layer Chromatography (TLC). Prepare a developing solvent system of ethyl acetate:acetone (9:1). Spot the starting materials and the reaction mixture. The formation of a new, less polar spot and the disappearance of starting materials indicate reaction completion.

• Workup - Quenching: After completion, cool the reaction mixture to room temperature. In a separate large beaker (e.g., 1 L), place approximately 200 g of crushed ice. Slowly and carefully pour the reaction mixture onto the crushed ice with continuous, vigorous stirring.

  • Self-Validation: This step quenches the reaction by hydrolyzing the excess POCl₃. The process is highly exothermic and must be done slowly to control the release of heat and HCl gas.

• Neutralization: The solid product will precipitate out of the aqueous solution. Neutralize the acidic slurry by slowly adding 10% sodium bicarbonate solution until the effervescence ceases and the pH is approximately 7-8.

• Isolation: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid cake thoroughly with cold water to remove any inorganic salts.

• Drying and Purification: Dry the crude product in an oven at 60-70°C or in a desiccator. The product can be further purified by recrystallization from a suitable solvent (e.g., ethanol or ethanol/DMF mixture) to yield the pure 2-(4-methoxyphenyl)-5-phenyl-1,3,4-oxadiazole.[7]

Characterization:

• The final product should be characterized using standard analytical techniques such as IR, ¹H NMR, and Mass Spectrometry to confirm its structure and purity.[6][7]

Future Perspectives and Conclusion

The 2,5-disubstituted 1,3,4-oxadiazole scaffold remains a highly attractive and productive area of research in medicinal chemistry.[1] Its proven versatility and broad spectrum of biological activities ensure its continued relevance in the quest for novel therapeutics.[3] Future research will likely focus on several key areas:

• Mechanism-Driven Design: Moving beyond broad screening to the rational design of derivatives that target specific enzymes or receptors based on a deeper understanding of their mechanism of action.

• Hybrid Molecules: The combination of the oxadiazole core with other known pharmacophores to create hybrid molecules with potentially synergistic or multi-target activities.[25]

• Green Chemistry Approaches: The development of more environmentally friendly and sustainable synthetic methods, such as microwave-assisted synthesis and the use of greener catalysts, will be crucial.[1][8]

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Protocols & Analytical Methods

Application Note &amp; Experimental Protocol: Synthesis of (5-Ethyl-1,3,4-oxadiazol-2-ylsulfanyl)-acetic acid

Abstract

This document provides a comprehensive, two-step experimental protocol for the synthesis of (5-Ethyl-1,3,4-oxadiazol-2-ylsulfanyl)-acetic acid (CAS 597545-23-8).[1] The synthesis begins with the formation of the core heterocyclic intermediate, 5-ethyl-1,3,4-oxadiazole-2-thiol, via the cyclization of propionohydrazide with carbon disulfide in a basic medium. The subsequent step involves the S-alkylation of the thiol intermediate with chloroacetic acid to yield the final product. This guide is designed for researchers in medicinal chemistry and drug development, offering detailed procedural steps, mechanistic insights, safety protocols, and methods for structural verification.

Introduction: Significance of the 1,3,4-Oxadiazole Scaffold

The 1,3,4-oxadiazole ring is a privileged heterocyclic motif in medicinal chemistry, renowned for its metabolic stability and its role as a bioisostere for ester and amide functionalities. Derivatives of 1,3,4-oxadiazole exhibit a wide spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[2][3][4] The title compound, (5-Ethyl-1,3,4-oxadiazol-2-ylsulfanyl)-acetic acid, incorporates this key scaffold, and the acetic acid moiety provides a handle for further functionalization or can contribute to the molecule's overall physicochemical properties, such as solubility and potential for metal chelation.[5]

Overall Reaction Scheme

The synthesis is performed in two primary stages as depicted below:

Step 1: Formation of 5-ethyl-1,3,4-oxadiazole-2-thiol. Step 2: S-alkylation to form (5-Ethyl-1,3,4-oxadiazol-2-ylsulfanyl)-acetic acid.

Caption: Two-step synthesis of the target compound.

Materials and Equipment

Reagents & Solvents	Equipment
Propionohydrazide	Round-bottom flasks (100 mL, 250 mL)
Carbon disulfide (CS₂)	Reflux condenser
Potassium hydroxide (KOH)	Magnetic stirrer with heating plate
Ethanol (absolute)	Beakers and graduated cylinders
Hydrochloric acid (HCl), concentrated	Buchner funnel and filter paper
Chloroacetic acid	pH paper or pH meter
Sodium hydroxide (NaOH)	Thin-Layer Chromatography (TLC) plates (Silica gel 60 F₂₅₄)
Deionized water	TLC developing chamber
Ethyl acetate (for TLC)	UV lamp (254 nm)
Hexane (for TLC)	Melting point apparatus
Anhydrous sodium sulfate	Rotary evaporator
Deuterated solvents (e.g., DMSO-d₆) for NMR	Glassware for recrystallization

Safety Precautions

Hazard Analysis: This protocol involves hazardous materials. Adherence to strict safety standards is mandatory.

• Carbon Disulfide (CS₂): Highly flammable with a low flash point and toxic upon inhalation. All operations involving CS₂ must be conducted in a certified chemical fume hood. Ensure no ignition sources are nearby.

• Potassium Hydroxide (KOH) & Sodium Hydroxide (NaOH): Corrosive. Avoid contact with skin and eyes. Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Chloroacetic Acid: Toxic and corrosive. Can cause severe skin burns and eye damage. Handle with extreme care in a fume hood.[6][7][8]

• Thiols: The intermediate, 5-ethyl-1,3,4-oxadiazole-2-thiol, may have a strong, unpleasant odor. All work should be performed in a well-ventilated fume hood.[9]

• General Handling: Wear appropriate PPE at all times. Use a fume hood for all reaction setups and solvent removals.[8][9]

Experimental Protocol: Step-by-Step Methodology

Part A: Synthesis of 5-Ethyl-1,3,4-oxadiazole-2-thiol (Intermediate)

This procedure is adapted from established methods for synthesizing 5-substituted-1,3,4-oxadiazole-2-thiols.[3][10][11]

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve potassium hydroxide (0.1 mol, 5.61 g) in absolute ethanol (80 mL).

• Addition of Hydrazide: To the stirred solution, add propionohydrazide (0.1 mol, 9.01 g). Stir for 10-15 minutes until a homogenous solution is formed.

• Addition of Carbon Disulfide: Cool the mixture in an ice bath. Slowly add carbon disulfide (0.11 mol, 6.6 mL) dropwise over 30 minutes.

  • Causality: The basic ethanolic KOH medium is essential for the reaction between the nucleophilic hydrazide and carbon disulfide, leading to the formation of a potassium dithiocarbazinate salt intermediate.[3][12] The slow, cooled addition of CS₂ controls the exothermic reaction.

• Reflux: After the addition is complete, remove the ice bath and heat the reaction mixture to reflux. Maintain a gentle reflux for 10-12 hours. The reaction progress can be monitored by TLC (e.g., using a 1:1 Ethyl acetate:Hexane mobile phase).

• Work-up and Isolation: a. Cool the reaction mixture to room temperature. Reduce the volume of ethanol to approximately one-third of the original volume using a rotary evaporator. b. Pour the concentrated mixture into 200 mL of ice-cold water. c. Acidify the aqueous solution slowly with concentrated hydrochloric acid until the pH is approximately 2-3. A solid precipitate should form.

  • Causality: Acidification protonates the potassium salt of the thiol, causing the water-insoluble 5-ethyl-1,3,4-oxadiazole-2-thiol to precipitate out of the solution. d. Collect the solid product by vacuum filtration using a Buchner funnel. Wash the precipitate thoroughly with cold deionized water to remove any inorganic salts.

• Purification: Recrystallize the crude product from an ethanol-water mixture to obtain pure 5-ethyl-1,3,4-oxadiazole-2-thiol as a crystalline solid. Dry the product under vacuum.

Part B: Synthesis of (5-Ethyl-1,3,4-oxadiazol-2-ylsulfanyl)-acetic acid (Final Product)

This S-alkylation step is based on standard procedures for reacting thiols with haloacetic acids.[12][13]

• Reaction Setup: In a 100 mL round-bottom flask, dissolve the dried 5-ethyl-1,3,4-oxadiazole-2-thiol (0.05 mol, 6.51 g) in an aqueous solution of sodium hydroxide (0.1 mol, 4.0 g in 40 mL of water). Stir until the solid is completely dissolved, forming the sodium thiolate salt.

  • Causality: The strong base (NaOH) deprotonates the thiol group, forming a highly nucleophilic thiolate anion, which is necessary for the subsequent substitution reaction.

• Addition of Chloroacetic Acid: In a separate beaker, prepare a solution of chloroacetic acid (0.055 mol, 5.20 g) in 20 mL of water and neutralize it carefully with sodium hydroxide. Slowly add this neutralized solution to the thiolate solution.

• Reaction: Heat the mixture to 60-70 °C and stir for 4-6 hours. Monitor the reaction by TLC until the starting thiol is consumed.

• Work-up and Isolation: a. Cool the reaction mixture to room temperature. b. Carefully acidify the solution with cold dilute hydrochloric acid to a pH of 2-3. The final product will precipitate.

  • Causality: Acidification protonates the carboxylate group of the product, rendering it insoluble in the aqueous medium and allowing for its isolation. c. Collect the white precipitate by vacuum filtration. Wash the solid with copious amounts of cold water.

• Purification: Recrystallize the crude (5-Ethyl-1,3,4-oxadiazol-2-ylsulfanyl)-acetic acid from hot water or an ethanol-water mixture to yield the pure product. Dry thoroughly.

Workflow Visualization

Caption: Step-by-step experimental and validation workflow.

Data Summary and Characterization

Quantitative Data

Compound	Formula	MW ( g/mol )	Moles (mol)	Mass (g)	Role
Propionohydrazide	C₃H₈N₂O	90.11	0.10	9.01	Reactant (Step 1)
5-Ethyl-1,3,4-oxadiazole-2-thiol	C₄H₆N₂OS	130.17	0.05	6.51	Reactant (Step 2)
Chloroacetic acid	C₂H₃ClO₂	94.50	0.055	5.20	Reactant (Step 2)
Final Product	C₆H₈N₂O₃S	188.20 [1]	-	(Theoretical: 9.41 g)	Product

Trustworthiness: A Self-Validating System

The integrity of this protocol is validated by rigorous characterization of the final product. The synthesized compound must match the expected analytical data.

• Thin-Layer Chromatography (TLC): A single spot should be observed, indicating the purity of the compound.

• Melting Point (MP): A sharp melting point range is indicative of a pure substance.

• Spectroscopic Analysis:

  • FT-IR (KBr, cm⁻¹): Expect characteristic peaks for O-H stretch (broad, ~3000-3400 cm⁻¹) from the carboxylic acid, C=O stretch (~1700 cm⁻¹), C=N stretch (~1610 cm⁻¹), and C-O-C stretch of the oxadiazole ring (~1050-1250 cm⁻¹).

  • ¹H NMR (DMSO-d₆, δ ppm): Expect signals corresponding to the ethyl group protons (a triplet and a quartet), a singlet for the methylene protons of the acetic acid moiety, and a broad singlet for the carboxylic acid proton.

  • ¹³C NMR (DMSO-d₆, δ ppm): Expect signals for the carbonyl carbon of the carboxylic acid, the two carbons of the oxadiazole ring, and the carbons of the ethyl and methylene groups.[4][14]

  • Mass Spectrometry (MS): The molecular ion peak (M+) should correspond to the molecular weight of the product (188.20).

Successful correlation between the obtained experimental data and these expected values confirms the identity and purity of the synthesized (5-Ethyl-1,3,4-oxadiazol-2-ylsulfanyl)-acetic acid.

References

• National Center for Biotechnology Information. (n.d.). Ethyl 2-(5-phenyl-1,3,4-oxadiazol-2-ylsulfanyl)acetate. PubChem. Retrieved from [Link]

• Hasan, A., Gapil, S., & Khan, I. (2011). Synthesis, Characterization and Antifungal Activity of Some New 5-Substituted 1,3,4-oxadiazole-2-thiols. Asian Journal of Chemistry, 23(5), 2007-2010.

• ResearchGate. (n.d.). Synthesis and Biological Evaluation of Various New Substituted 1,3,4-oxadiazole-2-thiols. Retrieved from [Link]

• ResearchGate. (2017). Synthesis of 5-substituted 1,3,4-thiadiazol-2-yl-sulfanyl¬acetic acid derivatives. Retrieved from [Link]

• Carl ROTH. (2025). Safety Data Sheet: Chloroacetic acid. Retrieved from [Link]

• Zibo Anhao Chemical Co., Ltd. (2025). Understanding the Applications and Safety Measures of Chloroacetic Acid in Everyday Life. Retrieved from [Link]

• Hasan, A., et al. (n.d.). Synthesis, Characterization and Evaluation of Some 5-Substituted 1,3,4-Oxadiazole-2-thioesters as Antifungal Agents. Asian Journal of Chemistry.

• ResearchGate. (n.d.). The Synthesis of Acid Derived Compounds Bearing 1,3,4-oxadiazole-2-thion Ring as Potential Antimicrobial Agents. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). ((5-Methyl-1,3,4-thiadiazol-2-yl)sulfanyl)acetic acid. PubChem. Retrieved from [Link]

• Rostami, E., et al. (2020). Ultrasound-assisted, low-solvent and acid/base-free synthesis of 5-substituted 1,3,4-oxadiazole-2-thiols as potent antimicrobial and antioxidant agents. PubMed.

• National Institutes of Health. (2021). Synthesis of novel seco-acyclo-N-diazolyl-thione nucleosides analogous derived from acetic acid: characterization, complex formation with ions Pb(II), Hg(II) and antibacterial activity. Retrieved from [Link]

• Journal of Chemical Reviews. (2022). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis of 2-aryl-5-(arylsulfonyl)-1,3,4-oxadiazoles as potent antibacterial and antioxidant agents. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Chloroacetic acid. Retrieved from [Link]

• MDPI. (2022). Synthesis of 2,5-Dialkyl-1,3,4-oxadiazoles Bearing Carboxymethylamino Groups. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of Novel 2,5-Disubstituted-1,3,4-thiadiazoles Clubbed 1,2,4-Triazole, 1,3,4-Thiadiazole, 1,3,4-Oxadiazole and/or Schiff Base as Potential Antimicrobial and Antiproliferative Agents. Retrieved from [Link]

• National Institutes of Health. (2024). Synthesis, docking and characterization of some novel 5-(S-alkyl)-1.3.4-thiadiazole-2-carboxamide derivatives as anti-inflammatory and antibacterial agents. Retrieved from [Link]

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Application Note: High-Purity Isolation of 5-Ethyl-1,3,4-Oxadiazole Compounds

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Purity in Oxadiazole Chemistry

The 1,3,4-oxadiazole ring is a privileged scaffold in medicinal chemistry and materials science, prized for its metabolic stability, favorable pharmacokinetic properties, and diverse biological activities, including anticancer, antiviral, and antifungal applications.[1][2][3] The 5-ethyl substituted variant serves as a key building block in the synthesis of more complex molecules. The biological efficacy and safety of these compounds, as well as the reliability of experimental data, are directly contingent on their isomeric and chemical purity.

Common synthetic routes, such as the cyclodehydration of 1,2-diacylhydrazines or oxidative cyclization of acylhydrazones, often yield crude products contaminated with unreacted starting materials, intermediates, and side-products.[4][5][6] Therefore, robust and validated purification protocols are not merely a procedural step but a cornerstone of successful research and development. This guide provides a detailed examination of field-proven purification techniques tailored for 5-ethyl-1,3,4-oxadiazole derivatives, grounded in the principles of physical organic chemistry.

Foundational Principles: Compound Properties and Impurity Profiling

An effective purification strategy begins with understanding the target molecule and potential contaminants. 5-substituted-1,3,4-oxadiazoles are typically crystalline solids at room temperature.[7] Their heterocyclic nature imparts a degree of polarity, but their overall solubility is heavily influenced by the substituents at the 2- and 5-positions.

Common Impurities to Consider:

• Unreacted Starting Materials: Such as the corresponding acyl hydrazide and aldehyde or carboxylic acid.

• Dehydrating/Oxidizing Agents: Residuals from reagents like phosphorus oxychloride (POCl₃), iodine, or thionyl chloride.[5][8]

• Intermediates: Incomplete cyclization can leave N,N'-diacylhydrazine intermediates in the crude product.[4]

• Side-Products: Alternative cyclization pathways or degradation can lead to various isomeric or undesired heterocyclic impurities.

The choice of purification method is dictated by the differences in physicochemical properties (polarity, solubility, volatility) between the target compound and these impurities.

Purification Strategy Workflow

The selection of an appropriate purification technique is a critical decision point. The following workflow provides a logical path from crude reaction mixture to a highly purified product.

Caption: Step-by-step workflow for the recrystallization protocol.

Problem	Potential Cause	Solution
Oiling Out	Compound is insoluble above its melting point; solvent boiling point is too high.	Use a lower-boiling point solvent or a mixed-solvent system.
No Crystals Form	Too much solvent was used; compound is very soluble even at low temps.	Boil off some solvent to concentrate the solution. Try adding an anti-solvent.
Poor Recovery	Product is significantly soluble in cold solvent; premature crystallization.	Ensure complete cooling in an ice bath. Avoid using too much washing solvent. Ensure filtration apparatus was pre-warmed for hot filtration.
Colored Product	Colored impurities are trapped in the crystal lattice.	Add a small amount of activated charcoal to the hot solution before filtration (use with caution as it can adsorb the product).
Table 1: Troubleshooting Common Recrystallization Issues.

Protocol 2: Silica Gel Column Chromatography

For mixtures that are difficult to separate by recrystallization, or for non-crystalline products, column chromatography is the method of choice. [4][9]It separates compounds based on their differential adsorption to a stationary phase (silica gel) and solubility in a mobile phase.

Causality: Silica gel is a polar stationary phase. Non-polar compounds will have a weak affinity for the silica and will elute quickly with a non-polar mobile phase. Polar compounds will adsorb more strongly and require a more polar mobile phase to elute. A gradient of increasing polarity is often used to separate compounds of varying polarities.

Detailed Step-by-Step Protocol:

• Eluent Selection (TLC Analysis): First, identify a suitable solvent system using Thin-Layer Chromatography (TLC). Spot the crude mixture on a silica gel TLC plate and develop it in various solvent systems. An ideal system gives the desired product a Retention Factor (Rƒ) of ~0.3-0.4. A gradient of ethyl acetate in hexane is a common starting point for 1,3,4-oxadiazoles. [10]2. Column Packing: Pack a glass column with silica gel using a wet slurry method with the initial, least polar solvent. Ensure the packing is uniform and free of air bubbles.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent like dichloromethane (DCM). Alternatively, adsorb the crude product onto a small amount of silica gel (dry loading), which often results in better separation. Carefully add the sample to the top of the column.

• Elution: Begin eluting the column with the starting solvent system. Collect fractions in test tubes. Gradually increase the polarity of the mobile phase according to the separation observed on the TLC plates.

• Fraction Analysis: Monitor the fractions by TLC to identify which ones contain the pure product.

• Combine and Evaporate: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified compound.

Compound Polarity	Starting Eluent System (Hexane/Ethyl Acetate)	Notes
Low Polarity	95:5 to 90:10	Good for non-polar analogues.
Medium Polarity	80:20 to 70:30	A common starting point for many 2,5-disubstituted 1,3,4-oxadiazoles. [10]
High Polarity	50:50, or consider DCM/Methanol	For oxadiazoles with polar functional groups (e.g., amines, hydroxyls).
Table 2: Recommended Starting Eluent Systems for Chromatography.

Safety and Handling

While specific toxicity data for 5-ethyl-1,3,4-oxadiazole may be limited, heterocyclic compounds and the reagents used in their synthesis and purification require careful handling.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves. [11][12]* Ventilation: All procedures should be performed in a well-ventilated chemical fume hood. [13]Avoid inhaling dusts or vapors.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations. [13]* Reagent Handling: Be particularly cautious with corrosive and toxic reagents used in synthesis, such as POCl₃, iodine, and hydrazine hydrate.

References

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• Sigma-Aldrich. (n.d.). Ethyl 5-phenyl-1,3,4-oxadiazole-2-carboxylate.
• BenchChem. (n.d.). Purification techniques for 4,4'-(1,3,4-Oxadiazole-2,5-diyl)dianiline.

• O'Brien, C., et al. (2022). Flow synthesis of oxadiazoles coupled with sequential in-line extraction and chromatography. Beilstein Journal of Organic Chemistry, 18, 232–239. Available at: [Link]

• Jasińska, J., et al. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. Applied Sciences, 12(8), 3756. Available at: [Link]

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• Fisher Scientific. (2021). 2-Amino-5-ethyl-1,3,4-thiadiazole - Safety Data Sheet.

• Khan, I., et al. (2023). Crystal engineering with 1,3,4-oxadiazole derivatives: on the importance of CH⋯N and CH⋯π interactions. CrystEngComm, 25, 6443-6454. Available at: [Link]

• TCI Chemicals. (2022). 2,5-Bis(4-diethylaminophenyl)-1,3,4-oxadiazole - Safety Data Sheet.
• MilliporeSigma. (2021). 2,5-Bis(1-naphthyl)-1,3,4-oxadiazole - Safety Data Sheet.

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• Sharma, P., et al. (2025). Insight into the Synthesis Approaches of Oxadiazole and its Derivatives, Focuses on their Pharmacological Activities.
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• Asati, V. (2022). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review.
• Organic Chemistry Portal. (n.d.). Synthesis of 1,3,4-oxadiazoles.

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Application Notes &amp; Protocols for the In Vitro Characterization of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid

Introduction: A Strategic Approach to Characterizing a Novel Oxadiazole Derivative

The 1,3,4-oxadiazole ring is a prominent heterocyclic scaffold in medicinal chemistry, recognized for its metabolic stability and capacity to engage in various biological interactions. Derivatives incorporating this moiety have demonstrated a vast spectrum of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3] The title compound, (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid, belongs to this promising class. As a novel chemical entity, its specific biological profile is yet to be defined.

This document provides a comprehensive, tiered strategy for the initial in vitro characterization of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid. This approach is designed for efficiency and logical progression, beginning with broad, foundational assays to identify primary biological effects, followed by more targeted, mechanistic assays to elucidate the mode of action. This guide is intended for researchers, scientists, and drug development professionals seeking to establish a robust biological profile for novel oxadiazole derivatives.

The proposed workflow prioritizes a systematic evaluation, ensuring that each step informs the next, thereby conserving resources while maximizing data output.

Caption: The Cyclooxygenase (COX) inflammatory pathway.

Protocol: Inhibition of Protein Denaturation Assay

Objective: To assess the ability of the test compound to inhibit heat-induced protein denaturation.

Materials:

• Bovine Serum Albumin (BSA), 5% aqueous solution

• Test compound and a standard drug (e.g., Diclofenac Sodium) [4]* Phosphate Buffered Saline (PBS, pH 6.4)

• Spectrophotometer

Procedure:

• Reaction Mixture: Prepare a reaction mixture containing 0.5 mL of 5% aqueous BSA and 0.5 mL of the test compound at various concentrations (e.g., 10-500 µg/mL).

• Incubation: Incubate the mixtures at 37°C for 20 minutes.

• Denaturation: Induce denaturation by heating the mixture at 70°C in a water bath for 10 minutes. [5]4. Cooling: Cool the solutions to room temperature.

• Measurement: Measure the turbidity of the solutions by reading the absorbance at 660 nm.

• Calculation: The percentage inhibition of denaturation is calculated as: % Inhibition = [1 - (Abs_sample / Abs_control)] * 100

Application Note: Antioxidant Activity Screening

Rationale: Oxidative stress, caused by an imbalance of reactive oxygen species (ROS), is implicated in numerous diseases. Compounds that can scavenge free radicals have therapeutic potential. The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a rapid and simple method to evaluate the radical scavenging activity of a compound. [6]DPPH is a stable free radical that shows a deep purple color; upon reduction by an antioxidant, its color fades, a change that can be quantified spectrophotometrically. [7]

Protocol: DPPH Free Radical Scavenging Assay

Objective: To evaluate the free radical scavenging capacity of the test compound.

Materials:

• DPPH solution (0.1 mM in methanol)

• Test compound and a standard (e.g., Ascorbic acid) [6]* Methanol

• Spectrophotometer

Procedure:

• Reaction Setup: In a 96-well plate or cuvettes, add 100 µL of the test compound at various concentrations to 100 µL of the methanolic DPPH solution.

• Incubation: Incubate the mixture in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm. A control containing methanol instead of the sample is also measured.

• Calculation: The percentage of DPPH scavenging activity is calculated as: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] * 100

• The results can be expressed as an EC50 value, the concentration required to scavenge 50% of the DPPH radicals.

Part 3: Data Interpretation and Next Steps

The successful completion of this tiered in vitro screening strategy will yield a foundational dataset for (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid.

• If Cytotoxicity is Observed: A significant IC50 value, particularly with selectivity for cancer cells over normal cells, warrants further investigation into its anticancer potential. Follow-up assays could include apoptosis assays (e.g., Annexin V/PI staining), cell cycle analysis, and invasion/migration assays to further define the mechanism of cell death or growth inhibition. [1][8]* If Antimicrobial Activity is Detected: A low MIC value suggests potential as an anti-infective agent. Further studies should include determining the Minimum Bactericidal Concentration (MBC), time-kill kinetic assays, and checkerboard assays to test for synergy with known antibiotics. [9][10]* If Anti-inflammatory or Antioxidant Activity is Found: These findings suggest the compound may modulate pathways related to inflammation and oxidative stress. More specific enzyme inhibition assays (e.g., for lipoxygenase, specific kinases) or cell-based assays measuring inflammatory cytokine release (e.g., TNF-α, IL-6) would be logical next steps. [2][6] This structured approach provides a robust framework for elucidating the biological activity of novel compounds like (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid, paving the way for more advanced preclinical development.

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Application Note: A Practical Guide to the Antimicrobial Screening of Novel Oxadiazole Derivatives

Audience: Researchers, scientists, and drug development professionals.

Introduction

The rise of antimicrobial resistance (AMR) presents a formidable challenge to global health, necessitating the urgent discovery of novel antimicrobial agents.[1][2] Among the myriad of heterocyclic compounds investigated, 1,3,4-oxadiazole derivatives have emerged as a promising class due to their broad spectrum of pharmacological activities, including potent antimicrobial effects.[3][4] This application note provides a structured, in-depth guide for researchers engaged in the antimicrobial screening of newly synthesized oxadiazole derivatives. It outlines field-proven protocols, explains the rationale behind key experimental choices, and establishes a framework for obtaining reliable and reproducible data, adhering to the standards set by organizations like the Clinical and Laboratory Standards Institute (CLSI).[5][6]

Section 1: Foundational Preparations

Accurate and reproducible antimicrobial screening begins with meticulous preparation of materials, microbial cultures, and test compounds.

Essential Materials and Equipment

• Sterile 96-well microtiter plates

• Petri dishes (90 mm or 100 mm)

• Micropipettes and sterile tips

• Incubator (35-37°C)

• Laminar flow hood or biosafety cabinet

• Spectrophotometer or nephelometer

• Autoclave

• Vortex mixer

• Culture media: Mueller-Hinton Broth (MHB) and Mueller-Hinton Agar (MHA)

• Bacterial strains (e.g., ATCC reference strains like Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)

• Positive control antibiotics (e.g., Ciprofloxacin, Ampicillin)[3]

• Negative/solvent control (e.g., Dimethyl sulfoxide - DMSO)

• Sterile saline (0.85% NaCl)

• Reagents for McFarland standards (1% BaCl₂ and 1% H₂SO₄)[7]

Preparation of Inoculum: The McFarland Standard

Standardizing the bacterial inoculum density is arguably the most critical step for ensuring inter-assay reproducibility.[8] A suspension that is too dilute or too dense can lead to falsely susceptible or falsely resistant results, respectively. The 0.5 McFarland standard is the gold standard for this purpose.

Causality: The turbidity of a 0.5 McFarland standard corresponds to a bacterial suspension containing approximately 1.5 x 10⁸ colony-forming units (CFU)/mL.[7][9] This specific density is mandated by CLSI guidelines because it has been extensively validated to produce consistent and clinically relevant susceptibility results.[10]

Protocol: Preparation of 0.5 McFarland Standard

• Prepare a 1% (w/v) solution of barium chloride (BaCl₂) and a 1% (v/v) solution of sulfuric acid (H₂SO₄).[11]

• In a clean, screw-cap glass tube, add 9.95 mL of 1% H₂SO₄.

• Add 0.05 mL of 1% BaCl₂ to the sulfuric acid.[7][8]

• Seal the tube tightly and vortex vigorously to ensure the formation of a fine, uniform precipitate of barium sulfate (BaSO₄).

• Store the standard in the dark at room temperature. It should be vortexed thoroughly before each use.[11]

Protocol: Adjusting Bacterial Inoculum

• From a fresh (18-24 hour) culture plate, touch 3-5 isolated colonies of the test organism with a sterile loop.

• Emulsify the colonies in a tube of sterile saline.

• Vortex the suspension to ensure homogeneity.

• Visually compare the turbidity of the bacterial suspension against the 0.5 McFarland standard, holding both tubes in front of a white card with contrasting black lines.[11]

• Adjust the suspension as needed: add more bacteria if it's too light or add more sterile saline if it's too turbid.

Preparation of Test Compounds

Novel oxadiazole derivatives are often hydrophobic and require an organic solvent for solubilization. Dimethyl sulfoxide (DMSO) is a common choice due to its high solubilizing power and miscibility with aqueous culture media.[12]

Trustworthiness: It is crucial to establish that the solvent itself does not possess antimicrobial activity at the concentration used in the assay.[13] Studies have shown that DMSO concentrations above 2-4% can inhibit the growth of some bacteria and may interfere with the assay, sometimes acting synergistically with antibiotics.[12][14][15] Therefore, a solvent control is mandatory. The final concentration of DMSO in the assay wells should ideally be kept below 1% to avoid any confounding effects.[15]

Protocol: Stock Solution Preparation

• Accurately weigh the novel oxadiazole derivative.

• Dissolve the compound in 100% DMSO to create a high-concentration stock solution (e.g., 10 mg/mL or 2560 µg/mL).

• Store stock solutions at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Section 2: Primary Screening - Agar Well Diffusion Assay

The agar well diffusion method is a widely used, cost-effective preliminary technique to qualitatively assess the antimicrobial activity of test compounds.[16][17]

Principle: The assay relies on the diffusion of the antimicrobial compound from a well through a solidified agar medium inoculated with a standardized bacterial lawn. If the compound is active, it will inhibit bacterial growth, resulting in a clear "zone of inhibition" around the well.[17] The diameter of this zone is proportional to the compound's activity and its diffusion characteristics.

Caption: Workflow of the Agar Well Diffusion Assay.

Protocol: Agar Well Diffusion

• Inoculation: Dip a sterile cotton swab into the standardized bacterial suspension (0.5 McFarland). Gently squeeze the swab against the inside of the tube to remove excess liquid. Streak the swab evenly across the entire surface of a Mueller-Hinton Agar (MHA) plate in three directions, rotating the plate approximately 60 degrees between each streaking to ensure uniform coverage.[18]

• Well Creation: Allow the plate to dry for 5-10 minutes. Using a sterile cork borer (6 mm diameter), punch wells into the agar.[19]

• Compound Addition: Carefully pipette a fixed volume (e.g., 50-100 µL) of the oxadiazole derivative solution (at a known concentration) into a designated well.[17]

• Controls:

  • Positive Control: Add a standard antibiotic solution (e.g., Ciprofloxacin at 5 µg/mL) to a separate well.

  • Negative Control: Add the solvent (e.g., DMSO at the same concentration as in the test wells) to another well. This is critical to ensure the solvent has no inhibitory effect.[18]

• Incubation: Let the plates sit at room temperature for about 30 minutes to allow for some diffusion before incubation.[17] Then, incubate the plates in an inverted position at 37°C for 18-24 hours.

• Measurement: After incubation, use calipers or a ruler to measure the diameter of the zone of inhibition in millimeters (mm), including the diameter of the well.

Data Presentation: Example Results

Compound ID	Concentration (µg/mL)	Zone of Inhibition (mm) vs. S. aureus	Zone of Inhibition (mm) vs. E. coli
OXA-001	100	18	15
OXA-002	100	22	19
Ciprofloxacin	5	25	30
DMSO (1%)	N/A	6 (No inhibition)	6 (No inhibition)

Section 3: Quantitative Analysis - Broth Microdilution for MIC

While diffusion assays are excellent for primary screening, they are not quantitative. The broth microdilution method is the "gold standard" for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[20][21]

Principle: The MIC is the lowest concentration of a compound that completely inhibits the visible growth of a microorganism after overnight incubation.[20] The test is performed in a 96-well plate where the compound is serially diluted, and a standardized bacterial inoculum is added to each well.

Caption: Workflow for Broth Microdilution MIC Assay.

Protocol: Broth Microdilution

• Plate Setup: Add 50 µL of sterile Mueller-Hinton Broth (MHB) to wells 2 through 12 of a 96-well microtiter plate.

• Compound Addition: Add 100 µL of the oxadiazole derivative solution (prepared in MHB at twice the highest desired testing concentration) to well 1.

• Serial Dilution: Transfer 50 µL from well 1 to well 2. Mix by pipetting up and down. Continue this 2-fold serial dilution process from well 2 to well 10. Discard the final 50 µL from well 10. This creates a concentration gradient.

• Controls:

  • Well 11 (Growth Control): Contains 50 µL of MHB and will receive the inoculum but no compound. It must show turbidity for the test to be valid.

  • Well 12 (Sterility Control): Contains 100 µL of MHB only and receives no inoculum. It must remain clear.

• Inoculum Preparation: Dilute the 0.5 McFarland suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well after inoculation.

• Inoculation: Add 50 µL of the final bacterial inoculum to wells 1 through 11. The final volume in each well will be 100 µL.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Reading the MIC: After incubation, determine the MIC by visually inspecting the wells. The MIC is the lowest concentration of the compound where no turbidity (bacterial growth) is observed.[22]

Data Presentation: Example MIC Results

Compound ID	MIC (µg/mL) vs. S. aureus	MIC (µg/mL) vs. E. coli
OXA-001	16	32
OXA-002	4	8
Ciprofloxacin	0.5	0.015

Section 4: Conclusion and Future Directions

This guide provides a robust framework for the initial antimicrobial screening of novel oxadiazole derivatives. By following standardized protocols for inoculum preparation and employing both qualitative (agar well diffusion) and quantitative (broth microdilution) methods, researchers can generate reliable and comparable data. Positive "hits" from these screens—compounds exhibiting low MIC values—should be advanced to further characterization. Subsequent studies may include determining the Minimum Bactericidal Concentration (MBC) to assess whether the compound is bacteriostatic or bactericidal, time-kill kinetic studies to understand the rate of antibacterial activity, and mechanistic studies to identify the compound's cellular target.

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Application Notes and Protocols for Anticancer Cell Line Studies with (5-Ethyl-1,3,4-oxadiazol-2-ylthio)acetic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Potential of Novel Oxadiazole Derivatives

The 1,3,4-oxadiazole moiety is a prominent heterocyclic scaffold in medicinal chemistry, recognized for its diverse pharmacological activities, including anticancer properties.[1][2][3] Derivatives of 1,3,4-oxadiazole have been reported to exert their cytotoxic effects through various mechanisms such as the inhibition of enzymes like histone deacetylases (HDACs), telomerase, and thymidylate synthase, as well as interfering with growth factor signaling pathways.[2][3][4] This broad range of biological targets makes them attractive candidates for the development of novel chemotherapeutic agents.[5][6]

This document provides a comprehensive guide for investigating the anticancer potential of a specific novel derivative, (5-Ethyl-1,3,4-oxadiazol-2-ylthio)acetic acid. We will outline a logical, multi-step experimental workflow designed to characterize its cytotoxic and apoptotic effects on cancer cell lines. This guide is intended for researchers in oncology, drug discovery, and pharmacology, providing both the "how" and the "why" behind each protocol.

Experimental Workflow: A Phased Approach to Characterization

A systematic investigation is crucial to understanding the anticancer profile of a novel compound. The following workflow provides a structured approach, starting with broad screening and moving towards more detailed mechanistic studies.

Caption: A phased experimental workflow for characterizing the anticancer properties of a novel compound.

Phase 1: Assessment of Cytotoxicity

The initial step is to determine whether (5-Ethyl-1,3,4-oxadiazol-2-ylthio)acetic acid exhibits cytotoxic effects against cancer cells and to quantify its potency. The MTT assay is a robust and widely used colorimetric method for this purpose.[7]

Principle of the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay measures a cell's metabolic activity, which serves as an indicator of cell viability.[7] In living cells, mitochondrial dehydrogenases cleave the tetrazolium ring of MTT, yielding a purple formazan product that is insoluble in aqueous solutions. The amount of this colored product is directly proportional to the number of metabolically active (viable) cells.[7]

Protocol 1: MTT Cell Viability Assay

Materials:

• Cancer cell lines (e.g., MCF-7 - breast, A549 - lung, HeLa - cervical)

• Complete culture medium (e.g., DMEM with 10% FBS)

• (5-Ethyl-1,3,4-oxadiazol-2-ylthio)acetic acid (dissolved in DMSO to create a stock solution)

• MTT solution (5 mg/mL in PBS, filter-sterilized)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)[8]

• 96-well plates

• Phosphate-Buffered Saline (PBS)

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.[7]

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. After 24 hours, remove the old medium from the wells and add 100 µL of the various concentrations of the compound. Include a vehicle control (medium with the same concentration of DMSO used for the highest compound concentration) and a no-treatment control.

• Incubation: Incubate the plate for 48-72 hours at 37°C with 5% CO₂.

• MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C. During this time, purple formazan crystals will form in viable cells.[7]

• Solubilization: Carefully remove the medium containing MTT. Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[9] Mix gently by pipetting or shaking on an orbital shaker for 15 minutes.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration to determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Compound Concentration (µM)	Absorbance (570 nm)	% Viability
Vehicle Control	0.850	100%
1	0.780	91.8%
5	0.650	76.5%
10	0.435	51.2%
25	0.210	24.7%
50	0.100	11.8%
100	0.055	6.5%
Caption: Example data from an MTT assay showing a dose-dependent decrease in cell viability.

Phase 2: Elucidating the Mechanism of Cell Death

Once cytotoxicity is established, the next logical step is to determine the mode of cell death. Apoptosis (programmed cell death) is a common mechanism for anticancer agents. This can be investigated using an Annexin V/Propidium Iodide (PI) assay coupled with flow cytometry.

Principle of the Annexin V/PI Apoptosis Assay

In the early stages of apoptosis, a phospholipid called phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V is a protein that has a high affinity for PS and can be conjugated to a fluorescent dye (like FITC).[10] Propidium Iodide (PI) is a fluorescent dye that intercalates with DNA but cannot cross the membrane of live or early apoptotic cells. Therefore, by co-staining with FITC-Annexin V and PI, we can distinguish between different cell populations:

• Viable cells: Annexin V- / PI-

• Early apoptotic cells: Annexin V+ / PI-

• Late apoptotic/necrotic cells: Annexin V+ / PI+

• Necrotic cells: Annexin V- / PI+ (less common)

Protocol 2: Annexin V/PI Apoptosis Assay

Materials:

• Cancer cells treated with the IC₅₀ concentration of the compound

• FITC Annexin V Apoptosis Detection Kit (containing Annexin V-FITC, PI, and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with the determined IC₅₀ concentration of (5-Ethyl-1,3,4-oxadiazol-2-ylthio)acetic acid for 24 or 48 hours. Include a vehicle-treated control group.

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, use a gentle method like trypsinization, then combine with the floating cells from the supernatant.[11]

• Washing: Wash the cells twice with cold PBS by centrifuging at 300 x g for 5 minutes.[12]

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.[12]

• Staining: Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI solution.[12]

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[10]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within one hour.

Data Analysis: The flow cytometer will generate dot plots showing the fluorescence intensity of Annexin V-FITC versus PI. Quadrant analysis is used to quantify the percentage of cells in each population (viable, early apoptotic, late apoptotic/necrotic).

Treatment	Viable (Q3)	Early Apoptotic (Q4)	Late Apoptotic/Necrotic (Q2)
Vehicle Control	95.2%	2.5%	1.8%
Compound (IC₅₀)	45.8%	35.1%	18.5%
Caption: Example data from an Annexin V/PI assay demonstrating an increase in apoptotic cells after compound treatment.

Phase 3: Investigating Effects on Cell Cycle Progression

Many anticancer drugs induce cell death by causing damage that leads to cell cycle arrest. Analyzing the cell cycle distribution can reveal if the compound halts cell proliferation at a specific phase (G0/G1, S, or G2/M).[13]

Principle of Cell Cycle Analysis

This technique uses a fluorescent dye, such as Propidium Iodide (PI), that binds stoichiometrically to DNA.[14] By measuring the fluorescence intensity of individual cells in a population, we can determine their DNA content.[14]

• Cells in the G0/G1 phase have a normal (2n) amount of DNA.

• Cells in the S phase are actively synthesizing DNA and will have a DNA content between 2n and 4n.

• Cells in the G2/M phase have a doubled (4n) amount of DNA.[15]

Protocol 3: Cell Cycle Analysis via PI Staining

Materials:

• Cancer cells treated with the IC₅₀ concentration of the compound

• Phosphate-Buffered Saline (PBS)

• 70% Ethanol (ice-cold)

• PI Staining Solution (containing PI and RNase A)[15]

• Flow cytometer

Procedure:

• Cell Treatment and Harvesting: Treat cells as described in the apoptosis assay (Protocol 2) and harvest them.

• Fixation: Wash the cells with PBS and then fix them by adding ice-cold 70% ethanol dropwise while vortexing gently. This permeabilizes the cells. Incubate for at least 2 hours on ice.[15]

• Staining: Centrifuge the fixed cells and wash with PBS to remove the ethanol. Resuspend the cell pellet in the PI/RNase A staining solution. The RNase A is crucial to degrade RNA, ensuring that PI only binds to DNA.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Analysis: Analyze the samples using a flow cytometer.

Data Analysis: The output is a histogram where the x-axis represents DNA content (fluorescence intensity) and the y-axis represents the number of cells. Software is used to model the peaks and calculate the percentage of cells in the G0/G1, S, and G2/M phases.

Caption: Diagram illustrating a potential G2/M cell cycle arrest induced by an anticancer compound.

Phase 4: Preliminary Molecular Target Analysis

Based on the findings from the apoptosis and cell cycle assays, a western blot analysis can be performed to investigate changes in the expression levels of key regulatory proteins.

Principle of Western Blotting

Western blotting is a technique used to detect specific proteins in a sample.[16] It involves separating proteins by size via gel electrophoresis, transferring them to a membrane, and then probing the membrane with antibodies specific to the protein of interest.[16][17]

Protocol 4: Western Blotting

Materials:

• Cell lysates from treated and untreated cells

• Protein assay reagents (e.g., BCA kit)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)[18]

• Primary antibodies (e.g., anti-Bcl-2, anti-Bax, anti-Caspase-3, anti-p21, anti-Cyclin B1)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate[17]

• Imaging system

Procedure:

• Lysate Preparation: Lyse the treated and untreated cells using an appropriate lysis buffer (e.g., RIPA buffer).[17][19]

• Protein Quantification: Determine the protein concentration of each lysate to ensure equal loading.

• SDS-PAGE: Load equal amounts of protein from each sample onto an SDS-PAGE gel and separate them by electrophoresis.[17]

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.[18]

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.[19]

• Antibody Incubation: Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C.[18]

• Washing and Secondary Antibody: Wash the membrane with TBST and then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.[17]

• Detection: Wash the membrane again, then add the chemiluminescent substrate and capture the signal using an imaging system.[17]

Data Interpretation: Compare the band intensities between the treated and untreated samples. For example, an increase in the pro-apoptotic protein Bax and a decrease in the anti-apoptotic protein Bcl-2 would support the apoptosis data. An increase in the cell cycle inhibitor p21 or changes in cyclin levels would corroborate cell cycle arrest findings.

Conclusion and Future Directions

This guide outlines a foundational series of experiments to characterize the anticancer properties of (5-Ethyl-1,3,4-oxadiazol-2-ylthio)acetic acid. Positive results from these assays—demonstrating dose-dependent cytotoxicity, induction of apoptosis, and cell cycle arrest—would provide a strong rationale for further investigation. Future studies could explore the compound's effects on a wider panel of cancer cell lines, investigate specific signaling pathways in more detail (e.g., through phosphorylation-specific antibodies), and ultimately progress to in vivo animal models to assess therapeutic efficacy and safety.

References

• Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Retrieved from [Link]

• CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. Retrieved from [Link]

• Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. Retrieved from [Link]

• Biointerface Research in Applied Chemistry. (2021). 1,3,4-Oxadiazole as a Potential Anti-Cancer Scaffold: A Review. Biointerface Research in Applied Chemistry, 12(1), 747-768.
• American Chemical Society. (2023). Synthesis of Some New 1,3,4-Oxadiazole Derivatives and Evaluation of Their Anticancer Activity. ACS Omega.
• MDPI. (2018).
• National Center for Biotechnology Information. (2017). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. MethodsX, 4, 11-15.
• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual.
• Scientific Research Publishing. (2022). Design and Synthesis of Some New Oxadiazole Derivatives as Anticancer Agents. International Journal of Organic Chemistry, 12, 64-74.
• National Center for Biotechnology Information. (2014). Assaying cell cycle status using flow cytometry. Current Protocols in Immunology, 107, 7.33.1-7.33.15.
• PubMed. (2021). 1,3,4-Oxadiazoles as Anticancer Agents: A Review. Mini Reviews in Medicinal Chemistry, 21(13), 1735-1755.

• University of Virginia. (n.d.). The Annexin V Apoptosis Assay. Retrieved from [Link]

• Semantic Scholar. (2021). 1,3,4-Oxadiazoles as Anticancer Agents: A Review.
• MDPI. (2018). Anti-Cancer Activity of Derivatives of 1,3,4-Oxadiazole. Molecules, 23(12), 3328.

• Boster Biological Technology. (2024). Annexin V PI Staining Guide for Apoptosis Detection. Retrieved from [Link]

• National Center for Biotechnology Information. (2025).
• Semantic Scholar. (2022). Design, Synthesis, and Anticancer Activity of 1,3,4-Oxadiazole Incorporated 5-(Pyrimidin-5-yl)

• University of Wisconsin Carbone Cancer Center. (2017). Cell Cycle Analysis. Retrieved from [Link]

• Biocompare. (2020). Cell Cycle Analysis with Flow Cytometry. Retrieved from [Link]

• Wikipedia. (n.d.). Cell cycle analysis. Retrieved from [Link]

• OriGene Technologies. (n.d.). Western Blot Protocol. Retrieved from [Link]

• University of Hawaii Cancer Center. (2009). Western blotting. Retrieved from [Link]

• Addgene. (2022). Western Blot. Retrieved from [Link]

• National Center for Biotechnology Information. (2012). Synthesis, characterization and anticancer activity of certain 3-{4-(5-mercapto-1,3,4-oxadiazole-2-yl)phenylimino}indolin-2-one derivatives. Journal of Pharmacy Research, 5(5), 2666-2669.
• Neliti. (2017). A Review on Anticancer Activity of 1, 3, 4-oxadiazole.
• National Center for Biotechnology Information. (2013). Synthesis and Anticancer Activity of N-Aryl-5-substituted-1,3,4-oxadiazol-2-amine Analogues. Molecules, 18(11), 13966-13981.
• National Center for Biotechnology Information. (2020). Thiadiazole derivatives as anticancer agents. Cancers, 12(3), 639.
• MDPI. (2023). 2-Substituted-3-(5-Substituted-1,3,4-oxadiazol/thiadiazol-2-yl) Thiazolidin-4-one Derivatives: Synthesis, Anticancer, Antimicrobial, and Antioxidant Potential. Molecules, 28(11), 4474.
• National Center for Biotechnology Information. (2008). Ethyl 2-(5-phenyl-1,3,4-oxadiazol-2-ylsulfanyl)acetate. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 4), o736.
• ResearchGate. (2013). Synthesis and anticancer activity of N-aryl-5-substituted-1,3,4-oxadiazol-2-amine analogues.
• PubMed. (2018). Synthesis, anticancer activity and mechanism of action of new thiazole derivatives. European Journal of Medicinal Chemistry, 146, 667-677.

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• 4. 1,3,4-Oxadiazoles as Anticancer Agents: A Review. | Semantic Scholar [semanticscholar.org]
• 5. Synthesis and Anticancer Evaluation of New 1,3,4-Oxadiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design and Synthesis of Some New Oxadiazole Derivatives as Anticancer Agents [scirp.org]
• 7. clyte.tech [clyte.tech]
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Developing analytical methods for (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid

Application Note & Protocol Guide

Topic: Development and Validation of Analytical Methods for (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid

Abstract

This document provides a comprehensive guide for the development, optimization, and validation of analytical methods for the quantitative determination and purity assessment of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid. The protocols herein are designed for researchers, analytical chemists, and quality control professionals in the pharmaceutical and drug development sectors. We present a primary method utilizing High-Performance Liquid Chromatography with UV detection (HPLC-UV) for assay and impurity profiling, and an orthogonal Liquid Chromatography-Mass Spectrometry (LC-MS) method for identity confirmation. The entire framework is built upon the principles outlined in the ICH Q2(R1) guidelines to ensure regulatory compliance and data integrity.

Introduction and Molecular Characterization

(5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid is a heterocyclic compound featuring an oxadiazole ring, a thioether linkage, and a carboxylic acid moiety. Such structures are of significant interest in medicinal chemistry. The development of robust and reliable analytical methods is a critical prerequisite for advancing any new chemical entity (NCE) through the drug development pipeline, from early-stage discovery to final quality control (QC) of the active pharmaceutical ingredient (API).

The acidic nature of the carboxylic group and the presence of a UV-active heterocycle are key molecular features that dictate the analytical strategy.

Predicted Physicochemical Properties

A preliminary in-silico analysis of the molecule's structure allows us to predict its properties and make informed decisions for method development.

Parameter	Predicted Value/Characteristic	Rationale & Implication for Method Development
pKa	~3.5 - 4.5	The carboxylic acid is the primary ionizable group. At pH values > 5, the molecule will be deprotonated and highly water-soluble. This is critical for selecting the mobile phase pH in reverse-phase HPLC to ensure consistent retention.
logP	~1.5 - 2.5	Indicates moderate lipophilicity. Suitable for reverse-phase chromatography.
UV Chromophore	Oxadiazole ring	The heterocyclic ring is expected to have a UV absorbance maximum (λmax) in the range of 210-280 nm, making UV detection a viable and straightforward quantification technique.
Molecular Weight	188.20 g/mol	Suitable for mass spectrometry analysis, allowing for easy confirmation of the parent ion.

Primary Analytical Method: Reverse-Phase HPLC-UV

A reverse-phase HPLC method with UV detection is the gold standard for the assay and purity determination of small-molecule APIs due to its robustness, reproducibility, and cost-effectiveness.

Rationale for Method Development Choices

• Chromatographic Mode: Reverse-Phase (RP-HPLC) is selected based on the molecule's moderate polarity. A C18 (octadecylsilyl) stationary phase is a versatile and excellent starting point, offering sufficient hydrophobic interaction for retention.

• Mobile Phase: An acidified water/acetonitrile gradient is chosen. The acid (e.g., formic acid or phosphoric acid) is crucial to suppress the ionization of the carboxylic acid group (maintaining it in a single protonated state), which results in sharper peaks and more stable retention times. Acetonitrile is a common organic modifier with good UV transparency and low viscosity.

• Detection: UV detection is chosen due to the presence of the oxadiazole chromophore. A photodiode array (PDA) detector is recommended to monitor multiple wavelengths and assess peak purity.

Experimental Workflow for HPLC Method Development

The following diagram illustrates the logical flow from initial screening to a fully optimized method.

Caption: Workflow for HPLC Method Development.

Protocol: HPLC-UV Method Development and Analysis

Objective: To develop a stability-indicating HPLC method for the quantification of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid and its process-related impurities.

1. Materials and Reagents:

• (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid reference standard

• Acetonitrile (HPLC grade or higher)

• Methanol (HPLC grade or higher)

• Water (Type I, 18.2 MΩ·cm)

• Formic acid (≥99%) or Orthophosphoric acid (~85%)

• Calibrated analytical balance, volumetric flasks, and pipettes

2. Standard and Sample Preparation:

• Stock Standard Solution (1.0 mg/mL): Accurately weigh ~25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water (diluent). Sonicate for 5 minutes if necessary.

• Working Standard Solution (0.1 mg/mL): Pipette 2.5 mL of the stock solution into a 25 mL volumetric flask and dilute to volume with the diluent.

• Sample Solution (0.1 mg/mL): Prepare the sample using the same procedure as the working standard.

3. Chromatographic Conditions (Starting Point):

Parameter	Recommended Condition	Rationale
Column	Waters XBridge C18, 4.6 x 150 mm, 3.5 µm	General-purpose C18 with good peak shape for acidic compounds.
Mobile Phase A	0.1% Formic Acid in Water	Acidifier for peak shape control.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic modifier.
Gradient	5% B to 95% B over 20 min; hold at 95% B for 5 min; return to 5% B over 1 min; equilibrate for 4 min.	A broad gradient is used for initial screening to elute all potential impurities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Provides stable retention times.
Injection Vol.	10 µL	A typical volume to avoid column overload.
Detector	PDA/UV Detector	Set to monitor at 254 nm (common starting point) and collect spectra from 200-400 nm to determine λmax.

4. Optimization Procedure:

• Inject the working standard. If retention is too low (<2 min), decrease the initial %B. If too high (>15 min), increase the initial %B.

• Adjust the gradient slope to achieve a resolution (Rs) of >2.0 between the main peak and its closest eluting impurity.

• Once separation is achieved, determine the λmax from the PDA spectral data and set the detector to this wavelength for maximum sensitivity.

Orthogonal Method: LC-MS for Identity Confirmation

While HPLC-UV is excellent for quantification, LC-MS is unparalleled for confirming molecular identity and characterizing unknown impurities.

Protocol: LC-MS Method for Identity Confirmation

Objective: To confirm the molecular weight of the main peak and identify potential impurities.

1. LC Conditions:

• The optimized HPLC method can typically be transferred directly. However, non-volatile buffers like phosphate must be replaced with volatile alternatives like formic acid or ammonium formate.

2. MS Conditions (Starting Point for a Quadrupole MS):

Parameter	Recommended Condition	Rationale
Ionization Source	Electrospray Ionization (ESI)	ESI is the standard for polar, ionizable molecules.
Polarity	Negative Mode	The carboxylic acid will readily deprotonate to form [M-H]⁻ ions, which is often more sensitive than positive mode [M+H]⁺ for acidic compounds.
Mass Range	50 - 500 m/z	Covers the expected parent ion (187.02 for [M-H]⁻) and potential fragments or dimers.
Capillary Voltage	3.0 - 4.0 kV	Standard operating voltage.
Drying Gas Temp.	300 - 350 °C	To ensure efficient desolvation.

3. Data Analysis:

• Extract the ion chromatogram for the theoretical mass of the deprotonated molecule (m/z 187.02).

• Confirm that the mass spectrum of the main chromatographic peak shows the expected parent ion.

• Analyze the mass spectra of impurity peaks to propose their structures (e.g., by identifying common degradation pathways like hydrolysis or oxidation).

Analytical Method Validation Protocol (per ICH Q2(R1))

Method validation is the formal process of demonstrating that an analytical procedure is suitable for its intended purpose. The following protocols describe how to validate the developed HPLC-UV method for assay and purity.

Validation Parameters and Logical Flow

Caption: Interrelationship of Method Validation Parameters.

Step-by-Step Validation Protocols

The following table summarizes the validation tests, procedures, and typical acceptance criteria as recommended by authoritative guidelines.

Parameter	Protocol	Acceptance Criteria
Specificity	Inject diluent, placebo (if applicable), reference standard, and a sample subjected to stress conditions (acid, base, peroxide, heat, light).	The analyte peak should be free from interference from other components. Peak purity analysis (via PDA) should pass.
Linearity	Prepare at least five concentrations of the reference standard, typically from 50% to 150% of the nominal concentration (e.g., 0.05 to 0.15 mg/mL). Plot peak area vs. concentration.	Correlation coefficient (r²) ≥ 0.999. The y-intercept should be close to zero.
Range	Confirmed by the successful demonstration of linearity, accuracy, and precision over the concentration interval.	As defined by linearity and accuracy results.
Accuracy	Perform recovery studies by spiking a placebo with the analyte at three levels (e.g., 80%, 100%, 120%) in triplicate. Calculate the percentage recovery.	Mean recovery should be between 98.0% and 102.0%.
Precision	Repeatability: Six replicate injections of the 100% standard solution by one analyst on one day. Intermediate Precision: Repeat the test on a different day with a different analyst or instrument.	Relative Standard Deviation (RSD) ≤ 2.0% for repeatability. RSD between the two sets of data for intermediate precision should also meet the criteria.
Quantitation Limit (QL)	Determine based on signal-to-noise ratio (S/N ≈ 10) or by establishing the lowest concentration that meets accuracy and precision requirements.	Precision (RSD) at the QL should typically be ≤ 10%.
Detection Limit (DL)	Determine based on signal-to-noise ratio (S/N ≈ 3). This is for informational purposes for an assay method.	N/A
Robustness	Intentionally vary method parameters (e.g., pH ±0.2 units, column temp ±5°C, flow rate ±10%).	The system suitability parameters (e.g., resolution, tailing factor) should remain within acceptable limits.

References

• ICH Harmonised Tripartite Guideline Q2(R1): Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• FDA Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. U.S. Food and Drug Administration. [Link]

Application Notes and Protocols: (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid as a Versatile Scaffold in Drug Design

Introduction: The Oxadiazole Moiety as a Privileged Scaffold in Medicinal Chemistry

The 1,3,4-oxadiazole ring is a five-membered heterocyclic motif that has garnered significant attention in the field of medicinal chemistry. Its unique electronic and structural features, including its ability to act as a bioisosteric replacement for amide and ester groups, contribute to its prevalence in a wide array of biologically active compounds.[1] The oxadiazole nucleus is often associated with a favorable pharmacokinetic profile, including enhanced metabolic stability and aqueous solubility.[2] This scaffold is a key component in a variety of therapeutic agents, demonstrating a broad spectrum of pharmacological activities such as anticancer, antimicrobial, anti-inflammatory, and antiviral effects.[3]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of a specific, promising scaffold: (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid . We will delve into the synthetic rationale, detailed experimental protocols for its synthesis and derivatization, and methodologies for evaluating the biological potential of the resulting compounds. The insights provided herein are grounded in established chemical principles and field-proven experimental designs, aiming to empower researchers to effectively harness the potential of this versatile scaffold in their drug discovery endeavors.

Chemical Rationale and Synthetic Strategy

The (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid scaffold offers several strategic advantages for drug design. The 1,3,4-oxadiazole core provides a rigid and stable platform. The ethyl group at the 5-position offers a lipophilic handle that can be oriented towards specific hydrophobic pockets within a biological target. The sulfanyl-acetic acid moiety at the 2-position presents a key point for derivatization, allowing for the introduction of a wide range of functional groups to modulate physicochemical properties and explore structure-activity relationships (SAR).

The synthetic approach to this scaffold and its derivatives is logical and follows a well-established reaction sequence. The general strategy involves the construction of the 5-ethyl-1,3,4-oxadiazole-2-thiol intermediate, followed by S-alkylation to introduce the acetic acid moiety.

Caption: General synthetic workflow for (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid.

Experimental Protocols

Protocol 1: Synthesis of 5-Ethyl-1,3,4-oxadiazole-2-thiol

This protocol details the foundational step of creating the core oxadiazole thiol structure. The causality behind this experimental choice lies in the well-established and high-yielding reaction of acylhydrazides with carbon disulfide in a basic medium to form the 1,3,4-oxadiazole-2-thiol ring system.

Materials:

• Propionyl hydrazide

• Carbon disulfide (CS₂)

• Potassium hydroxide (KOH)

• Ethanol (absolute)

• Water (distilled)

• Hydrochloric acid (HCl), concentrated

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating plate

• Ice bath

• Büchner funnel and filter paper

Procedure:

• In a 250 mL round-bottom flask, dissolve propionyl hydrazide (0.1 mol) in absolute ethanol (100 mL).

• To this solution, add a solution of potassium hydroxide (0.1 mol) in water (20 mL).

• Cool the mixture in an ice bath and add carbon disulfide (0.12 mol) dropwise with continuous stirring.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 1 hour.

• Reflux the mixture for 6-8 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After completion of the reaction, concentrate the mixture under reduced pressure to remove the ethanol.

• Dissolve the resulting residue in water and acidify with concentrated HCl to pH 2-3.

• The precipitated solid is collected by filtration, washed with cold water, and dried.

• Recrystallize the crude product from an appropriate solvent (e.g., ethanol/water mixture) to obtain pure 5-ethyl-1,3,4-oxadiazole-2-thiol.

Characterization: The structure of the synthesized compound should be confirmed by spectroscopic methods such as FT-IR, ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Protocol 2: Synthesis of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid

This protocol describes the S-alkylation of the thiol intermediate followed by hydrolysis to yield the final scaffold. The choice of ethyl bromoacetate allows for the direct introduction of the ethyl acetate group, which can be readily hydrolyzed to the desired carboxylic acid.

Materials:

• 5-Ethyl-1,3,4-oxadiazole-2-thiol (from Protocol 1)

• Ethyl bromoacetate

• Sodium bicarbonate (NaHCO₃) or another suitable base

• Ethanol (absolute)

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Magnetic stirrer

Procedure:

Step 1: Synthesis of Ethyl (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetate

• Dissolve 5-ethyl-1,3,4-oxadiazole-2-thiol (0.05 mol) in absolute ethanol (100 mL).

• Add sodium bicarbonate (0.06 mol) to the solution and stir until the thiol is dissolved.

• Add ethyl bromoacetate (0.055 mol) dropwise to the reaction mixture.

• Stir the reaction mixture at room temperature for 12-16 hours. Monitor the reaction progress by TLC.

• After completion, pour the reaction mixture into ice-cold water.

• The precipitated solid is filtered, washed with water, and dried to yield ethyl (5-ethyl-oxadiazol-2-ylsulfanyl)-acetate.

Step 2: Hydrolysis to (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid

• Suspend the ethyl ester from the previous step (0.04 mol) in a solution of sodium hydroxide (0.08 mol) in water (50 mL).

• Stir the mixture at room temperature until a clear solution is obtained.

• Monitor the hydrolysis by TLC until the starting material is consumed.

• Cool the reaction mixture in an ice bath and acidify with concentrated HCl to pH 2-3.

• The precipitated (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid is collected by filtration, washed with cold water, and dried.

• Recrystallize from a suitable solvent if necessary.

Characterization: Confirm the structure of the final product using FT-IR, ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Application in Drug Design: Derivatization and Biological Evaluation

The (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid scaffold is a versatile starting point for creating a library of compounds for biological screening. The carboxylic acid group can be readily converted into amides, esters, and other functional groups to explore interactions with various biological targets.

Caption: Workflow for derivatization and biological evaluation of the scaffold.

Protocol 3: General Procedure for Amide Synthesis from (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid

This protocol outlines a standard amide coupling reaction, a cornerstone of medicinal chemistry for generating diverse libraries of compounds.

Materials:

• (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid

• A primary or secondary amine

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC·HCl)

• Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF) or Dichloromethane (DCM) as solvent

Procedure:

• Dissolve (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid (1 eq.) in DMF or DCM.

• Add EDC·HCl (1.2 eq.) and HOBt (1.2 eq.) to the solution and stir for 15 minutes at 0 °C.

• Add the desired amine (1.1 eq.) and DIPEA (2 eq.) to the reaction mixture.

• Allow the reaction to stir at room temperature for 12-24 hours.

• Monitor the reaction by TLC.

• Upon completion, dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate) and wash sequentially with 1N HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the desired amide derivative.

Protocol 4: In Vitro Anticancer Activity Screening (MTT Assay)

This protocol provides a standard method for assessing the cytotoxic effects of the synthesized compounds on cancer cell lines.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Materials:

• Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well microplates

• Multi-well spectrophotometer

Procedure:

• Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of the test compounds in the culture medium.

• After 24 hours, replace the medium with fresh medium containing various concentrations of the test compounds and a vehicle control (DMSO).

• Incubate the plates for 48-72 hours.

• After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a multi-well spectrophotometer.

• Calculate the percentage of cell viability and the IC₅₀ (half-maximal inhibitory concentration) value for each compound.

Data Presentation:

Compound ID	R Group (Amide)	Cancer Cell Line	IC₅₀ (µM)
Scaffold	-H	MCF-7	>100
Derivative 1	-NH-Phenyl	MCF-7	25.4
Derivative 2	-NH-(4-Cl-Phenyl)	MCF-7	12.8
Doxorubicin	(Positive Control)	MCF-7	0.8

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual results will vary depending on the specific derivatives synthesized and tested.

Protocol 5: In Vitro Antimicrobial Activity Screening (Broth Microdilution Method)

This protocol describes a standard method for determining the Minimum Inhibitory Concentration (MIC) of the synthesized compounds against various microorganisms.

Principle: The broth microdilution method involves preparing two-fold dilutions of the compounds in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test microorganism. The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strains (e.g., Candida albicans)

• Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi

• 96-well microplates

• Standard antimicrobial agents (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi)

Procedure:

• Prepare a stock solution of each test compound in DMSO.

• In a 96-well plate, perform serial two-fold dilutions of the stock solutions in the appropriate broth to obtain a range of concentrations.

• Prepare a standardized inoculum of the test microorganism (adjusted to 0.5 McFarland standard).

• Inoculate each well with the microbial suspension.

• Include positive (broth with inoculum) and negative (broth only) controls.

• Incubate the plates at 37°C for 24 hours for bacteria and at 35°C for 48 hours for fungi.

• Determine the MIC by visual inspection for the absence of turbidity.

Data Presentation:

Compound ID	R Group (Amide)	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	C. albicans MIC (µg/mL)
Scaffold	-H	>128	>128	>128
Derivative 3	-NH-Pyridin-2-yl	32	64	128
Derivative 4	-NH-(4-F-Phenyl)	16	32	64
Ciprofloxacin	(Positive Control)	1	0.5	N/A
Fluconazole	(Positive Control)	N/A	N/A	2

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual results will vary depending on the specific derivatives synthesized and tested.

Structure-Activity Relationship (SAR) Insights and Future Directions

While specific SAR data for (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid derivatives is emerging, general trends observed for 1,3,4-oxadiazole scaffolds can guide initial design strategies. For instance, the introduction of electron-withdrawing or -donating groups on an aromatic ring attached to the core can significantly impact biological activity. The nature and size of the substituent at the 5-position of the oxadiazole ring also play a crucial role in target binding.[3]

Future work should focus on synthesizing a diverse library of derivatives by modifying the carboxylic acid group of the (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid scaffold. Systematic exploration of different amine and alcohol substituents will allow for the establishment of a robust SAR. Further investigations into the mechanism of action of the most potent compounds, including target identification and validation, will be essential for advancing these promising scaffolds towards preclinical development.

References

• Ahsan, M. J., et al. (2021). 1,3,4-Oxadiazole Containing Compounds As Therapeutic Targets For Cancer Therapy. Mini reviews in medicinal chemistry, 22(1), 164-184.
• Saeed, A., et al. (2018). Synthesis, Anticancer Evaluation and Structure-Activity Analysis of Novel (E)- 5-(2-Arylvinyl)-1,3,4-oxadiazol-2-yl)benzenesulfonamides. Molecules, 23(11), 2949.
• Bala, S., et al. (2014). 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies.
• Zareef, M., et al. (2007). Ethyl 2-(5-phenyl-1,3,4-oxadiazol-2-ylsulfanyl)acetate. Acta crystallographica. Section E, Structure reports online, 64(Pt 1), o736.
• Saitoh, M., et al. (2009). Design, synthesis and structure-activity relationships of 1,3,4-oxadiazole derivatives as novel inhibitors of glycogen synthase kinase-3beta. Bioorganic & medicinal chemistry, 17(5), 2017-29.
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Application Notes &amp; Protocols for the Biological Evaluation of Synthesized Oxadiazole Derivatives

Abstract

Oxadiazole derivatives represent a versatile class of heterocyclic compounds that have garnered significant attention in medicinal chemistry.[1][2][3][4] Their five-membered ring structure containing one oxygen and two nitrogen atoms confers a unique combination of physicochemical properties, making them privileged scaffolds in drug discovery.[2][5][6][7] This guide provides a comprehensive framework for the systematic biological evaluation of newly synthesized oxadiazole derivatives, designed for researchers, scientists, and drug development professionals. We will delve into a tiered approach, beginning with fundamental in vitro cytotoxicity and antimicrobial screening, progressing to mechanistic assays that probe anticancer properties like cell migration, and culminating in preliminary in vivo toxicity assessments. Each protocol is presented with an emphasis on the underlying scientific principles, ensuring that experimental design is both robust and logically sound.

Introduction: The Therapeutic Potential of Oxadiazole Scaffolds

The oxadiazole nucleus is a cornerstone in the development of novel therapeutic agents due to its broad spectrum of biological activities.[2][3] Derivatives have been reported to exhibit anticancer, antimicrobial, anti-inflammatory, analgesic, and antiviral properties, among others.[2][3][6] The stability of the oxadiazole ring, coupled with its ability to act as a bioisosteric replacement for other functional groups, makes it an attractive moiety for medicinal chemists.[5] The goal of this protocol is to provide a structured pathway for elucidating the biological potential of novel oxadiazole compounds, transforming synthesized molecules into candidates for further preclinical development.

A Hierarchical Approach to Biological Evaluation

A systematic and tiered evaluation process is critical to efficiently screen and characterize novel compounds. This approach ensures that resources are focused on the most promising derivatives. Our proposed workflow begins with broad screening assays and progressively moves towards more specific and complex evaluations.

Figure 1: A hierarchical workflow for the biological evaluation of oxadiazole derivatives.

Phase 1: Primary Screening Protocols

The initial phase is designed to broadly assess the bioactivity of the synthesized compounds against cancer cell lines and microbial pathogens.

In-Vitro Cytotoxicity Profiling: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a foundational colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[8][9][10] The principle lies in the reduction of the yellow MTT tetrazolium salt by mitochondrial dehydrogenases of metabolically active cells into a purple formazan precipitate.[9][11] The amount of formazan produced is directly proportional to the number of viable cells.[8]

Protocol: MTT Assay for Cytotoxicity

• Cell Seeding:

  • Culture selected human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) to ~80% confluency.[5]

  • Trypsinize and prepare a single-cell suspension.

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.[8]

  • Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere to allow for cell attachment.[8]

• Compound Treatment:

  • Prepare stock solutions of the oxadiazole derivatives in sterile DMSO.

  • Perform serial dilutions in culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds. Include wells for a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

  • Incubate the plate for 48-72 hours.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL stock solution of MTT in sterile PBS.[11]

  • Add 10 µL of the MTT stock solution to each well (final concentration of 0.5 mg/mL).[12]

  • Incubate the plate for 3-4 hours at 37°C, allowing for the formation of formazan crystals.[10]

• Solubilization and Absorbance Measurement:

  • Carefully remove the medium from each well without disturbing the formazan crystals.

  • Add 100-150 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the crystals.[10]

  • Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[11]

  • Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[11]

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot a dose-response curve and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Table 1: Example Data Presentation for MTT Assay Results

Compound ID	Target Cell Line	IC₅₀ (µM)
OXA-001	MCF-7	12.5
OXA-002	MCF-7	2.8
OXA-003	MCF-7	>100
Doxorubicin	MCF-7	0.9

Antimicrobial Susceptibility Testing

The broad antimicrobial potential of oxadiazole derivatives necessitates a robust screening protocol.[3][4] The broth microdilution method is a standard technique for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[13][14]

Protocol: Broth Microdilution for MIC Determination

• Inoculum Preparation:

  • Culture bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) and fungal strains (e.g., Candida albicans) overnight.

  • Adjust the turbidity of the microbial suspension to match the 0.5 McFarland standard.

• Compound Dilution:

  • In a 96-well plate, perform a two-fold serial dilution of the oxadiazole compounds in an appropriate sterile broth medium (e.g., Mueller-Hinton Broth for bacteria).[13]

  • The final volume in each well should be 50 µL.

• Inoculation and Incubation:

  • Add 50 µL of the prepared microbial inoculum to each well, resulting in a final volume of 100 µL.

  • Include a positive control (microbe, no compound) and a negative control (broth only).

  • Incubate the plate under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

• MIC Determination:

  • The MIC is the lowest concentration of the compound that completely inhibits visible microbial growth.[13] This can be assessed visually or by measuring absorbance with a plate reader.

Phase 2: Mechanistic & Secondary Assays

Compounds that demonstrate significant activity in primary screening are advanced to secondary assays to elucidate their mechanism of action.

Anti-Migration Potential: The Wound Healing (Scratch) Assay

The wound healing assay is a straightforward and widely used method to study collective cell migration in vitro.[15] It is particularly relevant for cancer research, as cell migration is a key process in tumor invasion and metastasis.[16] The assay involves creating a "scratch" in a confluent cell monolayer and monitoring the rate at which cells migrate to close the gap.[15][16]

Figure 2: Experimental workflow for the wound healing (scratch) assay.

Protocol: Wound Healing Assay

• Cell Seeding:

  • Seed cells into a 6-well or 24-well plate at a density that will form a confluent monolayer after 24 hours.[16]

• Creating the Wound:

  • Once the monolayer is formed, use a sterile p200 pipette tip to make a straight scratch down the center of the well.[15] Creating a cross-hatch pattern can also be effective.[16]

  • Gently wash the wells twice with PBS to remove detached cells.[17]

• Treatment and Imaging:

  • Replace the PBS with a low-serum medium containing the test compound at a non-lethal concentration (e.g., IC₂₀ as determined by the MTT assay) to minimize confounding effects from cell proliferation.

  • Immediately capture an image of the scratch in each well at predefined locations (T=0) using a phase-contrast microscope.[15]

  • Incubate the plate and capture images of the same locations at regular intervals (e.g., 6, 12, 24 hours).

• Data Analysis:

  • Use image analysis software (e.g., ImageJ) to measure the area of the cell-free gap at each time point.

  • Calculate the percentage of wound closure relative to the T=0 image. Compare the migration rate of treated cells to the vehicle control.

Phase 3: Preclinical Assessment

Promising candidates from in vitro studies require preliminary safety and pharmacokinetic profiling.

In Silico ADMET Profiling

Before committing to costly in vivo studies, computational (in silico) models can predict the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties of a compound.[18][19] This step helps to identify potential liabilities early in the drug discovery process, such as poor oral bioavailability or potential toxicity, allowing for chemical modifications to improve the compound's profile.[19][20]

Key Parameters to Evaluate:

• Lipinski's Rule of Five: Assesses drug-likeness based on molecular weight, logP, and hydrogen bond donors/acceptors.[19]

• Aqueous Solubility: Predicts how well the compound will dissolve in the gut.

• CYP450 Inhibition: Identifies potential for drug-drug interactions.

• Hepatotoxicity & Cardiotoxicity: Flags potential organ-specific toxicities.

• Plasma Protein Binding: Predicts the extent to which the compound will be available to exert its effect.

In-Vivo Acute Oral Toxicity

For lead compounds, an initial in vivo toxicity study is essential. The Organisation for Economic Co-operation and Development (OECD) provides guidelines for acute oral toxicity testing, such as the Fixed Dose Procedure (OECD 420) or the Acute Toxic Class Method (OECD 423).[21][22][23] These methods aim to determine the potential adverse health effects of a substance following a single high-dose oral administration and are designed to use a minimal number of animals.[21][22]

Protocol Outline: Acute Oral Toxicity (Following OECD Guideline 423)

• Animal Selection: Use a single sex of a standard rodent strain (e.g., Wistar rats), typically females as they are often slightly more sensitive.[22]

• Dosing: Administer the compound by oral gavage in a stepwise procedure using defined dose levels (e.g., 300 mg/kg).[24][25] The starting dose is selected based on available data.

• Observation: Animals are observed for 14 days for signs of toxicity, including changes in skin, fur, eyes, and behavior, as well as for mortality.[22][26] Body weight is recorded periodically.

• Endpoint: The study allows for the classification of the substance into a toxicity class based on the observed outcomes, providing an estimate of its lethal dose.[21]

• Histopathology: At the end of the study, a gross necropsy is performed, and key organs are collected for histopathological examination.

Conclusion

The protocol outlined in this guide provides a systematic, multi-tiered approach for the comprehensive biological evaluation of novel oxadiazole derivatives. By progressing from broad in vitro screening to more detailed mechanistic and preliminary in vivo studies, researchers can efficiently identify and characterize promising therapeutic candidates. This structured methodology ensures scientific rigor and provides the critical data necessary to advance the most promising compounds in the drug discovery pipeline.

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Application of 1,3,4-Oxadiazoles in Agricultural Chemistry: A Technical Guide

Introduction: The Versatility of the 1,3,4-Oxadiazole Scaffold in Crop Protection

The 1,3,4-oxadiazole ring, a five-membered heterocycle containing one oxygen and two nitrogen atoms, has emerged as a privileged scaffold in the development of modern agrochemicals.[1][2] Its unique physicochemical properties, including metabolic stability, favorable electronic characteristics, and the ability to engage in various non-covalent interactions, make it an ideal building block for creating novel active ingredients.[1][2] Compounds incorporating this moiety have demonstrated a broad spectrum of biological activities, positioning them as valuable tools in the management of agricultural pests and diseases.[1][2][3] This technical guide provides an in-depth exploration of the applications of 1,3,4-oxadiazole derivatives as insecticides, fungicides, and herbicides, complete with detailed synthetic and biological evaluation protocols for researchers and professionals in the field.

Fungicidal Applications: Targeting Fungal Respiration

A significant area of application for 1,3,4-oxadiazole derivatives is in the control of plant pathogenic fungi.[4][5][6][7] Many of these compounds function as succinate dehydrogenase inhibitors (SDHIs), disrupting the fungal mitochondrial respiratory chain and leading to cell death.[4][5][8]

Mechanism of Action: Inhibition of Succinate Dehydrogenase (SDH)

Succinate dehydrogenase (also known as Complex II) is a crucial enzyme in both the tricarboxylic acid (TCA) cycle and the electron transport chain in fungi.[1][8] It catalyzes the oxidation of succinate to fumarate. 1,3,4-oxadiazole-based fungicides act by binding to the ubiquinone-binding site (Q-site) of the SDH enzyme complex, thereby blocking the electron transfer from succinate to ubiquinone.[4][5][8] This inhibition disrupts ATP production, leading to a severe energy deficit and ultimately causing fungal mortality.[8]

Caption: Mechanism of action of 1,3,4-oxadiazole fungicides as SDH inhibitors.

Structure-Activity Relationship (SAR) Insights

The antifungal efficacy of 1,3,4-oxadiazole derivatives is highly dependent on the nature of the substituents at the 2 and 5 positions of the oxadiazole ring. For instance, studies on derivatives targeting maize diseases have shown that specific substitutions on the phenyl rings attached to the oxadiazole core can significantly enhance activity against pathogens like Exserohilum turcicum.[4][5][6]

Quantitative Data: In Vitro Antifungal Activity

The following table summarizes the in vitro antifungal activity (EC₅₀ values) of a series of 1,3,4-oxadiazole derivatives against various plant pathogenic fungi.

Compound ID	R1 Substituent	R2 Substituent	Rhizoctonia solani (EC₅₀ µg/mL)	Gibberella zeae (EC₅₀ µg/mL)	Exserohilum turcicum (EC₅₀ µg/mL)	Reference
4k	4-Cl-Ph	H	>50	>50	50.48	[4][5][6]
5e	2,4-di-Cl-Ph	H	>50	>50	47.56	[4][5][6]
5i	2,4-di-Cl-Ph	4-F-Ph	>50	>50	47.05	[4][5][6]
5k	2,4-di-Cl-Ph	4-Cl-Ph	48.71	45.33	32.25	[4][5][6]
Carbendazim	(Positive Control)	>50	>50	102.83	[4][5][6]

Insecticidal Applications: Disrupting Vital Physiological Processes

1,3,4-oxadiazole derivatives have also demonstrated significant potential as insecticides against a range of agricultural pests.[3][8][9][10] Their modes of action can be diverse, from disrupting the insect midgut to interfering with crucial enzymatic pathways.

Mechanism of Action: Midgut Destruction and Enzyme Inhibition

Some steroidal 1,3,4-oxadiazole derivatives have been shown to exert their insecticidal effect by causing ultrastructural changes in the midgut cells of aphids.[9] This includes damage to the mitochondria and nuclear membranes, leading to cell death and ultimately, the death of the insect.[9] Other 1,3,4-oxadiazole-containing compounds, such as certain anthranilic diamides, exhibit insecticidal activity, with the 1,3,4-oxadiazole moiety being more potent than the 1,2,4-oxadiazole isomer in some cases.[11]

Quantitative Data: Insecticidal Activity

The following table presents the insecticidal activity (LC₅₀ values) of selected 1,3,4-oxadiazole derivatives against the cotton leafworm (Spodoptera littoralis).

Compound ID	Polymer Graft	LC₅₀ (ppm) after 48h	LC₅₀ (ppm) after 96h	Reference
2a	Chitosan	158.48	120.22	[8][10]
2b	Chitosan	125.89	91.20	[8][10]
6a	PMMA	199.52	141.25	[8][10]
6d	PMMA	177.82	128.82	[8][10]
Chlorpyrifos	(Positive Control)	28.18	19.95	[8][10]

Herbicidal Applications: An Emerging Field

While less explored than their fungicidal and insecticidal counterparts, 1,3,4-oxadiazoles have also shown promise as herbicides.[1][2] The commercial herbicide oxadiazon, which contains a 1,3,4-oxadiazole ring, is a notable example.[1][2] Research in this area is ongoing, with a focus on discovering new modes of action and developing compounds with improved selectivity and efficacy.

Protocols for Synthesis and Biological Evaluation

Protocol 1: Synthesis of 2,5-Disubstituted-1,3,4-oxadiazoles

This protocol describes a general and widely used method for the synthesis of 2,5-disubstituted-1,3,4-oxadiazoles via the cyclization of N,N'-diacylhydrazines.

Materials:

• Substituted benzoic acid

• Thionyl chloride or oxalyl chloride

• Hydrazine hydrate

• Pyridine

• Phosphorus oxychloride (POCl₃) or polyphosphoric acid (PPA)

• Appropriate solvents (e.g., methanol, ethanol, dichloromethane, DMF)

• Standard laboratory glassware and purification apparatus (e.g., rotary evaporator, chromatography columns)

Procedure:

• Synthesis of Acid Hydrazide: a. To a solution of the substituted benzoic acid (1.0 eq) in methanol, add a catalytic amount of concentrated sulfuric acid. b. Reflux the mixture for 4-6 hours. Monitor the reaction by TLC. c. After completion, remove the solvent under reduced pressure. Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate to obtain the corresponding methyl ester. d. Dissolve the methyl ester (1.0 eq) in ethanol and add hydrazine hydrate (2.0-3.0 eq). e. Reflux the mixture for 6-12 hours. f. Cool the reaction mixture to room temperature. The precipitated acid hydrazide is collected by filtration, washed with cold ethanol, and dried.

• Synthesis of N,N'-Diacylhydrazine: a. To a solution of the acid hydrazide (1.0 eq) and pyridine (1.2 eq) in dichloromethane at 0 °C, add the desired acyl chloride (1.1 eq) dropwise. b. Allow the reaction mixture to warm to room temperature and stir for 4-8 hours. c. Wash the reaction mixture with 1N HCl, saturated sodium bicarbonate solution, and brine. d. Dry the organic layer over anhydrous sodium sulfate and concentrate to yield the N,N'-diacylhydrazine.

• Cyclization to 1,3,4-Oxadiazole: a. To the N,N'-diacylhydrazine (1.0 eq), add an excess of phosphorus oxychloride (POCl₃) or polyphosphoric acid (PPA). b. Heat the mixture at 80-120 °C for 2-6 hours. c. Carefully pour the cooled reaction mixture onto crushed ice. d. The precipitated solid is collected by filtration, washed with water until neutral, and dried. e. Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate) or by column chromatography.

Caption: General synthetic workflow for 2,5-disubstituted-1,3,4-oxadiazoles.

Protocol 2: In Vitro Antifungal Assay (Mycelium Growth Rate Method)

This protocol outlines the procedure for evaluating the in vitro antifungal activity of 1,3,4-oxadiazole derivatives against plant pathogenic fungi.

Materials:

• Synthesized 1,3,4-oxadiazole compounds

• Commercial fungicide (e.g., Carbendazim) as a positive control

• Dimethyl sulfoxide (DMSO)

• Potato Dextrose Agar (PDA) medium

• Cultures of test fungi (e.g., Rhizoctonia solani, Gibberella zeae)

• Sterile Petri dishes (90 mm)

• Sterile cork borer (5 mm)

• Incubator

Procedure:

• Preparation of Test Solutions: a. Prepare stock solutions of the test compounds and the positive control in DMSO at a concentration of 10 mg/mL. b. Prepare a series of dilutions of the test compounds in sterile PDA medium to achieve the desired final concentrations (e.g., 50, 25, 12.5, 6.25, 3.125 µg/mL). A control plate containing PDA with the same concentration of DMSO should also be prepared.

• Inoculation: a. Using a sterile 5 mm cork borer, cut mycelial discs from the edge of an actively growing fungal colony on a PDA plate. b. Place one mycelial disc at the center of each Petri dish containing the PDA medium amended with the test compound or control.

• Incubation: a. Incubate the inoculated Petri dishes at 25 ± 1 °C in the dark.

• Data Collection and Analysis: a. Measure the diameter of the fungal colony in two perpendicular directions at regular intervals (e.g., 24, 48, 72 hours) until the colony in the control plate reaches the edge of the dish. b. Calculate the percentage inhibition of mycelial growth using the following formula: Inhibition (%) = [(DC - DT) / DC] x 100 Where:

  • DC = Average diameter of the fungal colony in the control plate

  • DT = Average diameter of the fungal colony in the treated plate c. The EC₅₀ value (the concentration of the compound that inhibits 50% of mycelial growth) can be determined by probit analysis of the concentration-response data.

Conclusion and Future Perspectives

The 1,3,4-oxadiazole scaffold continues to be a highly fruitful area of research in agricultural chemistry. Its versatility allows for the development of compounds with diverse modes of action against a wide range of pests and diseases. Future research will likely focus on the design of novel derivatives with enhanced potency, improved safety profiles, and novel mechanisms of action to combat the growing challenge of resistance in pest populations. The protocols and data presented in this guide are intended to serve as a valuable resource for researchers dedicated to advancing the field of crop protection.

References

• Li, P., et al. (2021). Design, Synthesis, and Study of the Insecticidal Activity of Novel Steroidal 1,3,4-Oxadiazoles. Journal of Agricultural and Food Chemistry, 69(39), 11572–11581. [Link]

• Łuczyński, M., & Kudełko, A. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. Molecules, 27(8), 2423. [Link]

• Zhang, Y., et al. (2022). Development of 1,3,4-Oxadiazole Derived Antifungal Agents and Their Application in Maize Diseases Control. Frontiers in Plant Science, 13, 892931. [Link]

• El-Sayed, A. A., et al. (2021). Insecticidal activity of some synthesized 1,3,4-oxadiazole derivatives grafted on chitosan and polymethylmethacrylate against the cotton leafworm Spodoptera littoralis. International Journal of Biological Macromolecules, 180, 539-546. [Link]

• Łuczyński, M., & Kudełko, A. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. ResearchGate. [Link]

• Bollikolla, H. B., et al. (2022). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Journal of Chemical Reviews, 4(3), 255-271. [Link]

• Zhang, Y., et al. (2022). Development of 1,3,4-Oxadiazole Derived Antifungal Agents and Their Application in Maize Diseases Control. National Center for Biotechnology Information. [Link]

• Wang, Y., et al. (2025). 1,3,4-Oxadiazole Sulfonamide Derivatives Containing Pyrazole Structures: Design, Synthesis, Biological Activity Studies, and Mechanism Study. Journal of Agricultural and Food Chemistry. [Link]

• Request PDF. (n.d.). Insecticidal activity of some synthesized 1,3,4-oxadiazole derivatives grafted on chitosan and polymethylmethacrylate against the cotton leafworm Spodoptera littoralis. ResearchGate. [Link]

• Li, Z., et al. (2022). 1,3,4-Oxadiazole Derivatives as Plant Activators for Controlling Plant Viral Diseases: Preparation and Assessment of the Effect of Auxiliaries. Journal of Agricultural and Food Chemistry, 70(27), 8239–8248. [Link]

• Li, Y., et al. (2013). Synthesis, insecticidal activity, and structure–activity relationship (SAR) of anthranilic diamides analogs containing oxadiazole rings. Organic & Biomolecular Chemistry, 11(24), 4069-4076. [Link]

• Wang, Q., et al. (2020). Synthesis and pesticidal activity of new 1,3,4-oxadiazole thioether compounds containing a trifluoromethylpyrazoyl moiety. National Center for Biotechnology Information. [Link]

• Bollikolla, H. B., et al. (2022). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Journal of Chemical Reviews. [Link]

• Szcześniak, P., & Dembinski, R. (2023). Synthetic Approaches to 1,3,4-Oxadiazole-Containing Boronic Derivatives. Molecules, 28(13), 5183. [Link]

• Some 1,3,4-oxadiazole derivatives with herbicidal activity. (n.d.). ResearchGate. [Link]

• Gizińska, M., & Rykowska, I. (2021). Antimicrobial Activity of 1,3,4-Oxadiazole Derivatives. International Journal of Molecular Sciences, 22(13), 6979. [Link]

• Li, H., et al. (2018). Design, synthesis, and fungicidal activity of novel 1, 3, 4-oxadiazole derivatives. Journal of the Chinese Chemical Society, 65(2), 225-231. [Link]

• Wang, Y., et al. (2023). Design, Synthesis and Herbicidal Activity of 1,2,4-Oxadiazole Compounds as Novel Light-Dependent Protochlorophyllide Oxidoreductase Inhibitors. International Journal of Molecular Sciences, 24(17), 13200. [Link]

• Zhang, Y., et al. (2022). Development of 1,3,4-Oxadiazole Derived Antifungal Agents and Their Application in Maize Diseases Control. PubMed. [Link]

• Zhang, Y., et al. (2022). Development of 1,3,4-Oxadiazole Derived Antifungal Agents and Their Application in Maize Diseases Control. ResearchGate. [Link]

• Synthesis and structure–activity relationships of carbohydrazides and 1,3,4‐oxadiazole derivatives bearing an imidazolidine. (2017). Society of Chemical Industry. [Link]

• Inhibition of Succinate Dehydrogenase by Pesticides (SDHIs) and Energy Metabolism. (2023). Semantics Scholar. [Link]

• El-Sayed, A. A., et al. (2021). Insecticidal activity of some synthesized 1,3,4-oxadiazole derivatives grafted on chitosan and polymethylmethacrylate against the cotton leafworm Spodoptera littoralis. PubMed. [Link]

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• 5. Development of 1,3,4-Oxadiazole Derived Antifungal Agents and Their Application in Maize Diseases Control - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Troubleshooting the Synthesis of 5-Substituted-1,3,4-Oxadiazole-2-thiols

Welcome to the technical support guide for the synthesis of 5-substituted-1,3,4-oxadiazole-2-thiols. This document is designed for researchers, medicinal chemists, and drug development professionals who are actively working with this important heterocyclic scaffold. The 1,3,4-oxadiazole ring is a privileged structure in medicinal chemistry, with derivatives showing a wide array of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2] The 2-thiol (or its tautomeric 2-thione form) provides a crucial handle for further functionalization, making its successful synthesis a key step in many discovery programs.[3]

This guide moves beyond simple protocols to provide in-depth, field-proven insights into the common challenges encountered during synthesis, purification, and characterization, ensuring you can navigate your experiments with confidence and scientific rigor.

Part 1: The Synthetic Workflow: A High-Level Overview

The most reliable and widely adopted method for synthesizing 5-substituted-1,3,4-oxadiazole-2-thiols involves the cyclization of a carboxylic acid hydrazide with carbon disulfide (CS₂) in a basic medium, followed by acidification.[1][2] This process is robust but requires careful attention to reaction conditions to ensure high yield and purity.

The overall synthetic pathway is illustrated below:

Caption: General workflow for the synthesis of 5-substituted-1,3,4-oxadiazole-2-thiols.

Part 2: Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the synthesis in a direct question-and-answer format.

Q1: My reaction yield is consistently low. What are the primary factors I should investigate?

Low yield is the most frequent complaint and can stem from several sources. Let's break down the causality and solutions.

Causality & Solutions:

• Purity of Starting Materials: The reaction is highly sensitive to the purity of the starting acid hydrazide. Contamination with unreacted starting acid or ester can inhibit the reaction.

  • Validation: Always confirm the purity of your acid hydrazide via melting point, ¹H NMR, or IR spectroscopy before starting. Ensure it is thoroughly dried.

• Stoichiometry and Quality of Reagents:

  • Base (KOH): An insufficient amount of base will lead to incomplete formation of the reactive potassium dithiocarbazate intermediate. Use at least one equivalent of freshly ground, high-purity KOH.

  • Carbon Disulfide (CS₂): CS₂ is highly volatile (boiling point 46°C). Ensure you are using a slight excess (e.g., 1.1-1.2 equivalents) and that your reflux condenser is efficient to prevent its loss during the reaction.

• Reaction Conditions:

  • Anhydrous Conditions: While ethanol is the common solvent, ensure it is absolute or anhydrous. Water can consume the base and interfere with the nucleophilicity of the hydrazide.

  • Reaction Time & Monitoring: These reactions are not instantaneous. The reaction progress should be monitored diligently using Thin Layer Chromatography (TLC).[3] The disappearance of the starting hydrazide is a key indicator of completion. Reflux times can range from 3 to 24 hours depending on the substrate.[4]

  • Evolution of H₂S: During the cyclization and acidification steps, the evolution of hydrogen sulfide gas is a common observation and indicates the reaction is proceeding.[3]

Protocol Checklist:

Verify acid hydrazide purity (MP, NMR).

Use anhydrous ethanol.

Use a slight excess of CS₂ and KOH.

Monitor reaction to completion via TLC (e.g., mobile phase of ethyl acetate:petroleum ether, 1:2).[3]

Ensure efficient reflux to avoid loss of CS₂.

Q2: The workup is problematic. My product is not precipitating or forms an oil upon acidification.

This is a common physical chemistry challenge related to solubility and crystal lattice formation.

Causality & Solutions:

• Incomplete Acidification: The product exists as a potassium salt in the basic reaction mixture, which is typically soluble in the aqueous ethanol medium.[5] Proper acidification is required to protonate the thiol (or thione nitrogen), rendering the molecule neutral and causing it to precipitate.

  • Solution: After the reaction, cool the mixture and dilute it with cold water. Slowly add a strong acid (e.g., 4N HCl) dropwise with vigorous stirring until the pH is between 2 and 3.[3] Check the pH with litmus paper or a pH meter.

• Product Solubility: Some substituted oxadiazoles, particularly those with polar or short alkyl chains, may have residual solubility in the aqueous workup mixture.

  • Solution:

    • Perform the precipitation in an ice bath to maximize recovery.

    • If precipitation is poor, extract the acidified aqueous solution with an appropriate organic solvent like ethyl acetate (3 x 50 mL). The combined organic layers can then be dried and concentrated to yield the product.

• "Oiling Out": The formation of a sticky oil or gum instead of a filterable solid often occurs if the product precipitates from a supersaturated solution too quickly or if impurities are present that disrupt crystallization.

  • Solution:

    • Ensure slow, controlled acidification with efficient stirring.

    • Try scratching the inside of the flask with a glass rod to induce crystallization.

    • If an oil forms, attempt to redissolve it by adding a small amount of a co-solvent (like ethanol) and then slowly adding more water to encourage gradual precipitation.

Q3: The characterization data (¹H NMR, IR) is ambiguous. How do I interpret it correctly?

This ambiguity almost always arises from the thiol-thione tautomerism inherent to these molecules. The product exists as an equilibrium mixture of two forms.[1]

Note: The above DOT script is a template. A real implementation would require image files of the chemical structures.

A more practical DOT script without external images:

Caption: Thiol-Thione tautomerism in 5-substituted-1,3,4-oxadiazole-2-thiols.

The thione form often predominates in the solid state and in polar solvents.[1] Here is how this affects your spectra:

• ¹H NMR:

  • You will see a characteristic broad singlet corresponding to the N-H proton of the thione form, typically between δ 13-15 ppm in DMSO-d₆. This peak is D₂O exchangeable.

  • The S-H proton of the thiol form is often not observed or is broadened into the baseline due to rapid exchange.

• IR Spectroscopy:

  • Look for a strong C=S (thione) stretching band around 1250-1270 cm⁻¹.[6]

  • An N-H stretching band will be present around 3100-3360 cm⁻¹.[6]

  • The S-H stretch (thiol) is typically very weak and may not be visible.

• ¹³C NMR:

  • The most telling signal is the C=S carbon of the thione form, which appears far downfield, typically in the range of δ 160-180 ppm.

Troubleshooting Tip: Running the ¹H NMR in a solvent like DMSO-d₆ can help sharpen the N-H peak. Comparing spectra in different solvents can sometimes provide insight into the equilibrium position.

FAQ 1: What is the most effective method for purifying the final product?

Recrystallization is the most common and effective purification method.[3] Column chromatography can be used but may be complicated by the compound's polarity and potential for tautomerization on the silica gel.

Solvent System	Application	Notes
Ethanol	Recrystallization	A very common and effective choice for many substituted oxadiazoles.
Ethanol/Water	Recrystallization	Useful for compounds that are highly soluble in pure ethanol. Dissolve in hot ethanol and add water dropwise until turbidity appears, then cool.[4]
Dioxane/Ethanol	Recrystallization	Good for less soluble compounds.[4]
Ethyl Acetate/Hexane	Column Chromatography	A standard mobile phase if chromatography is necessary.

FAQ 2: What are the critical safety precautions when working with carbon disulfide (CS₂)?

Carbon disulfide is a hazardous material and must be handled with extreme care in a certified chemical fume hood.

• Flammability: CS₂ has a very low autoignition temperature (~90°C) and a wide explosive range. Never use it near hot plates, heating mantles, or other ignition sources. Heat the reaction using a water or oil bath.

• Toxicity: It is highly toxic via inhalation, ingestion, and skin absorption. It can cause severe damage to the central nervous system.

• Handling: Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and solvent-resistant gloves (nitrile gloves offer poor protection; use laminate film or Viton gloves).

Part 3: Standard Experimental Protocol

This protocol is a generalized procedure based on common literature methods.[3][4] Researchers should adapt it based on their specific substrate.

Step 1: Synthesis of Acid Hydrazide (if not available commercially)

• To a round-bottom flask, add the substituted carboxylic acid (1 eq).

• Slowly add thionyl chloride (1.5 eq) and a catalytic amount of DMF. Reflux for 2-4 hours until the evolution of gas ceases.

• Remove excess thionyl chloride under reduced pressure.

• Dissolve the resulting acid chloride in a suitable solvent (e.g., THF) and cool in an ice bath.

• Slowly add a solution of hydrazine hydrate (2 eq) in the same solvent.

• Stir for 2-3 hours, then concentrate and precipitate the hydrazide product, which can be recrystallized from ethanol.

Step 2: Synthesis of 5-Substituted-1,3,4-oxadiazole-2-thiol

• In a round-bottom flask equipped with a reflux condenser, dissolve the acid hydrazide (1 eq) in absolute ethanol.

• Add finely ground potassium hydroxide (1 eq) and stir until dissolved.

• Add carbon disulfide (1.1 eq) dropwise. The mixture may turn yellow.[3]

• Heat the mixture to reflux and maintain for 4-12 hours, monitoring by TLC until the starting hydrazide is consumed.

• Cool the reaction mixture to room temperature and then pour it into a beaker of cold water (approx. 5 times the reaction volume).

• Acidify the aqueous solution to pH 2-3 by the slow addition of 4N HCl with vigorous stirring.

• A precipitate should form. Cool the mixture in an ice bath for 30 minutes to maximize precipitation.

• Collect the solid product by vacuum filtration, wash with cold water, and dry.

• Recrystallize from a suitable solvent (e.g., ethanol) to obtain the pure product.

References

• Hasan, A., et al. (2011). Synthesis, Characterization and Antifungal Activity of Some New 5-Substituted 1,3,4-oxadiazole-2-thiols. Asian Journal of Chemistry, 23(5), 2007-2010.

• Demirbaş, N., et al. (2002). 5-Furan-2yl[1][3][7]oxadiazole-2-thiol, 5-Furan-2yl-4H[1][3][6]triazole-3-thiol and Their Thiol-Thione Tautomerism. Molecules, 7(1), 7-13.

• Olar, R., et al. (2006). Synthesis and Biological Evaluation of Various New Substituted 1,3,4-oxadiazole-2-thiols. Revue Roumaine de Chimie, 51(5), 433-438.

• Shafi, S., et al. (2022). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Journal of Chemical Reviews, 4(3), 254-276.

• Hadi, B. A., & Jasim, H. A. (2022). The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol. Research Square.

• Husain, A., et al. (2015). 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies. BioMed Research International, 2015, 172791.

• Jain, A. K., & Sharma, S. (2012). METHODS OF SYNTHESIS: 1,3,4-THIADIAZLE-2-THIONES : A REVIEW. International Journal of Pharmaceutical Sciences and Research, 3(6), 1573-1585.

• Organic Chemistry Portal. (n.d.). Synthesis of Hydrazine Derivatives (Hydrazides). Retrieved January 17, 2026, from [Link]

• Shafi, S., et al. (2022). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Journal of Chemical Reviews, 4(3), 254-276.

• Organic Chemistry Portal. (n.d.). Synthesis of 1,3,4-oxadiazoles. Retrieved January 17, 2026, from [Link]

• Kumar, R., et al. (2023). Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications. Bentham Science.

• Koparir, M., et al. (2012). The Synthesis of Acid Derived Compounds Bearing 1,3,4-oxadiazole-2-thion Ring as Potential Antimicrobial Agents. Journal of Chemistry, 2013, 1-7.

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• 5. connectjournals.com [connectjournals.com]
• 6. 5-Furan-2yl[1,3,4]oxadiazole-2-thiol, 5-Furan-2yl-4H [1,2,4] triazole-3-thiol and Their Thiol-Thione Tautomerism [mdpi.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reaction Conditions for the Synthesis of 2-Thio-1,3,4-Oxadiazoles

Welcome to the technical support resource for the synthesis of 2-thio-1,3,4-oxadiazoles (also known as 5-substituted-1,3,4-oxadiazole-2-thiols). This guide is designed for researchers, medicinal chemists, and drug development professionals. Here, we provide field-proven insights, troubleshooting guides, and detailed protocols to help you navigate the common challenges and optimize your synthetic outcomes.

The 1,3,4-oxadiazole scaffold is a cornerstone in medicinal chemistry, valued for its metabolic stability and its role as a bioisostere for amide and ester functionalities.[1] The 2-thio substituted variants, in particular, serve as versatile intermediates and exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[2][3][4] This guide focuses on the most prevalent and reliable synthetic method: the reaction of an acyl hydrazide with carbon disulfide.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions that are common when planning or familiarizing oneself with the synthesis.

Q1: What is the general reaction scheme for synthesizing 2-thio-1,3,4-oxadiazoles?

The most widely adopted method involves a one-pot reaction between a substituted acyl hydrazide and carbon disulfide (CS₂) in a basic medium, typically an alcoholic solution of potassium hydroxide (KOH) or sodium hydroxide (NaOH).[5][6][7] The reaction proceeds through a potassium dithiocarbazinate salt intermediate, which upon heating, undergoes dehydrative cyclization. The final step is acidification of the reaction mixture to precipitate the desired 2-thio-1,3,4-oxadiazole.[5][8]

Q2: How do I select the appropriate starting materials?

• Acyl Hydrazides: The primary starting material is the acyl hydrazide (R-CO-NHNH₂). The 'R' group can be alkyl, aryl, or heteroaryl and will ultimately be the substituent at the 5-position of the oxadiazole ring. Ensure your acyl hydrazide is pure and dry, as impurities can significantly impact the reaction yield and purity of the final product.[9]

• Carbon Disulfide (CS₂): Use a fresh, high-purity grade of CS₂. It acts as the source for the C=S group in the final product.

• Base: Potassium hydroxide (KOH) is most commonly used, but sodium hydroxide (NaOH) is also effective.[2][4] The base is critical as it deprotonates the hydrazide, facilitating the nucleophilic attack on the carbon disulfide.

Q3: What is the optimal choice of solvent and why?

Ethanol is the most frequently cited solvent for this reaction.[2][8] Its polarity is sufficient to dissolve the acyl hydrazide and the inorganic base (KOH/NaOH), creating a homogeneous reaction environment. Furthermore, its boiling point allows for effective refluxing to drive the cyclization to completion without requiring excessively high temperatures that could decompose the intermediates.

Q4: What is the significance of the thiol-thione tautomerism in the final product?

The product, 5-substituted-1,3,4-oxadiazole-2-thiol, exists in equilibrium with its tautomeric form, 5-substituted-1,3,4-oxadiazole-2(3H)-thione.[5][7][10] In most cases, the thione form predominates. This is important for both characterization and subsequent reactions. For example, in NMR spectroscopy, you may observe a broad singlet for the N-H proton rather than a sharp S-H proton signal. For subsequent reactions, alkylation can occur on either the sulfur (S-alkylation) or nitrogen (N-alkylation) atom, depending on the reaction conditions.[11]

Section 2: General Experimental Workflow & Protocol

This section provides a visual overview of the synthesis workflow and a detailed, step-by-step protocol for a typical experiment.

Experimental Workflow Diagram

Caption: General workflow for 2-thio-1,3,4-oxadiazole synthesis.

Detailed Step-by-Step Protocol

This protocol is a general guideline for the synthesis of 5-Aryl-1,3,4-oxadiazole-2-thiol.

Reagents & Equipment:

• Aryl Acyl Hydrazide (1.0 eq)

• Potassium Hydroxide (KOH) (1.0 eq)

• Carbon Disulfide (CS₂) (1.0-1.2 eq)

• Absolute Ethanol

• Dilute Hydrochloric Acid (HCl) or Glacial Acetic Acid

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating plate

• Ice bath

Procedure:

• Setup: In a round-bottom flask, dissolve the aryl acyl hydrazide (1.0 eq) and potassium hydroxide (1.0 eq) in an appropriate amount of absolute ethanol (e.g., 15-20 mL per 0.02 mol of hydrazide).[4] Stir until a clear solution is obtained.

• Addition of CS₂: Cool the flask in an ice bath. To the stirred solution, add carbon disulfide (1.0-1.2 eq) dropwise over 10-15 minutes. A yellowish precipitate (the potassium dithiocarbazinate salt) may form.

• Reaction: After the addition is complete, allow the mixture to stir at room temperature for 1-2 hours. Then, equip the flask with a reflux condenser and heat the mixture to reflux. Continue refluxing for 8-12 hours, or until the evolution of hydrogen sulfide gas (H₂S) ceases (can be tested with lead acetate paper).[4] Monitor the reaction progress using Thin Layer Chromatography (TLC).[9]

• Work-up: After the reaction is complete, cool the flask to room temperature. Reduce the volume of the solvent using a rotary evaporator.

• Precipitation: Pour the concentrated reaction mixture into a beaker containing crushed ice or cold water. Stir to dissolve the residue. Filter the solution if any solid impurities are present.

• Acidification: Slowly add dilute hydrochloric acid or acetic acid to the clear filtrate with constant stirring until the solution becomes acidic (pH ~5-6). A solid precipitate will form.[2]

• Purification: Filter the precipitated solid using a Buchner funnel and wash thoroughly with cold water to remove any inorganic salts. Dry the crude product. For further purification, recrystallize the solid from ethanol.[8][12]

Section 3: Troubleshooting Guide

This section addresses specific problems you may encounter during the experiment in a question-and-answer format.

Problem: My reaction yield is very low or I recovered mostly starting material.

• Potential Cause 1: Ineffective Base. The basicity of the medium is crucial for the initial nucleophilic attack.

  • Solution: Ensure your KOH or NaOH is fresh and has not absorbed excess atmospheric CO₂. Use finely ground pellets to ensure they dissolve completely in the ethanol.

• Potential Cause 2: Insufficient Reflux Time/Temperature. The cyclization step requires sufficient thermal energy and time to proceed to completion.

  • Solution: Ensure you are refluxing for an adequate duration (8-12 hours is typical).[4] Monitor the reaction by TLC to track the disappearance of the starting material.[9] A spot corresponding to the intermediate salt may be visible at the baseline.

• Potential Cause 3: Precursor Instability. The acyl hydrazide starting material or the dithiocarbazinate intermediate might be degrading under the reaction conditions.[9]

  • Solution: Ensure the dropwise addition of CS₂ is performed in an ice bath to control the initial exothermic reaction. Avoid unnecessarily high reflux temperatures.

Problem: My final product is impure, showing multiple spots on TLC even after recrystallization.

• Potential Cause 1: Formation of Side Products. Unwanted side reactions can occur if the stoichiometry is incorrect or if the reaction is exposed to air (oxidation).[9]

  • Solution: Carefully control the stoichiometry of the reactants. An excess of CS₂ is sometimes used, but a large excess should be avoided. For sensitive substrates, conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative side reactions.[9]

• Potential Cause 2: Incomplete Cyclization. The intermediate potassium dithiocarbazinate salt may not have fully cyclized.

  • Solution: Extend the reflux time and re-monitor by TLC. The intermediate salt is water-soluble and should be removed during the workup, but its presence can complicate the precipitation and purification steps.

• Potential Cause 3: Ineffective Purification. Recrystallization may not be sufficient to remove all impurities.

  • Solution: If recrystallization fails, consider purifying the product using column chromatography. A silica gel column with an eluent system like ethyl acetate/heptane or ethyl acetate/hexane is often effective.[13]

Problem: The reaction mixture turned dark brown or black during reflux.

• Potential Cause: Decomposition. This often indicates decomposition of the starting materials or intermediates at high temperatures. Carbon disulfide can also decompose to some extent under prolonged heating in a basic medium.

  • Solution: Check the temperature of your heating mantle to ensure it is not excessively high. A gentle reflux is all that is required. If the substrate is known to be heat-sensitive, consider running the reaction at a slightly lower temperature for a longer duration.

Section 4: Data Interpretation & Characterization

Confirming the structure of your final product is a critical step.

Key Spectroscopic Data

The following table summarizes the characteristic spectroscopic signals for a 5-substituted-1,3,4-oxadiazole-2-thiol/thione.

Technique	Characteristic Signal/Feature	Interpretation
FT-IR (KBr, cm⁻¹)	3100-3300 (broad), 1610-1640, 1250-1300	N-H stretch (thione), C=N stretch (oxadiazole ring), C=S stretch (thione)[12]
¹H-NMR (DMSO-d₆, δ ppm)	10.0-14.0 (broad singlet, 1H), 7.0-8.5 (multiplets)	Exchangeable N-H proton of the thione tautomer, Aromatic protons of the 5-substituent[4]
¹³C-NMR (DMSO-d₆, δ ppm)	175-180, 155-165	C=S (thione carbon), C-5 of the oxadiazole ring[12]
Mass Spec (ESI-MS)	[M+H]⁺ or [M-H]⁻	Confirms the molecular weight of the synthesized compound.

Reaction Mechanism Visualization

Caption: Simplified mechanism of 2-thio-1,3,4-oxadiazole formation.

References

• Technical Support Center: Synthesis of 1,3,4-Oxadiazole Derivatives - Benchchem. (n.d.). BenchChem.
• Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications. (n.d.).
• Technical Support Center: Optimizing Oxadiazole Synthesis - Benchchem. (n.d.). BenchChem.
• Synthesis of a Novel 1,3,4-Oxadiazole Derivative with Piperazine and Phenoxypropanol Functionalities. (2025). ACS Omega.
• Murthy, S., Varala, R., & Bollikolla, H. B. (2022). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Journal of Chemical Reviews, 4(3), 255-271.

• Jubie, S., et al. (2012). Synthetic Approaches and Pharmacological Activity of 1,3,4-Oxadiazoles: A Review of the Literature from 2000–2012. Molecules, 17(12), 1-32. Retrieved January 17, 2026, from [Link]

• Recent Advances in Synthetic Approaches for 1,3,4- Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications. (n.d.).

• Głowacka, J., et al. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. Molecules, 27(8), 2442. Retrieved January 17, 2026, from [Link]

• The Synthesis of Acid Derived Compounds Bearing 1,3,4-oxadiazole-2-thion Ring as Potential Antimicrobial Agents. (n.d.).
• Synthesis and Biological Evaluation of Various New Substituted 1,3,4-oxadiazole-2-thiols. (2025). ResearchGate.

• A convergent synthesis of 1,3,4-oxadiazoles from acyl hydrazides under semiaqueous conditions. (2017). Tetrahedron Letters, 58(8), 751–754. Retrieved January 17, 2026, from [Link]

• Overview of 1,3,4-Oxadiazole Synthesis and Biological Activities. (2024). WJPR.
• Salama, R. H. (2020). Synthesis of new 2-amino-1,3,4-oxadiazole derivatives with anti-salmonella typhi activity evaluation. BMC Chemistry, 14(1), 30.

• Kumar, A., et al. (2010). Synthesis and Pharmacological Activities of Some New 5-Substituted-2-mercapto-1,3,4-oxadiazoles. Indian Journal of Pharmaceutical Sciences, 72(3), 382–386. Retrieved January 17, 2026, from [Link]

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• 3. Overview of 1,3,4-Oxadiazole Synthesis and Biological Activities [wisdomlib.org]
• 4. Synthesis and Pharmacological Activities of Some New 5-Substituted-2-mercapto-1,3,4-oxadiazoles - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Synthetic Approaches and Pharmacological Activity of 1,3,4-Oxadiazoles: A Review of the Literature from 2000–2012 - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis of 1,3,4-Oxadiazole Rings

Welcome to the technical support center for 1,3,4-oxadiazole synthesis. This guide is designed for researchers, medicinal chemists, and drug development professionals who are navigating the complexities of constructing this privileged heterocyclic scaffold. The 1,3,4-oxadiazole ring is a cornerstone in medicinal chemistry, appearing in numerous approved drugs and clinical candidates due to its favorable metabolic stability and ability to act as a bioisosteric replacement for ester and amide groups.[1][2]

However, its synthesis is not without challenges. Seemingly straightforward cyclization reactions can be plagued by low yields, unexpected byproducts, and decomposition. This guide moves beyond simple protocols to provide in-depth troubleshooting advice in a practical, question-and-answer format. We will explore the causality behind common side reactions and offer field-proven solutions to help you optimize your synthetic outcomes.

Troubleshooting Guide: Common Issues & Solutions

This section directly addresses the most frequent challenges encountered during the synthesis of 2,5-disubstituted 1,3,4-oxadiazoles, primarily focusing on the workhorse method: the cyclodehydration of 1,2-diacylhydrazine intermediates.

Problem 1: Low or No Yield - Recovering Unreacted Starting Material

Q: My reaction has a very low yield, and TLC/LCMS analysis shows a significant amount of my 1,2-diacylhydrazine starting material remains, even after prolonged heating. What is causing this and how can I drive the reaction to completion?

A: This is the most common issue, and it points directly to an inefficient cyclodehydration step. The conversion of a linear 1,2-diacylhydrazine to the cyclic 1,3,4-oxadiazole requires the removal of a molecule of water, a process that is often thermodynamically challenging and requires an effective dehydrating agent.

Causality & Mechanistic Insight: The reaction proceeds via activation of one of the carbonyl oxygens by the dehydrating agent, making the carbonyl carbon more electrophilic. This is followed by an intramolecular nucleophilic attack from the second amide's nitrogen or oxygen (depending on the exact mechanism and tautomeric form), leading to a cyclic intermediate that then eliminates water to form the aromatic oxadiazole ring. If the activation step is inefficient or the reaction conditions are not sufficiently forcing, the equilibrium will favor the stable, linear diacylhydrazine.

Troubleshooting Protocol:

• Assess Your Dehydrating Agent: The strength and nature of your dehydrating agent are paramount. Harsh, classical reagents like phosphorus oxychloride (POCl₃), thionyl chloride (SOCl₂), polyphosphoric acid (PPA), or concentrated sulfuric acid are effective but can cause decomposition with sensitive substrates.[3][4][5] If you are using a milder agent, it may be insufficient for your specific substrate.

• Increase Reaction Temperature: Many cyclodehydrations require high temperatures (often refluxing in high-boiling solvents) to overcome the activation energy barrier. A study on the synthesis of 1,3,4-oxadiazole derivatives found that higher temperatures could improve conversion, but also warned that excessive heat can lead to lower yields due to decomposition.[6]

• Consider Alternative Activation Methods:

  • Microwave Irradiation: This technique can dramatically reduce reaction times and improve yields by efficiently heating the reaction mixture.[1][7]

  • Modern Dehydrating Reagents: For sensitive substrates, consider moving beyond classical reagents. Agents like Burgess reagent, XtalFluor-E, or TBTU can effect cyclodehydration under much milder conditions, minimizing byproduct formation.[2][6][8]

Workflow: Optimizing Cyclodehydration

Caption: Thiadiazole vs. Oxadiazole formation.

Solution: To favor the desired 2-amino-1,3,4-oxadiazole, you must use a reagent specifically designed for desulfurization rather than dehydration.

• Recommended Protocol: Switch your cyclizing agent from a dehydrating agent to a desulfurizing coupling reagent. A reliable method involves using O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium tetrafluoroborate (TBTU) in the presence of a non-nucleophilic base like diisopropylethylamine (DIEA). [2]

Problem 3: Reaction Mixture Degradation - The "Black Tar" Issue

Q: My reaction, which uses phosphorus oxychloride (POCl₃) at reflux, turns dark brown or black and results in an intractable tar with very little desired product. How can I prevent this decomposition?

A: This is a classic sign of substrate decomposition caused by overly harsh reaction conditions. While POCl₃ is a powerful and effective dehydrating agent, it operates at high temperatures and can generate a strongly acidic and reactive environment that many functional groups cannot tolerate. [9] Causality & Mechanistic Insight:

• Aggressive Dehydration: POCl₃ reacts vigorously, and the local temperature can exceed the decomposition threshold of your starting materials or product.

• Acid Generation: The reaction of POCl₃ with the water being eliminated produces phosphoric acid and HCl, creating a highly acidic medium that can catalyze side reactions or degradation.

• Chlorination: POCl₃ is also a chlorinating agent and can react with other sensitive functional groups in your molecule, leading to a complex mixture of byproducts.

Solutions: The key is to replace the harsh, high-temperature conditions with a milder, more controlled method.

Dehydrating Agent	Typical Conditions	Advantages	Disadvantages
POCl₃ / SOCl₂	Reflux, neat or in high-boiling solvent	Powerful, inexpensive, widely used [3][4]	Harsh, high temp, acidic, can cause charring and side reactions [10]
Polyphosphoric Acid (PPA)	100-160 °C	Strong dehydrating agent	High viscosity, difficult workup, harsh conditions [3]
Burgess Reagent	Reflux in THF or Dioxane	Mild, neutral conditions, good functional group tolerance [6]	Expensive, moisture-sensitive
XtalFluor-E	Room temp to mild heat	Very mild, high yielding, efficient [8][11]	Expensive, specialized reagent
Iodine (I₂) / K₂CO₃	100 °C in DMSO	Metal-free, oxidative cyclization from hydrazone intermediate [1]	Requires specific intermediate, can be substrate-dependent
TBTU / DIEA	50 °C in DMF	Mild, good for thiosemicarbazide cyclization [2]	Primarily for desulfurization pathway

Recommended Protocol (Milder Cyclodehydration): This protocol uses the Burgess reagent, a good first choice when moving away from POCl₃.

• Setup: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve your 1,2-diacylhydrazine (1.0 eq) in anhydrous dioxane or THF.

• Reagent Addition: Add Burgess reagent (1.5 eq) portion-wise at room temperature. [6]3. Reaction: Heat the mixture to reflux (typically 80-100 °C) and monitor the reaction progress by TLC or LCMS. Reactions are often complete within 4-24 hours. [6]4. Workup: Cool the reaction to room temperature and concentrate under reduced pressure. The residue can typically be purified directly by column chromatography on silica gel without an aqueous workup.

Frequently Asked Questions (FAQs)

Q1: What is the most common and generally reliable method for preparing a simple 2,5-disubstituted 1,3,4-oxadiazole? The most frequently cited method involves the two-step sequence of first reacting an acid hydrazide with an acid chloride to form the stable 1,2-diacylhydrazine intermediate, followed by cyclodehydration of this intermediate using a suitable reagent like POCl₃, PPA, or a milder modern alternative. [4]This approach allows for the synthesis of unsymmetrical oxadiazoles and purification of the intermediate.

Q2: How do I effectively monitor the reaction progress? Thin-Layer Chromatography (TLC) is indispensable. Use a solvent system that provides good separation between your starting material (diacylhydrazine) and the product (oxadiazole). The oxadiazole product is typically less polar than the diacylhydrazine precursor, so it will have a higher Rf value. Staining with potassium permanganate (KMnO₄) can be helpful, as the diacylhydrazine is often more readily oxidized and will show a yellow spot on a purple background.

Q3: Are there one-pot methods available to avoid isolating the diacylhydrazine intermediate? Yes, several one-pot methods exist. For example, condensing monoaryl hydrazides with acid chlorides in a high-boiling solvent like HMPA under microwave heating can directly yield the 1,3,4-oxadiazole without the need for a separate dehydrating agent. [1]Another approach involves reacting carboxylic acids directly with hydrazides using a coupling agent like HATU. [7]These methods can be more efficient but may require more optimization for new substrates.

Q4: My final product seems unstable during column chromatography on silica gel. What should I do? The 1,3,4-oxadiazole ring is generally stable, but some substituted derivatives can be sensitive to the acidic nature of standard silica gel. If you suspect decomposition on the column, you can try neutralizing the silica gel by preparing a slurry with a small amount of triethylamine (~1%) in your eluent before packing the column. Alternatively, using a different stationary phase like alumina (basic or neutral) may prevent degradation.

References

• Shafiee, A., & Naimi, E. (2010). Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities. Journal of the Iranian Chemical Society.
• Bala, S., et al. (2014). A review on synthesis of substituted 1,3,4-oxadiazole derivatives. International Journal of Pharmaceutical Sciences and Research.

• Organic Chemistry Portal. (n.d.). Synthesis of 1,3,4-oxadiazoles. Retrieved from [Link]

• Kauthale, S., et al. (2022). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Journal of Chemical Reviews. Available at: [Link]

• Inamdar, S. (2024). Overview of 1,3,4-Oxadiazole Synthesis and Biological Activities. Preprints.org.

• Al-Ostath, A., et al. (2021). 1,3,4-oxadiazole/chalcone hybrids: Design, synthesis, and inhibition of leukemia cell growth and EGFR, Src, IL-6 and STAT3 activities. Molecules. Available at: [Link]

• Smith, A. B. (2019). Mechanistic Studies and Derivative Effects In 1, 3, 4- Oxadiazole Synthesis Via Cyclodehydration Reactions. University of New Hampshire Scholars' Repository. Available at: [Link]

• Gawryś, J., et al. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. Applied Sciences. Available at: [Link]

• Khan, I., et al. (2024).

• Tsolak O, et al. (2022). Synthesis of Some New 1,3,4-Oxadiazole Derivatives and Evaluation of Their Anticancer Activity. ACS Omega. Available at: [Link]

• Ng, Y. X. (2019). Synthesis and Characterization of 1,3,4-Oxadiazoles Bearing an Indole Ring. UTAR Institutional Repository. Available at: [Link]

• Kumar, A., et al. (2023). Synthesis of a Novel 1,3,4-Oxadiazole Derivative with Piperazine and Phenoxypropanol Functionalities. ACS Omega. Available at: [Link]

• Zarenezhad, E., et al. (2012). A new and efficient synthesis of 1,3,4-oxadiazole derivatives using TBTU. Tetrahedron. Available at: [Link]

• Paul, S., & Englert, M. (2011). Synthesis of 1,3,4-oxadiazoles from 1,2-diacylhydrazines using [Et2NSF2]BF4 as a practical cyclodehydration agent. Organic & Biomolecular Chemistry.

• Paul, S., & Englert, M. (2011). Synthesis of 1,3,4-oxadiazoles from 1,2-diacylhydrazines using [Et2NSF2]BF4 as a practical cyclodehydration agent. Organic & Biomolecular Chemistry. Available at: [Link]

• Onysko, M., et al. (2020). A review on synthetic routes for obtaining of 2,5-disubstituted 1,3,4-oxadiazoles via cyclodehydration and oxidative cyclization reactions. Biointerface Research in Applied Chemistry.

Sources

• 1. jchemrev.com [jchemrev.com]
• 2. luxembourg-bio.com [luxembourg-bio.com]
• 3. 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. biointerfaceresearch.com [biointerfaceresearch.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications [openmedicinalchemistryjournal.com]
• 8. Synthesis of 1,3,4-oxadiazoles from 1,2-diacylhydrazines using [Et2NSF2]BF4 as a practical cyclodehydration agent - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. eprints.utar.edu.my [eprints.utar.edu.my]
• 10. digitalcommons.otterbein.edu [digitalcommons.otterbein.edu]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid

Welcome to the technical support center for the synthesis of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid. As Senior Application Scientists, we have compiled this guide based on established chemical principles and extensive laboratory experience to help you navigate the common challenges associated with this multi-step synthesis. This document is designed to provide direct, actionable solutions to improve your experimental outcomes.

Synthesis Overview

The synthesis of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid is typically a two-stage process. First, the core heterocyclic scaffold, 5-Ethyl-1,3,4-oxadiazole-2-thiol, is synthesized. This is followed by an S-alkylation reaction using a haloacetic acid derivative to append the acetic acid moiety. Achieving a high yield requires careful control over each step.

Below is a general workflow diagram illustrating the key stages of the synthesis.

Caption: Overall workflow for the two-part synthesis.

Part 1: Troubleshooting the 5-Ethyl-1,3,4-oxadiazole-2-thiol Synthesis

The formation of the oxadiazole thiol precursor is a critical foundation for the entire synthesis. Problems here will invariably lead to low final yields. The reaction involves the cyclization of propionyl hydrazide with carbon disulfide in a basic medium.[1][2][3]

FAQs for Precursor Synthesis

Q1: My reaction to form the 5-Ethyl-1,3,4-oxadiazole-2-thiol precursor is not going to completion, or the yield is very low. What are the common causes?

A1: This is a frequent issue often traced back to three factors:

• Reagent Quality: Ensure your propionyl hydrazide is pure and dry. Hydrazides can degrade over time. Carbon disulfide should be reasonably pure as well.

• Base Stoichiometry: An insufficient amount of base (typically potassium hydroxide) will prevent the complete formation of the potassium dithiocarbazinate intermediate, which is essential for cyclization. Use at least one molar equivalent of KOH relative to the hydrazide.[4]

• Reaction Time and Temperature: This cyclization requires heating (reflux) to proceed efficiently.[5][6] Monitor the reaction by Thin Layer Chromatography (TLC). If the starting material spot persists after several hours, consider extending the reflux time. Evolution of hydrogen sulfide gas is an indicator that the reaction is proceeding.[5]

Q2: During the work-up, I acidify the reaction mixture, but my product precipitates as an oil or sticky solid instead of a filterable crystal. How can I resolve this?

A2: Oiling out during precipitation is usually a sign of impurities or too rapid a change in solvent polarity.

• Control the Acidification: Add the acid (e.g., HCl) slowly while vigorously stirring the solution in an ice bath. Rapid pH change can cause the product to crash out of solution non-crystallinely.

• Purification Post-Precipitation: If an oil forms, you can attempt to extract it into an organic solvent like ethyl acetate, wash the organic layer with brine, dry it over sodium sulfate, and evaporate the solvent. The resulting crude solid can then be recrystallized from a suitable solvent like ethanol or an ethanol/water mixture to induce proper crystal formation.[5]

Part 2: Troubleshooting the S-Alkylation Reaction

This step involves the nucleophilic substitution (SN2) of a haloacetate (like ethyl chloroacetate) by the thiolate anion of your precursor.[7][8] Optimizing this reaction is key to achieving a high yield of the final product.

FAQs for S-Alkylation

Q3: I am getting a very low yield in the S-alkylation step. What parameters should I investigate first?

A3: Low yield in an SN2 reaction is typically a result of suboptimal reaction conditions. Here is a hierarchy of factors to check:

• Base Selection: The base's role is to deprotonate the thiol (pKa ~8-9) to form the much more nucleophilic thiolate anion.[9][10] A weak base like sodium bicarbonate (NaHCO₃) may not be sufficient to fully deprotonate the thiol. A stronger base like potassium carbonate (K₂CO₃) is often more effective.[11] For difficult alkylations, a very strong base like sodium hydride (NaH) can be used, but requires an anhydrous solvent.

• Solvent Choice: This is one of the most critical parameters. Polar aprotic solvents like DMF, DMSO, or acetone are highly recommended.[12][13] These solvents stabilize the counter-ion of the base (e.g., K⁺) but do not solvate the thiolate nucleophile through hydrogen bonding. This "naked" nucleophile is significantly more reactive, drastically increasing the SN2 reaction rate compared to polar protic solvents like ethanol or water.[14][15][16]

• Alkylating Agent Reactivity: Ethyl bromoacetate is more reactive than ethyl chloroacetate because bromide is a better leaving group than chloride.[12] If your reaction is sluggish with the chloro- derivative, switching to the bromo- derivative can improve the reaction rate and yield.

Q4: My TLC analysis shows multiple product spots, suggesting side reactions. What are they and how can I prevent them?

A4: The 5-Ethyl-1,3,4-oxadiazole-2-thiol precursor exists in thiol-thione tautomerism and has two potential nucleophilic sites: the sulfur atom and the ring nitrogen atom.[1][2]

• N-Alkylation: While S-alkylation is generally favored due to sulfur being a softer and better nucleophile, some N-alkylation can occur, especially at higher temperatures.[8] To minimize this, run the reaction at the lowest temperature that allows for a reasonable reaction rate (start at room temperature before attempting to heat).

• Ester Hydrolysis: If you are using a strong base (like NaOH or KOH) and have water present in your reaction, you can prematurely hydrolyze the ethyl chloroacetate or your product ester. Using a non-hydroxide base like K₂CO₃ in an aprotic solvent minimizes this risk.

The following logic tree can help diagnose issues with low yield in the alkylation step.

Caption: Diagnostic flowchart for troubleshooting low alkylation yield.

Comparative Data on Reaction Conditions

Parameter	Option 1	Option 2	Rationale & Recommendation
Base	NaHCO₃ (weak)	K₂CO₃ (moderate)	The pKa of the thiol is ~8-9. K₂CO₃ is more effective at ensuring complete deprotonation to the reactive thiolate. Recommendation: K₂CO₃.
Solvent	Ethanol (Protic)	Acetone/DMF (Aprotic)	Protic solvents solvate and deactivate the thiolate nucleophile via H-bonding, slowing the SN2 reaction.[14][15] Aprotic solvents enhance nucleophilicity. Recommendation: Acetone or DMF.
Alkylating Agent	Ethyl Chloroacetate	Ethyl Bromoacetate	Bromide is a better leaving group than chloride, leading to a faster reaction. Recommendation: Ethyl Bromoacetate for faster kinetics.
Temperature	Room Temp (25°C)	Reflux (56°C in Acetone)	Higher temperatures can promote side reactions (N-alkylation). Start at room temperature and only heat if the reaction is too slow.

Part 3: Purification and Final Product Isolation

Q5: My final product, the carboxylic acid, is difficult to purify. What is an effective method?

A5: The final purification strategy depends on whether you have isolated the intermediate ester or are proceeding directly to the acid.

• Isolating the Ester: The intermediate, Ethyl (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetate, is often a solid that can be isolated by filtration after the reaction.[6] It can be purified by recrystallization from a solvent like ethanol. This purified ester can then be hydrolyzed to the carboxylic acid in a separate, cleaner step.

• Hydrolysis: To get the final acid, the ester must be hydrolyzed. This can be done under basic conditions (e.g., using NaOH or LiOH in a water/THF mixture) followed by careful acidification with HCl to precipitate the final carboxylic acid product.

• Final Purification: The crude carboxylic acid can be purified by recrystallization. If it remains oily, an acid-base extraction is very effective. Dissolve the crude product in a solvent like ethyl acetate, wash with a mild base (e.g., saturated NaHCO₃ solution) to extract the desired acid into the aqueous layer as its carboxylate salt. The organic layer containing neutral impurities is discarded. Then, re-acidify the aqueous layer with HCl to precipitate the pure carboxylic acid, which can be filtered and dried.

Detailed Experimental Protocols

Protocol 1: Synthesis of 5-Ethyl-1,3,4-oxadiazole-2-thiol

• To a solution of propionyl hydrazide (0.1 mol) in absolute ethanol (150 mL), add potassium hydroxide (0.1 mol) dissolved in a minimal amount of water.

• To this stirring solution, add carbon disulfide (0.11 mol) dropwise.

• Heat the reaction mixture to reflux and maintain for 12-18 hours. Monitor the reaction progress using TLC. The reaction is complete when the hydrazide spot disappears.

• After completion, cool the mixture to room temperature and remove the ethanol under reduced pressure.

• Dissolve the resulting solid residue in water (200 mL) and filter to remove any insoluble impurities.

• Cool the filtrate in an ice bath and acidify to pH 2-3 by slowly adding 4N HCl with vigorous stirring.

• A white precipitate of 5-Ethyl-1,3,4-oxadiazole-2-thiol will form. Filter the solid, wash thoroughly with cold water, and dry under vacuum. Recrystallize from ethanol if necessary.

Protocol 2: Synthesis of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid (via Ester Intermediate)

• In a round-bottom flask, suspend 5-Ethyl-1,3,4-oxadiazole-2-thiol (0.05 mol) and potassium carbonate (0.075 mol) in acetone (150 mL).

• Stir the suspension at room temperature for 30 minutes to facilitate the formation of the potassium thiolate salt.

• Add ethyl bromoacetate (0.055 mol) dropwise to the suspension.

• Stir the reaction mixture at room temperature for 6-8 hours. Monitor the reaction by TLC until the starting thiol is consumed. Gentle heating (to 40-50°C) may be applied if the reaction is slow.

• Once complete, filter off the inorganic salts (K₂CO₃ and KBr) and wash the solid with a small amount of acetone.

• Evaporate the solvent from the filtrate to obtain the crude ester, Ethyl (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetate. This can be recrystallized from ethanol.

• To obtain the final acid, dissolve the purified ester (0.04 mol) in a mixture of THF (80 mL) and water (20 mL). Add sodium hydroxide (0.08 mol) and stir at room temperature overnight.

• Remove the THF under reduced pressure. Dilute the remaining aqueous solution with water and wash with diethyl ether to remove any unhydrolyzed ester.

• Cool the aqueous layer in an ice bath and acidify to pH 2-3 with 4N HCl.

• Filter the resulting white precipitate of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid, wash with cold water, and dry.

References

• Solvent Effects in Nucleophilic Substitution. (2021). Chemistry LibreTexts. [Link]

• Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution. (2015). Chemistry LibreTexts. [Link]

• Summary of Solvent Effects on Nucleophilic Substitution Reactions SN1. St. Paul's Cathedral Mission College. [Link]

• Hasan, A., et al. (2011). Synthesis, Characterization and Antifungal Activity of Some New 5-Substituted 1,3,4-oxadiazole-2-thiols.Asian Journal of Chemistry; Vol. 23, No. 5.

• NS7. Solvent Effects - aliphatic nucleophilic substitution. College of Saint Benedict and Saint John's University. [Link]

• Nucleophilic Substitution Reaction (PART-2) Solvent Effects. St. Paul's Cathedral Mission College. [Link]

• Ethyl 2-(5-phenyl-1,3,4-oxadiazol-2-ylsulfanyl)acetate. National Institutes of Health (NIH). [Link]

• Kuneikytė, R., et al. 5-HETEROARYL-1,3,4-OXADIAZOL-2-THIOLS:SYNTHESIS, ALKYLATION, ACYLATION AND BIOTESTING. Open Readings. [Link]

• Murthy, A., et al. (2022). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Journal of Chemical Reviews. [Link]

• An easy and fast ultrasonic selective S-alkylation of hetaryl thiols at room temperature. PubMed. [Link]

• Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Semantic Scholar. [Link]

• Optimization of the reaction conditions for the reduction-alkylation of disulfide 3. ResearchGate. [Link]

• Synthesis and Biological Evaluation of Various New Substituted 1,3,4-oxadiazole-2-thiols. ResearchGate. [Link]

• Chemoselective Alkylation of Thiols: A Detailed Investigation of Reactions of Thiols with Halides. ResearchGate. [Link]

• The Synthesis of Acid Derived Compounds Bearing 1,3,4-oxadiazole-2- thion Ring as Potential Antimicrobial Agents. Semantic Scholar. [Link]

• Thiols And Thioethers. Master Organic Chemistry. [Link]

• Thiol Alkylation. YouTube. [Link]

• Reactions of Thiols. Chemistry Steps. [Link]

• Properties of Thiol. BYJU'S. [Link]

• Thiol. Wikipedia. [Link]

• Synthesis of 5-substituted-1,3,4-oxadiazole-2-thiols. ResearchGate. [Link]

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Technical Support Center: Overcoming Solubility Challenges of Oxadiazole Compounds in Biological Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the solubility issues commonly encountered with oxadiazole-containing compounds in biological assays. Poor aqueous solubility is a significant hurdle in drug discovery, often leading to underestimated compound activity, inaccurate structure-activity relationships (SAR), and unreliable in vitro data.[1][2][3] This resource is designed to equip you with the knowledge and practical strategies to overcome these challenges.

The oxadiazole moiety is a valuable scaffold in medicinal chemistry due to its favorable metabolic stability and ability to act as a bioisosteric replacement for esters and amides.[4] However, these compounds, particularly those with aryl substituents, often exhibit low aqueous solubility, which can complicate their biological evaluation.[5]

Part 1: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common questions and issues encountered when working with oxadiazole compounds.

Q1: My oxadiazole compound precipitates when I dilute my DMSO stock solution into aqueous assay buffer. What's happening and how can I fix it?

A1: The Root of the Problem: Solvent Shift Precipitation

This is a classic case of "solvent shift" or "antisolvent" precipitation. Your compound is likely highly soluble in the organic solvent, Dimethyl Sulfoxide (DMSO), but poorly soluble in the aqueous buffer used for your biological assay.[6][7] When the DMSO stock is introduced into the aqueous environment, the DMSO rapidly disperses, and the local solvent environment around your compound molecules shifts from organic to aqueous. If the compound's concentration is above its aqueous solubility limit, it will precipitate out of the solution.[6][8] This leads to an actual test concentration that is much lower than your intended nominal concentration, resulting in inaccurate assay results.[1]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for compound precipitation.

Detailed Strategies:

• Reduce the Starting Concentration: The simplest first step is often to lower the highest concentration in your dose-response curve.[1] It's possible that only your top one or two concentrations are exceeding the solubility limit.

• Increase Final DMSO Concentration: Many cell-based and enzymatic assays can tolerate a final DMSO concentration higher than the typical <0.5%.[7][9] Check the literature for your specific cell line or enzyme to determine its tolerance. Increasing the final DMSO to 1% or even 2% can significantly aid solubility. Always run a vehicle control with the same final DMSO concentration to account for any solvent effects.[9]

• Optimize the Dilution Protocol: Avoid a large, single dilution step from 100% DMSO directly into the aqueous buffer. Instead, perform serial dilutions. A stepwise dilution process can prevent the compound from precipitating.[9]

• Employ Co-solvents and Excipients: If increasing DMSO isn't feasible or sufficient, consider using co-solvents or other solubility-enhancing excipients.[9][10][11]

  • PEGs (Polyethylene Glycols): Low molecular weight PEGs like PEG400 are commonly used to improve the solubility of poorly soluble drugs.[10][11]

  • Cyclodextrins: These cyclic oligosaccharides have a hydrophobic core and a hydrophilic exterior. They can form inclusion complexes with poorly soluble drug molecules, effectively increasing their aqueous solubility.[10][11]

  • Surfactants: Surfactants like Tween 80 can form micelles that encapsulate hydrophobic compounds, aiding their dispersion in aqueous media.[12] However, be cautious as surfactants can interfere with some biological assays.

Q2: I'm observing high variability in my assay results between experiments. Could this be related to solubility?

A2: Yes, absolutely. Solubility issues are a major cause of poor data reproducibility.

Inconsistent results can arise from several factors related to compound handling and solubility:[3]

• Stock Solution Instability: Compounds can precipitate out of concentrated DMSO stocks over time, especially after freeze-thaw cycles or if the DMSO has absorbed atmospheric water.[1][2][13] This means the concentration of your stock solution may not be what you think it is.

• Inconsistent Precipitation: The extent of precipitation upon dilution into aqueous buffer can vary depending on minor differences in temperature, mixing speed, and the exact dilution procedure used on a given day.

• Amorphous vs. Crystalline States: When a compound precipitates rapidly from a supersaturated solution, it often forms an amorphous solid, which is generally more soluble than the more stable crystalline form.[1][14] Over time, this amorphous precipitate might convert to the less soluble crystalline form, further altering the concentration of the dissolved compound.

Best Practices for Consistency:

• Freshly Prepare Solutions: Whenever possible, prepare fresh dilutions from your DMSO stock for each experiment.

• Aliquot Stock Solutions: To minimize freeze-thaw cycles, aliquot your main DMSO stock into smaller, single-use volumes and store them at -20°C or -80°C.[9]

• Visually Inspect Solutions: Before use, always visually inspect your stock solutions and final assay plates for any signs of precipitation.

• Pre-warm Solutions: Gently warm your stock solutions to room temperature before use to ensure any compound that may have precipitated during freezing is redissolved. Sonication can also be a useful tool to aid resolubilization.[3]

Q3: What is the difference between kinetic and thermodynamic solubility, and which one is more relevant for my screening assay?

A3: Understanding the two types of solubility is crucial for interpreting your results.

• Kinetic Solubility: This measures the concentration at which a compound, introduced from a concentrated organic solvent (like DMSO) stock, begins to precipitate in an aqueous buffer.[15][16][17] It reflects the solubility of the amorphous or metastable form that often precipitates under these non-equilibrium conditions. Kinetic solubility assays are high-throughput and commonly used in early drug discovery to flag potential solubility issues.[17][18]

• Thermodynamic Solubility: This is the true equilibrium solubility. It is determined by adding an excess of the solid compound (usually in its most stable crystalline form) to an aqueous buffer and allowing it to equilibrate over a longer period (e.g., 24-48 hours).[15][17][19] This measurement is more relevant for late-stage development and formulation.

For high-throughput screening (HTS) and most in vitro biological assays, kinetic solubility is often the more practically relevant measurement .[18][20] This is because the experimental conditions (diluting a DMSO stock into buffer) mirror the kinetic solubility assay setup. A compound might have a very low thermodynamic solubility but a significantly higher kinetic solubility, which could be sufficient to remain in solution for the duration of a typical assay. However, be aware that kinetic solubility values are often higher than thermodynamic solubility, which can sometimes provide a misleadingly optimistic view of a compound's properties.[14][20]

Parameter	Kinetic Solubility	Thermodynamic Solubility
Starting Material	Compound dissolved in organic solvent (e.g., DMSO)[15]	Excess solid compound (crystalline)[17]
Measurement	Concentration at which precipitation occurs[20]	Equilibrium concentration of a saturated solution[19]
Time Scale	Short (minutes to hours)[17]	Long (24-72 hours)[19]
Relevance	Early discovery, HTS, in vitro assays[18]	Lead optimization, pre-formulation, development[15]
Throughput	High[16]	Low

Part 2: Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions for Poorly Soluble Compounds

This protocol provides a standardized method for preparing solutions to minimize precipitation artifacts.

Materials:

• Oxadiazole compound (solid)

• Anhydrous DMSO

• Assay buffer (e.g., PBS, pH 7.4)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Prepare High-Concentration DMSO Stock: a. Accurately weigh the desired amount of your oxadiazole compound into a clean, dry vial. b. Add the appropriate volume of anhydrous DMSO to achieve a high concentration (e.g., 10-20 mM). It is crucial to select a concentration based on known solubility data or a preliminary test to ensure it fully dissolves in DMSO.[21] c. Vortex thoroughly for 2-5 minutes. If necessary, gently warm the solution (e.g., to 30-37°C) or use a sonication bath to aid dissolution.[7][21] d. Visually inspect the solution against a light source to ensure there are no visible particles. e. Aliquot the stock solution into single-use volumes in tightly sealed microcentrifuge tubes and store at -20°C or -80°C.[9]

• Prepare Intermediate Dilutions (Step-Down Dilution): a. Thaw a single-use aliquot of the DMSO stock and bring it to room temperature. b. To minimize the solvent shift shock, create an intermediate dilution. For example, dilute the 10 mM DMSO stock 1:10 in 100% DMSO to get a 1 mM solution. c. For the next step, you might dilute this 1 mM DMSO stock 1:5 into your aqueous assay buffer. This creates a 200 µM solution in 20% DMSO. This intermediate solution may be more stable than a direct dilution.

• Prepare Final Working Solutions: a. Perform the final dilution of your intermediate solution into the assay buffer to achieve the desired final concentrations for your experiment. b. Ensure the final concentration of DMSO is consistent across all wells (including controls) and is tolerated by your assay system.[9] c. Add the final working solution to the assay plate immediately after preparation.

Caption: Workflow for preparing compound solutions.

Protocol 2: Basic Kinetic Solubility Assessment via Nephelometry

This protocol provides a simplified method to estimate the kinetic solubility of your compound. Nephelometry measures turbidity caused by compound precipitation.[16]

Materials:

• 10 mM DMSO stock of your oxadiazole compound

• Assay buffer (e.g., PBS, pH 7.4)

• 96-well clear-bottom plate

• Multichannel pipette

• Plate reader with nephelometry or turbidity reading capabilities

Procedure:

• Prepare Plate: Add assay buffer to the wells of a 96-well plate. For a 1:100 final dilution, you would add 198 µL of buffer to each well.

• Prepare Compound Dilution Series: In a separate plate or in tubes, create a serial dilution of your 10 mM stock solution in DMSO (e.g., 10 mM, 5 mM, 2.5 mM, etc.).

• Initiate Precipitation: Using a multichannel pipette, transfer a small volume (e.g., 2 µL) from your DMSO dilution series into the corresponding wells of the buffer plate. This will create a final concentration series (e.g., 100 µM, 50 µM, 25 µM, etc.).

• Incubate and Read: a. Mix the plate gently on a plate shaker for 5-10 minutes. b. Allow the plate to incubate at room temperature for a set period (e.g., 1-2 hours). c. Read the turbidity or light scatter on a plate reader.

• Analyze Data: Plot the turbidity reading against the compound concentration. The concentration at which the turbidity signal begins to rise significantly above the baseline is an estimate of the kinetic solubility.

Part 3: Chemical Structure Considerations

The solubility of oxadiazole derivatives is highly dependent on the substituents at the 2 and 5 positions of the ring.[5]

• Lipophilicity: Highly aromatic and lipophilic substituents significantly decrease aqueous solubility.[5] There is a general trend that compounds with higher lipophilicity (LogD) will have lower solubility, although this correlation is not always linear.[22]

• Polar Groups: Introducing polar functional groups (e.g., morpholines, carboxylic acids) that are solvent-exposed can improve solubility by increasing polarity and disrupting crystal packing.[23][24][25]

• Molecular Planarity: Reducing the planarity of the molecule can disrupt the crystal lattice energy, making it easier for the compound to dissolve. This can sometimes be a more effective strategy than simply adding polar groups.[26]

• Isomer Effects: Studies have shown that 1,3,4-oxadiazole isomers are generally more soluble and less lipophilic than their corresponding 1,2,4-oxadiazole counterparts.[4][22] This is attributed to differences in their charge distributions and dipole moments.[4]

By understanding these principles, medicinal chemists can prospectively design next-generation analogs with improved physicochemical properties, facilitating more reliable biological evaluation.

References

• Kinetic versus thermodynamic solubility temptations and risks. (n.d.). Ovid.

• Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. (2022, April 8). MDPI. Retrieved January 17, 2026, from [Link]

• Biological assay challenges from compound solubility: strategies for bioassay optimization. (2006, May 10). ResearchGate. Retrieved January 17, 2026, from [Link]

• What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. (2011, July 1).

• Kinetic solubility: Experimental and machine-learning modeling perspectives. (n.d.). PubMed. Retrieved January 17, 2026, from [Link]

• Co-solvent and Complexation Systems. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Biological Assay Challenges From Compound Solubility: Strategies For Bioassay Optimization | Request PDF. (2025, August 5). ResearchGate. Retrieved January 17, 2026, from [Link]

• Excipients for Solubility Enhancement of Parenteral Formulations. (2022, November 3). Retrieved January 17, 2026, from [Link]

• Comparison of kinetic solubility with equilibrium solubility (μM) of... (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• IMPROVING BIOAVAILABILITY OF POORLY SOLUBLE DRUGS WITH EXCIPIENTS. (2020, December 21). Retrieved January 17, 2026, from [Link]

• Oxadiazoles in Medicinal Chemistry. (n.d.). ACS Publications. Retrieved January 17, 2026, from [Link]

• Insoluble drug delivery strategies: review of recent advances and business prospects. (n.d.). PMC. Retrieved January 17, 2026, from [Link]

• Best Practices For Stock Solutions. (n.d.). FasterCapital. Retrieved January 17, 2026, from [Link]

• Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. (n.d.). Lund University Publications. Retrieved January 17, 2026, from [Link]

• How to Choose and Prepare Stock and Working Solutions for Small-Molecule Compounds. (2026, January 16). Retrieved January 17, 2026, from [Link]

• Systematic Study of Effects of Structural Modifications on the Aqueous Solubility of Drug-like Molecules. (n.d.). PMC - NIH. Retrieved January 17, 2026, from [Link]

• Oxadiazoles in Medicinal Chemistry. (n.d.). ACS Publications - American Chemical Society. Retrieved January 17, 2026, from [Link]

• CHAPTER 2: Tactics to Improve Solubility Available. (2021, August 27). Books. Retrieved January 17, 2026, from [Link]

• Improving solubility via structural modification. (2025, August 10). ResearchGate. Retrieved January 17, 2026, from [Link]

• How to avoid dmso dissolved inhibitor from precipitating out when added in culture media? (2017, May 23). Retrieved January 17, 2026, from [Link]

• Biological assay challenges from compound solubility: strategies for bioassay optimization. (n.d.). PubMed. Retrieved January 17, 2026, from [Link]

• Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry | Journal of Medicinal Chemistry. (n.d.). ACS Publications. Retrieved January 17, 2026, from [Link]

• Why do DMSO dissolved Chemical Inhibitors precipitate in PBS? (2014, September 11). ResearchGate. Retrieved January 17, 2026, from [Link]

• Why is my compound soluble in DMSO, but precipitating with subsequent dilutions? (2014, October 23). Retrieved January 17, 2026, from [Link]

• Compound precipitation from DMSO and the synergy between water uptake and freeze /thaw cycles. (n.d.). Ziath. Retrieved January 17, 2026, from [Link]

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Technical Support Center: Stability of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid

Last Updated: January 17, 2026

Introduction: This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid. While specific stability data for this compound is not extensively published, this document synthesizes information from structurally related molecules—specifically 1,3,4-oxadiazoles and thioether derivatives—to provide a robust, scientifically grounded framework for its handling and use. The principles outlined here are designed to help you anticipate potential stability issues, troubleshoot experimental challenges, and design stability-indicating studies.

Frequently Asked Questions (FAQs)

Q1: What are the recommended solvents for dissolving and storing (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid?

Answer:

Based on the structure, which includes a polar heterocyclic 1,3,4-oxadiazole ring and a carboxylic acid group, the compound is expected to be soluble in a range of common organic solvents.

• Primary Recommendations: For creating stock solutions, polar aprotic solvents such as Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF) are excellent starting points. These solvents are generally non-reactive and can solubilize a wide variety of structures.

• Secondary Options: For subsequent dilutions or specific experimental buffers, solvents like acetonitrile (ACN) , ethanol , or methanol can be used. 1,3,4-oxadiazole derivatives are known to have good aqueous solubility compared to other isomers, which is beneficial for biological assays.[1][2][3]

• Aqueous Solutions: Due to the carboxylic acid moiety, the compound's solubility in aqueous buffers will be highly pH-dependent. At pH values above its pKa (likely around 3-4), the carboxylate form will dominate, enhancing water solubility.

Causality: The 1,3,4-oxadiazole ring itself contributes to better aqueous solubility and metabolic stability compared to its 1,2,4-isomer.[4][5] The thioether and ethyl groups add some lipophilicity, making a balance of polar and non-polar characteristics. Always perform small-scale solubility tests before preparing large batches.

Q2: What are the primary chemical degradation pathways I should be concerned about?

Answer:

There are two main points of potential instability in the molecule: the 1,3,4-oxadiazole ring and the thioether linkage .

• Hydrolysis of the Oxadiazole Ring: The 1,3,4-oxadiazole ring is generally considered to be chemically and thermally stable.[1][6] However, like many heterocyclic systems, it can be susceptible to hydrolysis under harsh acidic or basic conditions. Studies on related oxadiazole structures show that they exhibit maximum stability in a pH range of 3-5.[7][8]

  • Acidic Conditions (pH < 3): Ring protonation can occur, making it susceptible to nucleophilic attack by water, leading to ring-opening.[7][8]

  • Basic Conditions (pH > 8): Direct nucleophilic attack on a ring carbon can also lead to cleavage.[7][8]

• Oxidation of the Thioether Linkage: The thioether (-S-) group is prone to oxidation. This is a common metabolic pathway and can also occur chemically in the presence of oxidizing agents or even atmospheric oxygen over time, especially in solution. The primary oxidation products are the corresponding sulfoxide and, upon further oxidation, the sulfone .

  • The mechanism of thioether oxidation often involves a nucleophilic attack of the sulfur atom on the oxidant (e.g., hydrogen peroxide, peroxides, or metal-catalyzed oxygen).[9][10]

Q3: How does pH affect the stability of this compound in aqueous solutions?

Answer:

The pH of the solution is a critical factor. As mentioned, the oxadiazole ring is most stable in a slightly acidic environment (pH 3-5).[7][8] Deviating significantly from this range can accelerate hydrolytic degradation. The carboxylic acid group means that at neutral or basic pH, the compound will exist as a carboxylate salt, which may have different stability and reactivity profiles.

For aqueous experiments, it is crucial to use buffered solutions and to evaluate the stability of your compound in the specific buffer system you plan to use over the time course of your experiment.

Q4: Is the compound sensitive to light or temperature? What are the recommended storage conditions?

Answer:

• Temperature: 1,3,4-oxadiazole derivatives are generally noted for their high thermal stability.[1][11][12][13] For solid material, storage at room temperature is likely adequate. However, for solutions, degradation is almost always accelerated by temperature. It is best practice to store stock solutions at -20°C or -80°C to minimize any potential degradation. A study on thiorphan, a related thiol-containing compound, showed it was stable for at least 2 months at -20°C but degraded via oxidation upon thawing.[14]

• Light (Photostability): Some heterocyclic compounds can be susceptible to photodegradation. Studies on certain 1,2,4-oxadiazole derivatives have shown they can undergo photoisomerization or degradation upon irradiation with UV light (e.g., at 254 nm).[15] To mitigate this risk, it is highly recommended to:

  • Store the solid compound in amber vials.

  • Protect solutions from light by using amber vials or wrapping containers in aluminum foil.

  • Minimize exposure to ambient light during experimental procedures.

Troubleshooting Guide

Problem Encountered	Potential Cause	Recommended Action & Explanation
An unexpected new peak appears in my HPLC/LC-MS analysis of a solution stored at room temperature.	Oxidation of the Thioether.	This is the most likely cause. The new peak will have a mass of +16 Da (sulfoxide) or +32 Da (sulfone) compared to the parent compound. Action: Prepare fresh solutions daily. If solutions must be stored, purge the solvent with an inert gas (nitrogen or argon) before dissolving the compound to remove dissolved oxygen. Store frozen and protected from light.[14]
My compound's concentration decreases over time in an acidic or basic aqueous buffer.	Hydrolysis of the Oxadiazole Ring.	The oxadiazole ring is likely undergoing pH-mediated cleavage.[7][8] Action: Determine the pH stability profile of your compound. If your experiment allows, adjust the buffer pH to be within the 3-5 range where stability is maximal. If the experimental pH is fixed, you must perform a stability study under those exact conditions to determine the compound's half-life and use freshly prepared solutions accordingly.
The compound precipitates out of my aqueous buffer upon dilution from a DMSO stock.	Poor Aqueous Solubility.	This is a common issue when diluting a concentrated organic stock into an aqueous medium ("crashing out"). The final concentration may exceed the compound's aqueous solubility limit at that specific pH and temperature. Action: Decrease the final concentration. Increase the percentage of co-solvent (e.g., DMSO, ethanol) in the final buffer if the experiment can tolerate it. Adjusting the pH to >5 may increase solubility by forming the carboxylate salt.
I see multiple degradation peaks during a forced degradation study with an oxidizing agent (e.g., H₂O₂).	Multiple Oxidation and/or Ring Cleavage.	Strong oxidizing conditions can lead to both the formation of sulfoxide/sulfone and potentially attack the electron-rich oxadiazole ring. Action: This is expected in a forced degradation study.[16] Use analytical techniques like LC-MS/MS to identify the mass of the degradants and propose their structures. This helps in developing a stability-indicating analytical method.[17][18]

Data & Predicted Stability Summary

The following table provides a predicted stability profile based on the chemical properties of the 1,3,4-oxadiazole ring and the thioether linkage. This is a predictive guide; empirical testing is required for confirmation.

Solvent/Condition	Predicted Stability	Primary Degradation Concern	Rationale & Comments
Solid State	High	None	1,3,4-Oxadiazoles are known for high thermal and chemical stability in solid form.[1][6][11] Store protected from light.
DMSO, DMF (Anhydrous)	Good	Minimal	Stable if stored protected from light and moisture at -20°C. Long-term storage may still allow for slow oxidation if oxygen is present.
Acetonitrile (Anhydrous)	Good	Minimal	In the absence of proton donors like water, the oxadiazole ring is very stable even under basic conditions.[7][8]
Alcohols (Methanol, Ethanol)	Moderate	Oxidation, Solvolysis	Protic solvents may participate in degradation pathways. Risk of esterification of the carboxylic acid if an acid catalyst is present.
Aqueous Buffer (pH 3-5)	Moderate	Oxidation	This is the optimal pH range for the oxadiazole ring's stability.[7][8] Oxidation of the thioether remains the primary concern.
Aqueous Buffer (pH < 3)	Low to Moderate	Acid Hydrolysis, Oxidation	Acid-catalyzed ring opening of the oxadiazole is likely.[7][8]
Aqueous Buffer (pH > 8)	Low to Moderate	Base Hydrolysis, Oxidation	Base-catalyzed ring opening of the oxadiazole is likely.[7][8]
Exposure to Light	Potentially Low	Photodegradation	Heteroaromatic rings can be susceptible to photolytic cleavage or rearrangement.[15]

Experimental Protocols & Methodologies

Protocol 1: Preliminary Solution Stability Assessment

This protocol outlines a basic experiment to quickly assess the stability of your compound in a chosen solvent or buffer.

Objective: To determine the short-term stability of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid under typical experimental conditions.

Methodology:

• Preparation: Prepare a 1 mg/mL solution of the compound in your chosen solvent (e.g., DMSO for stock, or your final assay buffer).

• Initial Analysis (T=0): Immediately analyze the freshly prepared solution using a validated stability-indicating HPLC method. (See below for method development). Record the peak area of the parent compound.

• Incubation: Aliquot the solution into separate, sealed vials. Store one set of vials under your standard experimental conditions (e.g., 25°C, benchtop, ambient light) and another set under control conditions (e.g., 4°C, protected from light).

• Time-Point Analysis: Analyze the samples at regular intervals (e.g., 1, 2, 4, 8, 24 hours).

• Data Evaluation: Compare the peak area of the parent compound at each time point to the T=0 sample. Calculate the percentage of the compound remaining. The appearance of new peaks signifies degradation.

Protocol 2: Forced Degradation Study Outline

Forced degradation studies are essential for identifying potential degradants and developing a truly stability-indicating analytical method as mandated by regulatory guidelines.[16][18]

Objective: To intentionally degrade the compound under various stress conditions to understand its degradation profile.

Methodology:

• Acid Hydrolysis: Incubate the compound in 0.1 M HCl at a specified temperature (e.g., 60°C) for several hours.

• Base Hydrolysis: Incubate the compound in 0.1 M NaOH at room temperature or slightly elevated temperature.

• Oxidative Degradation: Treat the compound with a dilute solution of hydrogen peroxide (e.g., 3% H₂O₂) at room temperature.

• Thermal Stress: Heat the solid compound in an oven (e.g., 80°C) for 24-48 hours. Also, reflux a solution of the compound.

• Photolytic Stress: Expose a solution of the compound to a calibrated light source (as per ICH Q1B guidelines).

• Analysis: Analyze all stressed samples by HPLC-UV and LC-MS to separate and identify the parent compound and all major degradation products.

Visualizations: Workflows and Degradation Pathways

Predicted Degradation Pathways

This diagram illustrates the two most probable degradation pathways for (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid based on its chemical structure.

Caption: Predicted degradation of the target compound.

Workflow for Stability-Indicating Method Development

This workflow outlines the logical steps required to develop and validate an analytical method for stability testing.

Caption: Workflow for stability method development.

References

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• Thangavelu, S., et al. (2024). RP-HPLC-DAD Method Development and Validation for 1,3,4-Oxadiazole Derivative to Evaluate Its Forced Degradation Behavior. Indian Journal of Pharmaceutical Sciences. Available at: [Link]

• Shakyawar, S. K., et al. (2022). Biological activity of oxadiazole and thiadiazole derivatives. Applied Biological Chemistry. Available at: [Link]

• Yin, C., et al. (2021). Tri-1,3,4-Oxadiazoles Modified with Nitroimine: Balancing Energy, Sensitivity, and Thermal Stability. MDPI. Available at: [Link]

• Zhang, J., et al. (2020). 1,3,4-Oxadiazole based thermostable energetic materials: synthesis and structure–property relationship. New Journal of Chemistry. Available at: [Link]

• Otsuka, H., et al. (2014). Thioether-Based Polymeric Micelles with Fine-Tuned Oxidation Sensitivities for Chemotherapeutic Drug Delivery. ACS Publications. Available at: [Link]

• Adam, W., et al. (2021). Strategies for balancing safety in oxadiazole tetrazole derivatives: the role of the oxime group.

• Wang, D., et al. (2021). Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis. ACS Publications. Available at: [Link]

• Buscemi, S., et al. (1987). Photochemical behaviour of some 1,2,4-oxadiazole derivatives. RSC Publishing. Available at: [Link]

• Thangavelu, S., et al. (2024). Force degradation study of compound A3. ResearchGate. Available at: [Link]

• ACS Green Chemistry Institute. Thioether Formation. ACS GCI Pharmaceutical Roundtable Reagent Guides.

• Svirskis, S., et al. (2023). Synthetic Approaches to 1,3,4-Oxadiazole-Containing Boronic Derivatives. MDPI. Available at: [Link]

• Boström, J., et al. (2011). Oxadiazoles in Medicinal Chemistry.
• Soreng, M., et al. (2019). A Comprehensive Review on 1,3,4-oxadiazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research.

• Wang, H., et al. (2021). Highly efficient oxidation of various thioethers catalyzed by organic ligand-modified polyoxomolybdates. RSC Publishing. Available at: [Link]

• Schoeneich, C., et al. (1989). Mechanism of oxidation of aliphatic thioethers to sulfoxides by hydroxyl radicals. The importance of molecular oxygen. Journal of the American Chemical Society. Available at: [Link]

• Sharma, D., et al. (2014). A Review: Oxadiazole Their Chemistry and Pharmacological Potentials. Der Pharma Chemica.
• Falcão, E. H. L., et al. (2021). 1,3,4-Oxadiazole Derivatives. Optical Properties in Pure and Mixed Solvents.
• Parveen, A., et al. (2024). Oxadiazole Derivatives: A Comprehensive Review of Their Chemistry, Synthesis, and Pharmacological Potential.
• Parveen, A., et al. (2024). Oxadiazole Derivatives: A Comprehensive Review of Their Chemistry, Synthesis, and Pharmacological Potential. Journal of Pharma and Biomedics.

• Głowacka, E., et al. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. MDPI. Available at: [Link]

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• Karimi, M. (2016). Investigation of the Stability of Oxadiasole and Their Analogs Using Quantum Mechanics Computation. Scirp.org. Available at: [Link]

• Boström, J., et al. (2011). Oxadiazoles in Medicinal Chemistry. ACS Publications. Available at: [Link]

• Murthy, A., et al. (2022). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Journal of Chemical Reviews.

• Acar, Ç., et al. (2022). Synthesis of Some New 1,3,4-Oxadiazole Derivatives and Evaluation of Their Anticancer Activity. ACS Omega. Available at: [Link]

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Technical Support Center: Advanced Reagents for Thiosemicarbazide Cyclization

Welcome to the technical support center for heterocyclic synthesis. As Senior Application Scientists, we understand the nuances and challenges of moving beyond textbook examples to achieve efficient, high-yield cyclizations in a real-world laboratory setting. This guide is designed to provide direct, actionable answers to the common issues encountered during the cyclization of thiosemicarbazides, with a focus on selecting and troubleshooting alternative reagents to achieve your desired heterocyclic core.

Part 1: Frequently Asked Questions - Reagent Selection & Regioselectivity

This section addresses the most critical decision in your experimental design: choosing the correct reagent and conditions to synthesize your target molecule.

Question: I need to synthesize a 1,2,4-triazole-3-thione from my acylthiosemicarbazide. What are my best options beyond standard protocols?

Answer: The formation of the 1,2,4-triazole ring system from an acylthiosemicarbazide is fundamentally a base-catalyzed intramolecular cyclodehydration. The base facilitates the nucleophilic attack of the N4-nitrogen onto the carbonyl carbon of the acyl group.

• Primary Choice (Alkaline Hydroxides): The most reliable and widely used method is refluxing the acylthiosemicarbazide in an aqueous or ethanolic solution of sodium or potassium hydroxide (NaOH/KOH).[1] This method is robust, cost-effective, and generally provides good to excellent yields of the corresponding 5-substituted-4-aryl-1,2,4-triazole-3-thiol.[1] The initial product is the thiolate salt, which is then neutralized with an acid (like HCl) to yield the final thione tautomer.[2]

• Alternative Mild Base: For substrates sensitive to harsh alkaline conditions, sodium bicarbonate (NaHCO₃) in ethanol can be an effective alternative, promoting cyclization under milder reflux conditions.[1]

• Advanced Option (Polyphosphate Ester): For a more direct, one-pot approach starting from a thiosemicarbazide and a carboxylic acid, Polyphosphate Ester (PPE) is an excellent modern reagent. The synthesis involves two steps: first, the acylation of the thiosemicarbazide with the carboxylic acid in chloroform using PPE, followed by cyclodehydration with an aqueous alkali solution.[3] This method avoids the need to isolate the acylthiosemicarbazide intermediate, streamlining the workflow.[3]

Question: My goal is a 2-amino-1,3,4-thiadiazole. Which reagents favor this isomer over the 1,2,4-triazole?

Answer: The synthesis of 2,5-disubstituted-1,3,4-thiadiazoles from 1-acyl-thiosemicarbazides is predominantly an acid-catalyzed cyclodehydration.[4][5] The acidic medium is crucial as it protonates the carbonyl oxygen, enhancing the electrophilicity of the carbonyl carbon and facilitating the ring-closing nucleophilic attack by the sulfur atom.[6]

• Classic Dehydrating Acids: Concentrated sulfuric acid (H₂SO₄) is a powerful and common reagent for this transformation, often used at room temperature.[7] Concentrated hydrochloric acid (HCl) is also effective.[5][8]

• Alternative Dehydrating Agents:

  • Methanesulfonic Acid: This reagent has been reported to produce high yields and good purity when used as a dehydrating agent.[8][9]

  • Phosphorus Oxychloride (POCl₃): An effective cyclizing agent that often requires milder conditions than strong mineral acids.

  • p-Toluenesulfonyl Chloride (p-TsCl): In the presence of a base like triethylamine (TEA) in a solvent like N-methyl-2-pyrrolidone (NMP), p-TsCl can selectively drive the cyclization towards 2-amino-1,3,4-thiadiazoles.[10][11]

• Oxidative Cyclization: For converting thiosemicarbazones (derived from aldehydes/ketones) to 2-amino-1,3,4-thiadiazoles, oxidative cyclization is the preferred method. Reagents like ferric chloride (FeCl₃) are highly effective.[12] The mechanism involves oxidation, which facilitates the electrophilic character of the imine carbon for attack by the sulfur atom.

The choice between these pathways is a critical control point for regioselectivity, as summarized in the workflow below.[5][13]

Caption: Decision workflow for reagent selection.

Part 2: Troubleshooting Guide - Common Experimental Issues

Question: I am getting a low yield in my 1,3,4-thiadiazole synthesis using concentrated sulfuric acid. What factors should I investigate?

Answer: Low yields in acid-catalyzed cyclizations are a common issue. Here’s a checklist of potential causes and solutions:

• Purity of Starting Material: Impurities in the initial thiosemicarbazide can lead to significant side reactions. Verify the purity of your starting material by melting point and spectroscopy (NMR, IR) before proceeding.

• Reaction Temperature: While many protocols suggest room temperature, some less reactive substrates may require gentle heating to proceed to completion. Conversely, excessive heat can cause decomposition and charring, especially with concentrated H₂SO₄. Monitor your reaction by TLC to find the optimal balance.

• Water Content: The presence of excess water can hinder the dehydration process. Ensure you are using concentrated acid and that your glassware is dry.

• Work-up Procedure: The product is often precipitated by pouring the acidic reaction mixture into ice water. If your product has some water solubility, you may be losing it during filtration. Try extracting the neutralized aqueous solution with an organic solvent like ethyl acetate.

• Alternative Reagents: If optimization fails, switching to a different dehydrating agent may be the solution. A mixture of polyphosphoric acid and sulfuric acid has been shown to be highly effective.[9] Methanesulfonic acid is another excellent alternative that can lead to cleaner reactions and higher yields.[8][9]

Question: My reaction mixture turned into an intractable "tar" under basic conditions for a 1,2,4-triazole synthesis. What happened and how can I prevent it?

Answer: The formation of polymeric materials or "tars" is a known issue when using strong bases like refluxing NaOH, especially with complex substrates.[13]

• Causality: This often occurs due to base-promoted decomposition or polymerization of either the starting material or the product. Aromatic rings with certain substituents can be particularly susceptible.

• Preventative Measures:

  • Use a Milder Base: Switch from NaOH or KOH to a weaker base like sodium bicarbonate (NaHCO₃).[1] This often provides the necessary basicity for cyclization without promoting decomposition.

  • Lower the Temperature: Instead of refluxing, try running the reaction at a lower temperature (e.g., 60-80 °C) for a longer period. Monitor progress carefully using TLC.

  • Change the Solvent: If using water, switching to an alcoholic solvent like ethanol can sometimes mediate the reaction more effectively and prevent tar formation.

Question: I performed an oxidative cyclization and my mass spectrum suggests I formed a 1,3,4-oxadiazole instead of the expected 1,3,4-thiadiazole. Is this possible?

Answer: Yes, this is a known and often unexpected side reaction. The conversion of a thiosemicarbazone to a 1,3,4-oxadiazole involves a desulfurization process.[13][14]

• Mechanism: Certain strong oxidizing agents, particularly in the presence of metal ions like Cu(II), can catalyze the cleavage of the C=S bond and its replacement with a C=O bond, leading to the oxadiazole ring.[14] This is more common with thiosemicarbazones than with acylthiosemicarbazides.

• Solution: To favor the thiadiazole, use an oxidizing agent known for clean conversion without desulfurization. Anhydrous ferric chloride (FeCl₃) in ethanol is a reliable choice for the oxidative cyclization of thiosemicarbazones to 1,3,4-thiadiazoles.[12] Alternatively, non-metallic oxidizing systems can be employed.

Summary of Alternative Cyclization Reagents

Target Heterocycle	Reagent Class	Specific Example(s)	Key Advantages & Considerations
1,2,4-Triazole	Alkaline Base	NaOH, KOH, NaHCO₃[1]	Cost-effective, robust. Strong bases can cause degradation.
Condensing Agent	Polyphosphate Ester (PPE)[3]	Allows one-pot synthesis from carboxylic acid; avoids intermediate isolation.
1,3,4-Thiadiazole	Dehydrating Acid	H₂SO₄, HCl, POCl₃[5][7]	Strong, effective dehydrators. Can cause charring with sensitive substrates.
Sulfonyl Chloride	p-Toluenesulfonyl Chloride (p-TsCl) / TEA[10]	Milder conditions, good for acid-sensitive molecules.
Oxidizing Agent	Ferric Chloride (FeCl₃)[12]	Used for thiosemicarbazones, not acylthiosemicarbazides.
1,3,4-Oxadiazole	Carbodiimide	EDC·HCl[10]	Selectively forms oxadiazole from thiosemicarbazide intermediate.

Part 3: Key Experimental Protocols

Protocol 1: Base-Catalyzed Synthesis of 4-Phenyl-5-(pyridin-4-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione

This protocol is adapted from established base-catalyzed cyclization procedures.[1]

• Setup: To a 100 mL round-bottom flask equipped with a reflux condenser, add the starting acylthiosemicarbazide (e.g., N-phenyl-2-(pyridin-4-yl)hydrazine-1-carbothioamide) (10 mmol).

• Reagent Addition: Add 40 mL of a 2 M aqueous sodium hydroxide (NaOH) solution.

• Reaction: Heat the mixture to reflux (approx. 100-110 °C) with stirring for 4-6 hours. Monitor the reaction progress by TLC (e.g., using a 7:3 mixture of ethyl acetate:hexane), observing the disappearance of the starting material spot.

• Work-up: After cooling the reaction mixture to room temperature, pour it slowly into a beaker containing 100 mL of ice-cold water.

• Acidification: While stirring, carefully acidify the solution to pH 5-6 using concentrated hydrochloric acid (HCl). A precipitate should form.

• Isolation: Collect the solid product by vacuum filtration, wash thoroughly with cold water to remove salts, and dry in a vacuum oven at 60 °C.

• Purification: If necessary, the crude product can be recrystallized from ethanol to yield the pure triazole-3-thione.

Protocol 2: Acid-Catalyzed Synthesis of 2-(Phenylamino)-5-(aryl)-1,3,4-thiadiazole

This protocol is a generalized procedure based on the cyclization using concentrated sulfuric acid.[5][7]

• Setup: In a 50 mL flask placed in an ice bath, add the 1-acyl-4-phenylthiosemicarbazide (5 mmol).

• Reagent Addition: With caution and slow addition, add 10 mL of cold, concentrated sulfuric acid (H₂SO₄) to the flask with stirring. Ensure the temperature does not rise significantly.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 8-12 hours. The mixture should become a clear solution.

• Work-up: Carefully pour the reaction mixture onto 100 g of crushed ice in a beaker. A solid precipitate will form.

• Neutralization: Allow the ice to melt, then slowly neutralize the solution with a saturated aqueous solution of sodium bicarbonate until effervescence ceases.

• Isolation: Collect the crude product by vacuum filtration, wash extensively with water, and air dry.

• Purification: Recrystallize the solid from an appropriate solvent, such as ethanol or an ethanol/water mixture, to obtain the pure 1,3,4-thiadiazole.

Part 4: Modern Methodologies - Enhancing Efficiency

Question: Can I speed up these cyclization reactions? My current methods require overnight reflux.

Answer: Absolutely. The adoption of modern energy sources has revolutionized heterocyclic synthesis, drastically reducing reaction times and often improving yields.

• Microwave-Assisted Synthesis: Microwave irradiation provides rapid, uniform heating of the reaction mixture, which can accelerate reaction rates by orders of magnitude.[15] Cyclizations that take several hours under conventional reflux can often be completed in 3-30 minutes in a microwave reactor.[1][16] This technique is applicable to both acid- and base-catalyzed reactions and is highly effective for synthesizing triazoles and thiadiazoles.[17][18]

• Ultrasound-Assisted Synthesis: Sonochemistry, the application of ultrasound to chemical reactions, is another green and efficient technique.[19] The chemical effects of ultrasound arise from acoustic cavitation, which generates localized hot spots with extremely high temperatures and pressures, accelerating the reaction.[19] This method has been successfully used to synthesize thiosemicarbazones and their subsequent cyclization products under milder conditions and in shorter times than conventional heating.[20][21][22]

Below is a diagram illustrating the general mechanism for acid vs. base-catalyzed cyclization.

Caption: Simplified mechanistic pathways.

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Technical Support Center: Refinement of Purification Methods for Oxadiazole Intermediates

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the purification of oxadiazole intermediates. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in isolating and purifying these critical heterocyclic compounds. As a scaffold of significant interest in medicinal chemistry, the purity of oxadiazole intermediates is paramount for the success of subsequent synthetic steps and the integrity of biological data.[1][2][3] This document moves beyond standard protocols to address the specific, nuanced issues that arise during experimental work, providing not just solutions but the underlying chemical principles to empower your decision-making.

Part 1: Initial Assessment & General Purification Strategy

Before attempting any large-scale purification, a small-scale analytical assessment is crucial. This initial diagnosis will inform the most efficient and effective purification strategy, saving valuable time and material.

FAQ 1: How should I begin assessing my crude oxadiazole intermediate?

Answer: The first step is to understand the composition of your crude material. A combination of Thin-Layer Chromatography (TLC) and ¹H NMR spectroscopy provides a comprehensive initial picture.

• Thin-Layer Chromatography (TLC): TLC is indispensable for determining the number of components in your mixture, identifying the polarity of your target compound relative to impurities, and screening for an effective solvent system for column chromatography. For many oxadiazole derivatives, a good starting mobile phase is a mixture of ethyl acetate and hexane.[4]

• ¹H NMR Spectroscopy: A crude ¹H NMR spectrum can reveal the presence of unreacted starting materials, residual solvents, and major byproducts. The integration of signals can give a rough estimate of the purity and the nature of the impurities present.

A general workflow for approaching the purification of a novel oxadiazole intermediate is outlined below. This decision tree helps guide the process from initial analysis to the selection of a primary purification method.

Caption: General workflow for oxadiazole intermediate purification.

Part 2: Troubleshooting Recrystallization

Recrystallization is often the most efficient method for purifying solid compounds, capable of yielding highly pure crystalline material.[5] However, success is highly dependent on solvent selection and technique.

FAQ 2: My product is a solid, but I'm struggling to find a good recrystallization solvent. What should I do?

Answer: The ideal solvent should dissolve your compound well when hot but poorly when cold. The impurities should either be insoluble in the hot solvent or remain soluble when the solution is cooled.

Systematic Approach to Solvent Screening:

• Start with Common Solvents: Place a few milligrams of your crude product into separate test tubes and add ~0.5 mL of different solvents. Common solvents for oxadiazole derivatives include ethanol, methanol, ethyl acetate, and mixtures involving hexane or benzene.[5][6]

• Observe Solubility: Check solubility at room temperature. A good candidate solvent will not dissolve the compound at this stage.

• Heat Gently: Heat the tubes that showed poor room-temperature solubility. If the compound dissolves completely upon heating, you may have found a suitable solvent.

• Cool Down: Allow the clear, hot solutions to cool slowly to room temperature, then place them in an ice bath. The formation of crystals indicates a successful choice.

• Use Solvent Pairs: If no single solvent works, try a binary solvent system. Dissolve the compound in a small amount of a "good" solvent (in which it is highly soluble) at an elevated temperature. Then, add a "poor" solvent (in which it is sparingly soluble) dropwise until the solution becomes turbid. Add a drop or two of the "good" solvent to clarify, then allow it to cool slowly.

Solvent/System	Polarity	Common Use Case
Ethanol	Polar Protic	Widely used for many 2,5-disubstituted 1,3,4-oxadiazoles.[7][8]
Methanol	Polar Protic	Similar to ethanol, effective for polar oxadiazoles.[5][9]
Ethyl Acetate / Hexane	Med-Low Polarity	Excellent for compounds of intermediate polarity; polarity is easily tuned.[4]
Dimethylformamide (DMF)	Polar Aprotic	For highly polar compounds that are insoluble in common alcohols.[6]

FAQ 3: My product "oiled out" instead of crystallizing. How can I fix this?

Answer: Oiling out occurs when the compound comes out of solution at a temperature above its melting point or when the solution is supersaturated.

Causality & Solutions:

• High Impurity Concentration: Impurities can depress the melting point of your product. Try purifying a small sample by column chromatography first to remove the bulk of impurities, then recrystallize the partially purified material.

• Solution Cooled Too Quickly: Rapid cooling can lead to precipitation rather than crystallization. Ensure the hot, filtered solution cools slowly to room temperature before moving it to an ice bath.[6]

• Solvent Choice: The boiling point of your chosen solvent might be too high. Try re-dissolving the oil in a small amount of the same solvent and adding a small amount of a lower-boiling, miscible "poor" solvent to induce crystallization.

FAQ 4: My product is still impure after recrystallization. What's next?

Answer: If a single recrystallization is insufficient, you have several options:

• Multiple Recrystallizations: A second or third recrystallization may be necessary to remove stubborn impurities.[6]

• Decolorization: If the product is colored, this may be due to highly conjugated impurities. Add a small amount (1-2% by weight) of activated charcoal to the hot solution, boil for a few minutes, and then perform a hot filtration to remove the charcoal before cooling.[4]

• Alternative Techniques: Some impurities, especially isomers or byproducts with very similar structures, may co-crystallize with your product.[6] In these cases, column chromatography is the required next step. For highly stable, non-polar compounds, sublimation has been shown to be an effective technique for removing persistent impurities where recrystallization fails.[4]

Part 3: Troubleshooting Column Chromatography

Column chromatography is a powerful technique for separating compounds with different polarities.[5] For oxadiazoles, especially those containing basic nitrogen atoms, specific challenges can arise.

FAQ 5: My compound streaks badly on the silica TLC plate. Will this be a problem on the column?

Answer: Yes, streaking (tailing) on a TLC plate is a strong indicator of poor performance on a silica gel column. This is often caused by strong, non-ideal interactions between the compound and the acidic silanol groups (Si-OH) on the silica surface. This is particularly common for basic compounds like those containing amine functionalities.[4]

Solutions:

• Basic Modifier: Add a small amount (0.5-2%) of a basic modifier like triethylamine (Et₃N) or pyridine to your mobile phase (e.g., ethyl acetate/hexane with 1% Et₃N).[4] The modifier competes for the acidic sites on the silica, allowing your basic compound to elute more symmetrically.

• Alternative Stationary Phases: If a basic modifier is not effective or compatible, consider using a different stationary phase.

  • Alumina (Neutral or Basic): A good alternative for separating basic compounds.

  • Amine-Functionalized Silica: Can be highly effective for purifying basic compounds.[4]

FAQ 6: I'm getting very poor separation between my product and an impurity. How can I improve the resolution?

Answer: Poor separation means the selectivity of your chromatographic system is too low. The goal is to maximize the difference in how strongly the components adhere to the stationary phase.

Strategies for Improving Resolution:

• Optimize the Mobile Phase: Systematically vary the polarity of your eluent. If you are using an ethyl acetate/hexane system, try preparing several TLC plates with solvent systems ranging from 10% EtOAc to 50% EtOAc to find the "sweet spot" where the Rf values of your components are well-separated and ideally between 0.2 and 0.5.

• Change Solvent System Composition: Sometimes, changing the solvents themselves, not just their ratio, is necessary. For example, switching from an ethyl acetate/hexane system to a dichloromethane/methanol system can alter the selectivity due to different solvent-solute interactions.

• Consider a Different Stationary Phase: If optimizing the mobile phase on silica doesn't work, the next step is to change the stationary phase. Switching from normal-phase (e.g., silica, alumina) to reversed-phase (e.g., C18) chromatography fundamentally changes the separation mechanism and is often successful for difficult separations.[10]

Caption: Troubleshooting flowchart for column chromatography.

Experimental Protocol: Flash Column Chromatography

• Determine Solvent System: Use TLC to find a mobile phase that gives your product an Rf of ~0.3 and good separation from impurities.

• Pack the Column: Fill the column with silica gel, either as a dry powder followed by the eluent or as a slurry. Ensure the packing is homogenous and free of air bubbles.

• Load the Sample: Dissolve the crude product in a minimum amount of the mobile phase or a stronger solvent (like dichloromethane). Alternatively, adsorb the crude product onto a small amount of silica gel ("dry loading"), which often gives better resolution.

• Elute: Add the mobile phase to the top of the column and apply pressure (air or nitrogen) to achieve a steady flow.

• Collect Fractions: Collect the eluent in a series of test tubes.

• Analyze Fractions: Spot every few fractions on a TLC plate to determine which ones contain your pure product.

• Combine & Evaporate: Combine the pure fractions and remove the solvent under reduced pressure.

Part 4: Synthesis-Specific Purification Challenges

The impurities present in your crude product are directly related to the synthetic route used. Understanding potential side reactions is key to devising a targeted purification strategy.

FAQ 7: I synthesized a 2-amino-1,3,4-oxadiazole from an N-acylthiosemicarbazide. How do I remove the 2-amino-1,3,4-thiadiazole byproduct?

Answer: This is a classic challenge where the choice of cyclizing agent dictates the product distribution. The formation of the 1,3,4-thiadiazole is a common competing cyclization pathway.[11]

Causality and Separation Strategy:

• Mechanism: The cyclization can proceed via the oxygen or sulfur atom of the acylthiosemicarbazide intermediate. Different reagents favor one pathway over the other. For example, some coupling reagents like TBTU have been shown to favor the formation of the desired oxadiazole.[5]

• Separation: These two heterocyclic systems often have very similar polarities, making separation difficult.

  • Careful Chromatography: A meticulously optimized column chromatography system is usually required. You may need to screen multiple solvent systems (e.g., EtOAc/Hex, DCM/MeOH, Acetone/Hex) to find one that provides baseline separation on TLC.

  • Recrystallization: If one isomer is significantly less soluble than the other in a particular solvent, fractional recrystallization may be possible, though this is often challenging.

  • Derivatization: In difficult cases, one could consider a temporary derivatization of the amino group that alters the polarity enough to allow for separation, followed by deprotection. This is a last resort due to the extra synthetic steps involved.

References

• BenchChem. (2025). Purification techniques for 4,4'-(1,3,4-Oxadiazole-2,5-diyl)dianiline. BenchChem.
• Matheau-Raven, D., & Dixon, D. J. (2022). A One-Pot Synthesis-Functionalization Strategy for Streamlined Access to 2,5-Disubstituted 1,3,4-Oxadiazoles from Carboxylic Acids. Journal of Organic Chemistry, 87, 12498-12505.
• Gomha, S. M., et al. (2020). Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. Molecules, 25(3), 534.
• (2024). RP-HPLC-DAD Method Development and Validation for 1,3,4-Oxadiazole Derivative to Evaluate Its Forced Degradation Behavior and Stability. Thi-Qar Medical Journal.
• Kupreviciute, E., et al. (2022). Synthesis of 2,5-Dialkyl-1,3,4-oxadiazoles Bearing Carboxymethylamino Groups. Molecules, 27(22), 7808.
• Asgari, S., et al. (2017). Synthesis and antimicrobial evaluation of some 2,5 disubstituted 1,3,4-oxadiazole derivatives. Research in Pharmaceutical Sciences, 12(4), 336-343.
• BenchChem. (2025).
• Sharma, P., et al. (2025). Insight into the Synthesis Approaches of Oxadiazole and its Derivatives, Focuses on their Pharmacological Activities.
• BenchChem. (2025).
• Bhat, M. A., et al. (2011). Synthesis, Characterization and Biological Activity Studies of 1,3,4-Oxadiazole Analogs. Journal of Chemical and Pharmaceutical Research, 3(6), 205-211.
• (2024).
• Kumar, D., et al. (2013). 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies.

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• 7. Synthesis and antimicrobial evaluation of some 2,5 disubstituted 1,3,4-oxadiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Thieme E-Journals - Journal of Health and Allied Sciences NU / Full Text [thieme-connect.com]
• 11. Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications [openmedicinalchemistryjournal.com]

Technical Support Center: Enhancing the Biological Activity of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid

Prepared by: Senior Application Scientist

Welcome, researchers and drug development professionals. This guide is designed to serve as a dedicated technical resource for troubleshooting and optimizing your experimental workflows focused on the derivatization of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid. Our goal is to enhance its biological activity through strategic chemical modification. The following question-and-answer-based sections address common challenges and provide field-proven insights to streamline your research and development efforts.

Part 1: Synthesis & Derivatization Troubleshooting

This section focuses on overcoming common hurdles during the chemical synthesis and derivatization of the core compound. The primary point of modification for this molecule is its terminal carboxylic acid, which is readily converted into esters, amides, and other functional groups to modulate its physicochemical and biological properties.

Q1: My amide coupling reaction with (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid is resulting in a consistently low yield. What are the potential causes and how can I improve it?

A1: Low yields in amide coupling reactions involving this scaffold can typically be traced to three main areas: inefficient activation of the carboxylic acid, suboptimal reaction conditions, or issues with starting material purity.

• Inefficient Carboxylic Acid Activation: The conversion of the carboxylic acid to a more reactive intermediate is the critical first step.

  • Causality: Standard coupling agents like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) or DCC (N,N'-Dicyclohexylcarbodiimide) generate an O-acylisourea intermediate. This intermediate can sometimes be unstable or rearrange into an unreactive N-acylurea byproduct, especially if the subsequent nucleophilic attack by the amine is slow.

  • Troubleshooting Steps:

    • Incorporate an Additive: Use additives like HOBt (Hydroxybenzotriazole) or HOAt (1-Hydroxy-7-azabenzotriazole) with your carbodiimide. These additives form a more stable and reactive activated ester intermediate, which suppresses the formation of N-acylurea byproducts and accelerates the reaction with the amine.

    • Pre-activation: Activate the carboxylic acid with the coupling agent and additive for 15-30 minutes before introducing the amine. This ensures the activated intermediate is fully formed.

    • Alternative Reagents: Consider switching to a phosphonium-based (e.g., PyBOP) or uronium-based (e.g., HATU, HBTU) coupling agent. These reagents are often more efficient, especially for sterically hindered amines or less nucleophilic anilines, and can lead to higher yields and shorter reaction times.[1]

• Suboptimal Reaction Conditions:

  • Causality: The choice of solvent and temperature can significantly impact reaction kinetics and solubility of reagents.

  • Troubleshooting Steps:

    • Solvent Choice: Aprotic polar solvents like DMF (Dimethylformamide) or DCM (Dichloromethane) are standard. If solubility is an issue, consider NMP (N-Methyl-2-pyrrolidone). Ensure the solvent is anhydrous, as water will hydrolyze the activated intermediate.

    • Temperature Control: Start the reaction at 0 °C, especially during the activation step, to minimize side reactions. After adding the amine, allow the reaction to warm to room temperature and stir for 12-24 hours. Gentle heating (40-50 °C) may be necessary for unreactive partners, but should be monitored to avoid degradation.

• Purity of Starting Materials:

  • Causality: Impurities in either the acid starting material or the amine can consume reagents or inhibit the reaction.[2]

  • Troubleshooting Steps:

    • Verify Purity: Confirm the purity of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid and your amine via NMR or LC-MS before starting the reaction.

    • Amine Salt Form: Ensure your amine is in its free-base form. If it is a hydrochloride salt, you must add an additional equivalent of a non-nucleophilic base (e.g., DIPEA, triethylamine) to neutralize it.

Below is a troubleshooting workflow to diagnose low-yield issues.

Troubleshooting logic for low yield in amide coupling.

Q2: I am observing a significant side product during the synthesis of the 5-ethyl-1,3,4-oxadiazole-2-thiol precursor. What is it and how can I prevent it?

A2: The most common synthesis of the 5-substituted-1,3,4-oxadiazole-2-thiol core involves reacting an acid hydrazide with carbon disulfide in a basic medium.[3][4] The primary side product is often the result of incomplete cyclization or alternative reaction pathways.

• Common Side Product: The potassium dithiocarbazinate salt intermediate can fail to cyclize properly, especially if the reaction conditions are not optimal. Oxidative side reactions can also occur.

• Prevention and Optimization:

  • Base and Solvent: The use of potassium hydroxide (KOH) in an alcoholic solvent (like ethanol) is standard.[3] Ensure the KOH is fully dissolved before adding other reagents.

  • Temperature Control: The initial reaction with CS₂ is often performed at a low temperature, followed by a prolonged reflux period to drive the cyclization to completion.[4] A typical procedure involves stirring at room temperature before heating to reflux for several hours. Monitor the reaction by TLC to ensure the disappearance of the starting hydrazide.

  • Acidification: After the reaction, careful acidification is required to both precipitate the product and remove any remaining basic impurities. Adding acid dropwise to a pH of 2-3 is recommended.[4]

Part 2: Biological Screening & Data Interpretation FAQs

This section provides guidance on designing an effective screening cascade for your newly synthesized derivatives and interpreting the resulting data.

Q3: What is a good starting point for screening the biological activity of my new library of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid derivatives?

A3: A tiered or cascaded screening approach is the most efficient method. This strategy uses broad, cost-effective assays initially to identify promising candidates, which are then advanced to more complex and specific assays.[5][6]

• Tier 1: Cytotoxicity and Solubility Assessment

  • Why: Before assessing for a specific therapeutic effect, you must understand the general toxicity of your compounds and their basic physicochemical properties. A compound that is highly toxic to all cells or insoluble in assay media is not a viable candidate.

  • Recommended Assays:

    • Cytotoxicity: Use a standard cell viability assay like MTT or MTS on a common, robust cell line (e.g., HEK293 for general toxicity, or a relevant cancer cell line like A549 if oncology is the target).[7][8] This will determine the concentration range at which your compounds are non-toxic.

    • Kinetic Solubility: Assess solubility in phosphate-buffered saline (PBS) with a small percentage of DMSO. This is critical for ensuring the compound remains in solution during biological assays.

• Tier 2: Primary Target-Based or Phenotypic Screening

  • Why: This is where you test for the desired biological effect. The choice of assay is dictated by your therapeutic goal.

  • Examples:

    • Antimicrobial: Determine the Minimum Inhibitory Concentration (MIC) against a panel of relevant bacterial or fungal strains (e.g., S. aureus, E. coli).[9][10]

    • Anti-inflammatory: Use an enzyme inhibition assay for targets like cyclooxygenase (COX-1/COX-2).[11]

    • Anticancer: Perform a cell proliferation assay on a panel of cancer cell lines to identify compounds that selectively inhibit cancer cell growth.[12]

• Tier 3: Secondary and Selectivity Assays

  • Why: For promising "hits" from Tier 2, you need to confirm their mechanism of action and assess their selectivity.

  • Examples: A compound that inhibits COX-2 in the primary screen should be tested against COX-1 to determine its selectivity index. An anticancer compound might be tested for its ability to induce apoptosis using a caspase activation assay.[12]

The following diagram illustrates this screening cascade.

A tiered workflow for biological activity screening.

Q4: My derivative shows high potency in my primary enzyme inhibition assay, but no activity in a cell-based assay. What could be the reason?

A4: This is a common and important issue in drug discovery, often referred to as a disconnect between biochemical and cellular activity. The cause is almost always related to the compound's inability to reach its target within the complex environment of a living cell.

• Poor Membrane Permeability: The compound may be too polar or too large to cross the cell membrane and reach its intracellular target. The conversion of a carboxylic acid to a more lipophilic ester or a neutral amide is a classic strategy to improve cell permeability.

• Efflux by Transporters: The compound might be actively pumped out of the cell by efflux pumps (e.g., P-glycoprotein). This is a common mechanism of drug resistance.

• Intracellular Metabolism: The compound could be rapidly metabolized into an inactive form by cellular enzymes once it enters the cell.

• Compound Instability: The compound may be unstable in the cell culture medium over the duration of the assay.

Self-Validating Protocol Steps to Investigate:

• Control Compounds: Always include a positive control compound known to be active in both the biochemical and cellular assays. This validates that the cellular assay is performing correctly.

• Permeability Assessment: Run a simple parallel artificial membrane permeability assay (PAMPA) to get a quantitative measure of your compound's ability to cross a lipid barrier.

• Time-Course Experiment: Measure activity in the cell-based assay at several earlier time points. If the compound is being metabolized or degraded, you might observe activity initially that disappears over time.

• Efflux Pump Inhibition: Re-run the cellular assay in the presence of a known efflux pump inhibitor (e.g., verapamil). If activity is restored, it strongly suggests your compound is an efflux substrate.

Part 3: Protocols & Data Presentation

This section provides standardized protocols and data formatting examples to ensure reproducibility and clarity.

Protocol 1: General Procedure for Amide Synthesis via HATU Coupling

This protocol describes a reliable method for synthesizing amide derivatives from (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid.

• Reagent Preparation:

  • Dissolve (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid (1.0 eq.) in anhydrous DMF (to make a 0.2 M solution) in a dry, nitrogen-flushed round-bottom flask.

  • Add HATU (1.1 eq.) and DIPEA (2.5 eq.) to the solution.

• Activation:

  • Stir the mixture at room temperature for 20 minutes.

• Amine Addition:

  • Add the desired amine (1.2 eq.) to the reaction mixture.

• Reaction:

  • Stir the reaction at room temperature for 12-18 hours. Monitor progress by TLC or LC-MS.

• Work-up:

  • Dilute the reaction mixture with ethyl acetate.

  • Wash sequentially with 5% HCl solution, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., hexane/ethyl acetate gradient).

• Characterization:

  • Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and HRMS.

Data Presentation: Summarizing Screening Results

When comparing a series of derivatives, presenting the data in a clear, tabular format is essential for establishing Structure-Activity Relationships (SAR).

Compound ID	R-Group Modification (at acetic acid)	IC₅₀ (µM) vs. Target X [a]	Cytotoxicity (CC₅₀, µM) vs. HEK293 [b]	Selectivity Index (SI) [c]
Parent	-OH	55.2 ± 4.1	>100	>1.8
DER-01	-NH-CH₂CH₃	21.7 ± 2.5	>100	>4.6
DER-02	-NH-Phenyl	5.4 ± 0.8	85.1 ± 7.3	15.8
DER-03	-NH-(4-Cl-Phenyl)	1.2 ± 0.3	60.5 ± 5.9	50.4
DER-04	-O-CH₂CH₃	45.8 ± 3.9	>100	>2.2

Table Footnotes: [a] IC₅₀ values represent the mean ± standard deviation from three independent experiments (n=3). [b] CC₅₀ is the concentration that causes 50% reduction in cell viability. [c] Selectivity Index (SI) is calculated as CC₅₀ / IC₅₀.

References

• BenchChem. (2025). Technical Support Center: Optimizing Oxadiazole Synthesis.

• Silva, A., et al. (2022). Evaluation of Biological Activity of Natural Compounds: Current Trends and Methods. PMC. [Link]

• Hughes, J.P. (n.d.). Evaluation of the Biological Activity of Compounds: Techniques and Mechanism of Action Studies. David Discovers Drug Discovery. [Link]

• Silva, A., et al. (2022). Evaluation of Biological Activity of Natural Compounds: Current Trends and Methods. MDPI. [Link]

• Bollikolla, H.B., et al. (2022). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Journal of Chemical Reviews. [Link]

• MDPI. (2022). Evaluation of Biological Activity of Natural Compounds. Encyclopedia MDPI. [Link]

• Charles River Laboratories. (n.d.). In Vitro Assay Development Services. [Link]

• Leonte, D., et al. (2023). Synthesis and Evaluation of Biologically Active Compounds from Heterocycles Class. MDPI. [Link]

• Pardeshi, P., et al. (2024). Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications. Preprints.org. [Link]

• Bollikolla, H.B., et al. (2022). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Journal of Chemical Reviews. [Link]

• Sych, I.V., et al. (2023). Synthetic Approaches to 1,3,4-Oxadiazole-Containing Boronic Derivatives. MDPI. [Link]

• Bala, S., et al. (2014). 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies. Hindawi. [Link]

• Sharma, S., et al. (2025). Insight into the Synthesis Approaches of Oxadiazole and its Derivatives, Focuses on their Pharmacological Activities. Indian Journal of Pharmaceutical Education and Research. [Link]

• Arshad, S., et al. (2008). Ethyl 2-(5-phenyl-1,3,4-oxadiazol-2-ylsulfanyl)acetate. NIH. [Link]

• Ali, B.M.J., et al. (2023). Biological activity of new heterocyclic compounds derived from chalcone. AIP Publishing. [Link]

• Alsafy, S.M., & Alrazzak, N.A. (2024). Synthesis, Characterization, and Biological Activity Study of New Heterocyclic Compounds. MDPI. [Link]

• Kostova, I., et al. (2015). Coumarin heterocyclic derivatives: chemical synthesis and biological activity. RSC Publishing. [Link]

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• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,4-oxadiazoles. [Link]

• Gzella, A., et al. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. MDPI. [Link]

• Acar, Ç., et al. (2023). Synthesis of Some New 1,3,4-Oxadiazole Derivatives and Evaluation of Their Anticancer Activity. ACS Omega. [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of the Bioactivity of Oxadiazole and Thiadiazole Analogs: A Guide for Researchers

In the landscape of medicinal chemistry, the quest for novel therapeutic agents is a perpetual endeavor. Among the myriad of heterocyclic scaffolds, oxadiazoles and thiadiazoles have emerged as privileged structures, forming the core of numerous pharmacologically active compounds.[1][2] Their remarkable versatility stems from their stable aromatic nature, capacity for hydrogen bonding, and their role as bioisosteric replacements for other functional groups.[3][4] This guide provides an in-depth, objective comparison of the biological activities of oxadiazole and thiadiazole analogs, supported by experimental data, to empower researchers in drug discovery and development.

This analysis deliberately eschews a rigid template, instead adopting a structure that logically unfolds the narrative of these two important five-membered heterocycles. We will delve into their comparative anticancer, antimicrobial, anti-inflammatory, and anticonvulsant activities, underpinned by a discussion of their synthesis and structure-activity relationships.

The Bioisosteric Relationship: A Foundation for Comparative Study

The structural similarity between oxadiazole and thiadiazole, particularly the 1,3,4-isomers, is rooted in the principle of bioisosterism, where an oxygen atom in the oxadiazole ring is replaced by a sulfur atom in the thiadiazole ring.[4] This substitution often leads to compounds with comparable biological profiles, yet the subtle differences in electronegativity, size, and lipophilicity between oxygen and sulfur can significantly influence potency, selectivity, and pharmacokinetic properties.[3]

Comparative Biological Activities: A Data-Driven Overview

The true measure of a scaffold's potential lies in its demonstrated biological efficacy. The following sections provide a comparative analysis of the key pharmacological activities of oxadiazole and thiadiazole derivatives, with quantitative data summarized for direct comparison.

Anticancer Activity: Targeting the Proliferation of Malignant Cells

Both oxadiazole and thiadiazole derivatives have shown significant promise as anticancer agents, acting through diverse mechanisms such as enzyme inhibition, apoptosis induction, and disruption of cell signaling pathways.[2][3]

Table 1: Comparative in vitro Anticancer Activity of Oxadiazole and Thiadiazole Derivatives

Compound Class	Derivative	Cancer Cell Line	IC50 Value (µM)	Reference
Oxadiazole	16a (1,2,4-oxadiazole linked imidazopyrazine)	MCF-7 (Breast)	0.68	[1]
A-549 (Lung)	1.56	[1]
A-375 (Melanoma)	0.79	[1]
16b (1,2,4-oxadiazole linked imidazopyrazine)	MCF-7 (Breast)	0.22	[1]
A-549 (Lung)	1.09	[1]
A-375 (Melanoma)	1.18	[1]
24a (1,2,4-oxadiazole derivative)	U937 (Leukemia)	0.29	[1]
24b (1,2,4-oxadiazole derivative)	NCI-H661 (Lung)	0.41	[1]
Thiadiazole	35a (fused thiadiazole)	K562 (Leukemia)	15	[1]
SaOS-2 (Osteosarcoma)	19	[1]
MCF7 (Breast)	22.1	[1]
35b (fused thiadiazole)	K562 (Leukemia)	29.4	[1]
MCF7 (Breast)	30.2	[1]
SaOS-2 (Osteosarcoma)	39	[1]
Hybrid	15a (1,2,4-oxadiazole and thiadiazole motif)	Colo-205 (Colon)	0.10	[1]
A2780 (Ovarian)	0.11	[1]
MCF-7 (Breast)	0.24	[1]
A549 (Lung)	0.32	[1]

The data presented in Table 1 highlights that while both scaffolds yield potent anticancer agents, specific derivatives of oxadiazole have demonstrated sub-micromolar efficacy against a range of cancer cell lines.[1] Notably, hybrid molecules incorporating both oxadiazole and thiadiazole motifs have shown exceptional potency, suggesting a synergistic effect.[1]

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a cornerstone for assessing the cytotoxic potential of novel compounds.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with serial dilutions of the test compounds (oxadiazole and thiadiazole analogs) and a vehicle control. Incubate for 48-72 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) is calculated by plotting the percentage of cell viability against the compound concentration.

Caption: Workflow for determining cytotoxicity using the MTT assay.

Antimicrobial Activity: Combating Pathogenic Microbes

The rise of antimicrobial resistance necessitates the discovery of new chemical entities with novel mechanisms of action. Both oxadiazole and thiadiazole derivatives have demonstrated broad-spectrum antimicrobial activity.[5]

Table 2: Comparative in vitro Antimicrobial Activity of Oxadiazole and Thiadiazole Derivatives

Compound Class	Derivative	Microorganism	MIC (µg/mL) / % Inhibition	Reference
Oxadiazole	2a (1,2,4-oxadiazole derivative)	M. tuberculosis H37Rv	92% inhibition (at 100 & 250 µg/mL)	[1]
2b (1,2,4-oxadiazole derivative)	M. tuberculosis H37Rv	91% (100 µg/mL), 96% (250 µg/mL)	[1]
Thiadiazole	25a-d (1,3,4-thiadiazole derivatives)	M. tuberculosis H37Rv	~6	[1]
Hybrid	6e, 6k, 6r (oxadiazole-thiadiazole hybrids)	Candida species	0.78–3.12	[6]

The data indicates that thiadiazole derivatives can exhibit very low minimum inhibitory concentrations (MIC) against Mycobacterium tuberculosis.[1] Hybrid compounds have also shown potent antifungal activity against various Candida species.[6]

The broth microdilution method is a standardized technique for determining the MIC of an antimicrobial agent.

Step-by-Step Methodology:

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism.

• Serial Dilution: Perform a two-fold serial dilution of the test compounds in a 96-well microtiter plate containing broth medium.

• Inoculation: Inoculate each well with the microbial suspension. Include positive (no compound) and negative (no inoculum) controls.

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Caption: Workflow for MIC determination via broth microdilution.

Anti-inflammatory Activity: Modulating the Inflammatory Response

Chronic inflammation is implicated in a multitude of diseases. Oxadiazole and thiadiazole derivatives have been investigated for their potential to modulate the inflammatory cascade, often by inhibiting key enzymes like cyclooxygenases (COX).[7][8]

While direct comparative studies with quantitative data are less common in the initial search results, the literature consistently reports both scaffolds as possessing anti-inflammatory properties.[1][4] The mechanism is often attributed to the inhibition of prostaglandin biosynthesis.[7]

A common preliminary screening method for anti-inflammatory activity is the inhibition of protein denaturation assay.

Step-by-Step Methodology:

• Reaction Mixture: Prepare a reaction mixture containing the test compound, bovine serum albumin (BSA), and phosphate-buffered saline (pH 6.3).

• Incubation: Incubate the mixture at 37°C for 20 minutes.

• Heating: Heat the mixture at 57°C for 3 minutes to induce denaturation.

• Cooling and Measurement: Cool the tubes and measure the turbidity at 660 nm.

• Calculation: The percentage inhibition of denaturation is calculated relative to a control without the test compound. Diclofenac sodium is often used as a standard.[9]

Anticonvulsant Activity: Targeting Neurological Disorders

Epilepsy and other seizure disorders represent a significant therapeutic challenge. Certain oxadiazole and thiadiazole analogs have demonstrated anticonvulsant activity in preclinical models.[10][11]

A study reported that a 2-(4-chlorophenyl)amino-5-(4-pyridyl)-1,3,4-thiadiazole and its corresponding 1,3,4-oxadiazole analog were promising anticonvulsant compounds.[10]

The MES test is a widely used animal model to screen for anticonvulsant activity.

Step-by-Step Methodology:

• Animal Preparation: Administer the test compound or vehicle to laboratory animals (e.g., mice or rats).

• Electrode Placement: Place corneal or auricular electrodes on the animal.

• Electrical Stimulus: Deliver a short, high-frequency electrical stimulus to induce a seizure.

• Observation: Observe the animal for the presence or absence of the tonic hindlimb extension phase of the seizure.

• Protection Assessment: The ability of the compound to prevent the tonic hindlimb extension is considered a measure of anticonvulsant activity.[12]

Synthesis of Oxadiazole and Thiadiazole Scaffolds

The synthesis of these heterocyclic cores is well-established, with several versatile methods available to medicinal chemists.

Caption: General synthetic routes to 1,3,4-oxadiazole and 1,3,4-thiadiazole cores.

Commonly, 1,3,4-oxadiazoles are synthesized from the cyclization of acid hydrazides with various reagents such as acyl chlorides or carbon disulfide.[13] For 1,3,4-thiadiazoles, a frequent starting material is thiosemicarbazide, which can be cyclized with carboxylic acids or carbon disulfide.[6]

Structure-Activity Relationship (SAR) Insights

The biological activity of these analogs is highly dependent on the nature and position of substituents on the heterocyclic ring.

• Electron-withdrawing groups such as halogens (Cl, F) or nitro groups on appended aryl rings often enhance antimicrobial and anticancer activity.[5][14]

• The lipophilicity of the substituents can influence cell permeability and, consequently, biological activity.

• The position of substitution on the heterocyclic ring can dramatically alter the compound's interaction with its biological target.

Conclusion and Future Directions

This comparative guide illustrates that both oxadiazole and thiadiazole scaffolds are fertile ground for the discovery of new therapeutic agents. While they share a bioisosteric relationship that often results in similar biological activities, the choice between an oxygen or sulfur atom in the heterocyclic core can fine-tune the pharmacological profile of a compound. Oxadiazole derivatives have shown particularly remarkable potency in some anticancer studies, while thiadiazoles have demonstrated excellent antitubercular activity.[1] The development of hybrid molecules containing both rings is a promising strategy that warrants further investigation.[1][6]

Future research should focus on elucidating the precise mechanisms of action of these compounds and optimizing their pharmacokinetic properties to translate their in vitro potency into in vivo efficacy. The continued exploration of the vast chemical space around these privileged scaffolds holds immense potential for addressing unmet medical needs.

References

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• Abdel-Wahab, B. F., Abdel-Gawad, H., & El-Sayed, R. A. (2022). Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade. Molecules, 27(9), 2709. Available from: [Link].

• Atmaram, B. P., & Roopan, S. M. (2022). Biological activity of oxadiazole and thiadiazole derivatives. PubMed. Available from: [Link].

• Levent, S., et al. (2017). Synthesis of Oxadiazole-Thiadiazole Hybrids and Their Anticandidal Activity. Molecules, 22(11), 1968. Available from: [Link].

• ResearchGate. Synthesis and anticonvulsant activity of substituted oxadiazole and thiadiazole derivatives. Available from: [Link].

• Sharma, S., et al. (2025). Insight into the Synthesis Approaches of Oxadiazole and its Derivatives, Focuses on their Pharmacological Activities. Indian Journal of Pharmaceutical Education and Research, 59(1), S26-S47. Available from: [Link].

• ResearchGate. Biological activity of oxadiazole and thiadiazole derivatives | Request PDF. Available from: [Link].

• Kucukguzel, I., et al. (2017). Synthesis and Evaluation of New Oxadiazole, Thiadiazole, and Triazole Derivatives as Potential Anticancer Agents Targeting MMP-9. Molecules, 22(7), 1088. Available from: [Link].

• Glomb, T., & Świątek, P. (2021). Antimicrobial Activity of 1,3,4-Oxadiazole Derivatives. International Journal of Molecular Sciences, 22(13), 6979. Available from: [Link].

• ResearchGate. Synthesis of thiadiazole, oxadiazole, and triazole derivatives. Available from: [Link].

• Romesberg, F. E., et al. (2019). Structure–Activity Relationship for the Oxadiazole Class of Antibiotics. Journal of Medicinal Chemistry, 62(23), 10737–10749. Available from: [Link].

• Al-Saffar, M. A., et al. (2025). Synthesis and Characterization of Some New Drug Derivatives containing thiadiazole, oxadiazole, and triazole rings, and study. Applied Chemical Engineering, 8(4). Available from: [Link].

• Abdel-Wahab, B. F., Abdel-Gawad, H., & El-Sayed, R. A. (2022). Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade. PubMed. Available from: [Link].

• Glomb, T., & Świątek, P. (2021). Antimicrobial Activity of 1,3,4-Oxadiazole Derivatives. PubMed Central. Available from: [Link].

• Neliti. A Review on Anticancer Activity of 1, 3, 4-oxadiazole. Available from: [Link].

• PubMed. Anti-inflammatory and Antimicrobial Potential of 1, 3, 4-oxadiazoles and its Derivatives: A Review. Available from: [Link].

• Kumar, A., et al. (2022). Recent Advancements in Anticancer Activities of 1,2,4-Oxadiazole Conjugates. Journal of Pharmaceutical Research International, 34(22B), 1-12. Available from: [Link].

• Grodner, J., et al. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. Molecules, 27(8), 2390. Available from: [Link].

• ThaiScience. Anti-inflammatory activity of new 1,3,4-oxadiazole derivatives. Available from: [Link].

• ResearchGate. Anticonvulsant activity of thiadiazoles and oxadiazoles on albino mice. Available from: [Link].

• Kumar, R., et al. (2023). Synthesis, Molecular Docking, and Anticonvulsant Activity of 1,3,4-Oxadiazole Derivatives. ACS Omega, 8(1), 1083–1092. Available from: [Link].

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• Siddiqui, N., et al. (2013). Synthetic Methods, Chemistry, and the Anticonvulsant Activity of Thiadiazoles. Journal of Heterocyclic Chemistry, 50(S1), E1-E15. Available from: [Link].

• Kumar, R., et al. (2021). Synthesis, in silico Studies, and Anticonvulsant Activity of 1,3,4-Oxadiazole Derivatives. Indian Journal of Pharmaceutical Education and Research, 55(4s), s1-s8. Available from: [Link].

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A Senior Application Scientist's Guide to the Structure-Activity Relationship (SAR) of 1,3,4-Oxadiazole Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

Welcome to an in-depth exploration of the 1,3,4-oxadiazole scaffold, a cornerstone in modern medicinal chemistry. This guide moves beyond a simple recitation of facts to provide a nuanced understanding of the structure-activity relationships (SAR) that govern the therapeutic potential of these versatile compounds. As your senior application scientist, my goal is to illuminate the causality behind the data—why certain molecular modifications enhance biological activity while others diminish it. We will delve into the synthetic strategies, comparative biological data, and the underlying mechanistic principles that empower rational drug design.

The 1,3,4-oxadiazole ring is considered a "privileged scaffold." Its unique electronic properties, including the presence of pyridine-like nitrogen atoms, make it an excellent participant in hydrogen bonding and other non-covalent interactions with biological targets like enzymes and receptors.[1] This five-membered heterocycle is also metabolically stable and serves as a bioisostere for ester and amide groups, often improving a compound's pharmacokinetic profile.[2] Our focus will be on comparing derivatives across three major therapeutic areas: antimicrobial, anticancer, and anti-inflammatory activity.

Comparative SAR Analysis: Decoding the Impact of Substituents

The therapeutic efficacy of 1,3,4-oxadiazole derivatives is critically dependent on the nature and position of substituents at the C2 and C5 positions of the heterocyclic ring. The following sections compare how these modifications tune the molecule's activity against different biological targets.

Antimicrobial Activity: A Tale of Two Positions

The global challenge of antimicrobial resistance necessitates the discovery of novel chemical entities.[3][4] 1,3,4-Oxadiazole derivatives have emerged as promising candidates, with their activity spectrum being highly sensitive to the peripheral chemical environment.[3][5]

The core principle in the SAR of antimicrobial oxadiazoles is that lipophilicity and the presence of specific pharmacophores on the C2 and C5 aryl rings are paramount.

• Influence of C5 Substituents: Many studies show that incorporating a halogenated phenyl ring at the C5 position significantly enhances antibacterial activity. For instance, derivatives with chloro- or fluoro-substituted phenyl rings often exhibit potent activity against both Gram-positive (S. aureus) and Gram-negative (E. coli) bacteria.[6] This is attributed to the increased lipophilicity, which facilitates passage through the bacterial cell membrane.

• Influence of C2 Substituents: The C2 position is often functionalized with a thiol group, which can be further derivatized. SAR studies reveal that compounds with a mercapto (-SH) group or small alkylthio substituents at C2 show significant activity.[7] The SAR analysis of some series has revealed that compounds having moieties like phenylacetate and pyridine at the 2nd position of the 1,3,4-oxadiazole ring showed significant antibacterial activity, comparable to the standard drug ciprofloxacin.[8]

• Combined Effect: The synergy between substituents is crucial. For example, a 2-(5-mercapto-1,3,4-oxadiazol-2-yl)phenol derivative combines a lipophilic phenol at one position with a reactive thiol group at the other, a combination that has proven effective.[7] Furthermore, some derivatives have demonstrated potent bactericidal activity by not only killing planktonic cells but also preventing biofilm formation, a key factor in persistent infections.[9][10]

Table 1: Comparative Antimicrobial Activity of 2,5-Disubstituted 1,3,4-Oxadiazole Derivatives

Compound Series	C2-Substituent (R1)	C5-Substituent (R2)	Target Organism	Activity (MIC in µg/mL)	Reference
OZE-I	Cyclopropanecarboxamide	5,6,7,8-tetrahydronaphthalen-2-yl	S. aureus (MRSA)	4 - 16	[9][10]
OZE-II	4-((4,4-dimethyloxazolidin-3-yl) sulfonyl) benzamide	3,5-dimethoxyphenyl	S. aureus (MRSA)	4 - 16	[9][10]
OZE-III	Pentanamide	4-chlorophenyl	S. aureus (MRSA)	8 - 32	[9][10]
Series A	-SH	Pyridin-3-yl	E. coli, S. aureus	Not specified, good activity reported	[7]
Series B	Phenylacetate	Various Aryl groups	E. coli, S. aureus	Comparable to Ciprofloxacin	[8]

Anticancer Activity: Targeting Cellular Proliferation

In oncology, 1,3,4-oxadiazoles act through diverse mechanisms, including the inhibition of kinases, tubulin polymerization, and histone deacetylases (HDAC).[11][12][13] The SAR in this context is often linked to the specific shape and electronic distribution required to fit into the binding pocket of a target protein.

• Kinase Inhibition (e.g., VEGFR-2, FAK): For derivatives targeting kinase enzymes, the substituents on the aryl rings at C2 and C5 are designed to mimic the interactions of the natural ATP ligand. For example, derivatives bearing a piperazine moiety have shown potent inhibitory effects on focal adhesion kinase (FAK).[14] Similarly, certain pyrrolotriazine derivatives of 1,3,4-oxadiazole have demonstrated significant inhibition of the VEGFR-2 receptor, a key player in tumor angiogenesis.[12][14]

• Tubulin Polymerization Inhibition: Some oxadiazole derivatives function as antimitotic agents by disrupting microtubule dynamics. The SAR for these compounds often involves a trimethoxyphenyl ring, similar to that found in colchicine, which is known to bind to tubulin.

• General Cytotoxicity: Many derivatives exhibit broad cytotoxic activity against various cancer cell lines like HeLa, A549, and MCF-7.[14][15][16] SAR studies have shown that compounds with electron-withdrawing groups (e.g., nitro, chloro) or bulky hydrophobic groups on the terminal phenyl rings often display higher potency.[15] For instance, certain 2-[(5-((2-acetamidophenoxy)methyl)-1,3,4-oxadiazol-2-yl)thio]acetamide derivatives have shown excellent cytotoxic profiles against the A549 human lung cancer cell line, with some compounds inducing apoptosis and cell cycle arrest.[16]

Table 2: Comparative Anticancer Activity of 1,3,4-Oxadiazole Derivatives

Compound Series	C2-Substituent	C5-Substituent	Cancer Cell Line	Activity (IC50 in µM)	Mechanism of Action	Reference
AMK OX-8	Varies	p-chlorophenoxy methyl	A549 (Lung)	25.04	Cytotoxicity	[15]
AMK OX-9	Varies	p-chlorophenoxy methyl	A549 (Lung)	20.73	Cytotoxicity	[15]
AMK OX-10	Varies	p-chlorophenoxy methyl	HeLa (Cervical)	5.34	Cytotoxicity	[15]
Compound 4h	-S-CH2-CONH-(benzothiazole)	(2-acetamidophenoxy)methyl	A549 (Lung)	<0.14	Cytotoxicity, Cell Cycle Arrest	[16]
Compound 36	Varies	Varies	HepG2 (Liver)	30x stronger than 5-fluorouracil	Thymidylate Synthase Inhibition	[14]
Compound 13	Phenylpiperazine derivative	Varies	HepG2 (Liver)	More effective than 5-fluorouracil	FAK Inhibition	[14]

Anti-inflammatory Activity: Modulating the Inflammatory Cascade

1,3,4-oxadiazole derivatives have been successfully developed as anti-inflammatory agents, primarily by targeting cyclooxygenase (COX) enzymes.[2] The SAR for these compounds often draws parallels with non-steroidal anti-inflammatory drugs (NSAIDs).

• COX Inhibition: Many potent anti-inflammatory oxadiazoles are hybrids, incorporating the pharmacophore of a known NSAID like diclofenac or naproxen into the oxadiazole structure.[17] The acidic moiety of the NSAID is replaced by the oxadiazole ring, which acts as a bioisostere.

• Substituent Effects: SAR studies have demonstrated that mono-substitution with electron-withdrawing groups like chlorine (Cl) or nitro (NO2), or electron-donating groups like methoxy (OCH3) on the phenyl rings at C2 or C5 can lead to potent anti-inflammatory and analgesic activities.[17] For example, derivatives with 3-chloro or 4-nitro substitutions have shown anti-inflammatory activity superior to standard drugs like indomethacin in carrageenan-induced rat paw edema models.[6] Certain compounds have also shown high selectivity for COX-2 over COX-1, which is a desirable trait for reducing gastrointestinal side effects.[2]

Table 3: Comparative Anti-inflammatory Activity of 1,3,4-Oxadiazole Derivatives

Compound Series	Key Structural Features	Assay Model	Activity Compared to Standard	Reference
Series C (19a, 21a)	N-phenyl/cyclohexyl amino oxadiazole	Histamine-induced edema	More potent than Ibuprofen	[18]
Series D (C4, C7)	Di-substituted with 3-chloro or 4-nitro phenyl groups	Carrageenan-induced rat paw edema	Better than Indomethacin	[6]
Series E (46a, 46e)	Phenyl and substituted phenyl at C2/C5	COX-1/COX-2 inhibition	Superior to Celecoxib (in vivo)	[2]
Series F (12, 4, 6)	Diclofenac/Naproxen hybrids with Cl, OCH3, NO2 subs.	Analgesic & Anti-inflammatory models	Good activity reported	[17]

Visualizing SAR and Synthesis

To better understand the relationships discussed, the following diagrams illustrate the general synthetic pathway and the key principles of SAR for this scaffold.

Caption: General synthetic route for 1,3,4-oxadiazoles.

Caption: Key SAR modification sites on the 1,3,4-oxadiazole core.

Field-Proven Experimental Protocols

The trustworthiness of SAR data hinges on robust and reproducible experimental methods. Below are standardized, self-validating protocols for the synthesis and evaluation of 1,3,4-oxadiazole derivatives.

Protocol 1: General Synthesis of 2,5-Disubstituted 1,3,4-Oxadiazoles

This protocol describes a common and effective method involving the cyclodehydration of an N,N'-diacylhydrazine intermediate.

Causality: The choice of phosphorus oxychloride (POCl₃) as the cyclizing agent is strategic. It is a powerful dehydrating agent that efficiently promotes the intramolecular cyclization required to form the stable oxadiazole ring from the linear diacylhydrazine precursor.

Step-by-Step Methodology:

• Synthesis of Acid Hydrazide (Intermediate 1):

  • To a solution of an appropriate aromatic acid (0.01 mol) in absolute ethanol (20 mL), add a few drops of concentrated sulfuric acid as a catalyst.

  • Add hydrazine hydrate (0.02 mol) to the mixture.

  • Reflux the reaction mixture for 6-8 hours, monitoring completion by Thin Layer Chromatography (TLC).

  • After completion, cool the mixture and pour it into crushed ice. The solid acid hydrazide that precipitates is filtered, washed with cold water, and dried. Recrystallize from ethanol if necessary.[7]

• Acylation of Acid Hydrazide (Intermediate 2):

  • Dissolve the synthesized acid hydrazide (0.01 mol) and a second aromatic carboxylic acid (0.01 mol) in a flask.

• Cyclodehydration to form 1,3,4-Oxadiazole:

  • To the mixture from Step 2, slowly add phosphorus oxychloride (POCl₃, 5-10 mL) under cooling in an ice bath.

  • After the addition is complete, reflux the mixture for 4-6 hours.

  • Monitor the reaction by TLC. Upon completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice with stirring.

  • Neutralize the solution with a saturated sodium bicarbonate solution.

  • The precipitated solid product is filtered, washed thoroughly with water, and dried.

  • Purify the crude product by recrystallization from an appropriate solvent (e.g., ethanol, DMF).

  • Confirm the structure using spectroscopic methods (IR, ¹H-NMR, ¹³C-NMR, Mass Spectrometry).[19]

Protocol 2: In Vitro Cytotoxicity Evaluation (MTT Assay)

This protocol provides a reliable method for assessing the cytotoxic effect of the synthesized compounds against cancer cell lines.

Causality: The MTT assay is based on the principle that viable, metabolically active cells can reduce the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product. The amount of formazan produced is directly proportional to the number of living cells, providing a quantitative measure of cell viability and, by extension, cytotoxicity.

Step-by-Step Methodology:

• Cell Seeding:

  • Seed cancer cells (e.g., A549, HeLa) in a 96-well microtiter plate at a density of approximately 5×10³ to 1×10⁴ cells per well in 100 µL of appropriate culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow cell attachment.

• Compound Treatment:

  • Prepare stock solutions of the synthesized 1,3,4-oxadiazole derivatives in DMSO.

  • Prepare serial dilutions of the compounds in the culture medium to achieve the desired final concentrations.

  • After 24 hours of incubation, remove the old medium from the wells and add 100 µL of the medium containing different concentrations of the test compounds. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

  • Incubate the plate for another 48 hours.

• MTT Addition and Incubation:

  • After the treatment period, add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well.

  • Incubate the plate for 4 hours at 37°C. During this time, viable cells will convert MTT to formazan crystals.

• Formazan Solubilization and Absorbance Reading:

  • Carefully remove the medium from each well.

  • Add 150 µL of a solubilizing agent (e.g., DMSO or acidic isopropanol) to each well to dissolve the formazan crystals.

  • Shake the plate gently for 15 minutes to ensure complete dissolution.

  • Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration compared to the vehicle control.

  • Plot a dose-response curve and determine the IC₅₀ value (the concentration of the compound that causes 50% inhibition of cell growth).[15][16]

Conclusion and Future Directions

This guide has systematically compared the structure-activity relationships of 1,3,4-oxadiazole derivatives across antimicrobial, anticancer, and anti-inflammatory applications. The evidence clearly demonstrates that the biological activity of this scaffold can be precisely tuned by strategic modifications at its C2 and C5 positions. Lipophilic and halogenated substituents are often key for antimicrobial efficacy, while moieties capable of specific interactions with enzyme active sites are crucial for anticancer and anti-inflammatory potential.

The future of 1,3,4-oxadiazole research is bright. The development of hybrid molecules that conjugate the oxadiazole core with other pharmacologically active fragments, such as piperazine, is a promising strategy to achieve synergistic effects or multi-target activity.[20] Furthermore, the application of computational tools, such as QSAR and molecular docking, will continue to accelerate the rational design of new derivatives with enhanced potency and selectivity.[7][17][19] The protocols and comparative data presented here provide a solid foundation for researchers to build upon in the quest for novel and more effective therapeutic agents.

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A Researcher's Guide to the Preclinical Validation of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid: A Comparative Analysis of Anticancer Potential

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the anticancer activity of the novel compound, (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid. While specific experimental data for this molecule is not yet prevalent in published literature, its core structure, the 1,3,4-oxadiazole ring, is a well-established pharmacophore in oncology research. Compounds featuring this scaffold have demonstrated significant anticancer potential through diverse mechanisms of action.[1][2][3][4] This document outlines a rigorous, multi-step validation process, comparing the hypothetical performance of our lead compound against established chemotherapeutic agents and providing detailed, field-proven experimental protocols.

Our approach is grounded in scientific integrity, ensuring that each proposed experiment is part of a self-validating system. We will explore the causality behind experimental choices, from initial cytotoxicity screenings to in vivo efficacy studies, empowering researchers to not only generate robust data but also to understand its mechanistic implications.

The Scientific Premise: 1,3,4-Oxadiazole as a Privileged Scaffold in Cancer Therapy

The 1,3,4-oxadiazole moiety is a five-membered heterocyclic ring that has garnered significant interest in medicinal chemistry due to its metabolic stability and its ability to serve as a bioisostere for amide and ester groups. Its derivatives are known to exhibit a wide range of pharmacological activities, including potent anticancer effects.[5]

The structure of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid suggests several potential avenues for its anticancer activity. The (ylsulfanyl)-acetic acid side chain, in particular, is a common feature in molecules designed to chelate metal ions within the active sites of metalloenzymes. This raises the hypothesis that our compound could function as an inhibitor of matrix metalloproteinases (MMPs), which are crucial for tumor invasion and metastasis.[6]

Furthermore, the broader class of 1,3,4-oxadiazole derivatives has been shown to exert anticancer effects by:

• Inducing Apoptosis: Triggering programmed cell death through caspase activation and disruption of mitochondrial membrane potential.[7]

• Causing Cell Cycle Arrest: Halting the proliferation of cancer cells at specific checkpoints.[7][8]

• Inhibiting Key Signaling Pathways: Modulating pathways like NF-κB, which are critical for cancer cell survival and proliferation.[3][9]

• Enzyme Inhibition: Targeting enzymes essential for cancer progression, such as histone deacetylases (HDACs), telomerase, and various kinases.[7][10][11]

This guide will systematically test these hypotheses.

The Comparative Framework: Benchmarking Against the Gold Standard

To objectively evaluate the potential of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid, its performance must be compared against clinically relevant and widely studied anticancer agents.

Selection of Comparator Compounds

• Positive Controls: We will use Cisplatin and Doxorubicin as our primary comparator drugs. These are standard-of-care chemotherapeutics with well-characterized mechanisms of action and are frequently used as benchmarks in preclinical studies.[7][8][12]

• Structurally Related Controls: If available, a known 1,3,4-oxadiazole derivative with published anticancer activity should be included to provide a direct comparison within the same chemical class.

A Panel Approach to Cancer Cell Lines

A single cell line is insufficient to determine the therapeutic potential of a novel agent. We will employ a diverse panel to assess both the breadth and selectivity of the compound's activity.

Cell Line	Tissue of Origin	Rationale
MCF-7	Breast Adenocarcinoma	A well-characterized, estrogen receptor-positive cell line.[5]
A549	Lung Carcinoma	A standard model for non-small cell lung cancer.[6][7]
HepG2	Hepatocellular Carcinoma	Represents a common and aggressive form of liver cancer.[2][5]
HT-29	Colon Adenocarcinoma	A widely used model for colorectal cancer research.[8]
PC-3	Prostate Carcinoma	A model for androgen-independent prostate cancer.[12]
NIH/3T3	Mouse Embryonic Fibroblast	A non-cancerous cell line to assess cytotoxicity and selectivity index (SI).[6]

Phase I: In Vitro Validation of Anticancer Activity

This phase focuses on establishing the cytotoxic potential and elucidating the cellular mechanism of action of our lead compound.

Primary Screening: Determining Cytotoxicity (IC₅₀)

The half-maximal inhibitory concentration (IC₅₀) is the fundamental metric of a drug's potency. We will use the MTT assay, a reliable and high-throughput colorimetric assay, to determine this value.[12]

• Cell Seeding: Seed cells from the selected panel into 96-well plates at a density of 5,000–10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell adherence.[12][13]

• Drug Treatment: Prepare serial dilutions of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid, Cisplatin, and Doxorubicin (e.g., from 0.1 to 100 µM). Add 100 µL of the drug dilutions to the respective wells. Include vehicle-only (e.g., DMSO) wells as a negative control.

• Incubation: Incubate the plates for 48 to 72 hours.

• MTT Addition: Add 20 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C, allowing viable cells to convert the MTT into formazan crystals.

• Solubilization: Carefully remove the culture medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• IC₅₀ Calculation: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ value.

Compound	MCF-7 (µM)	A549 (µM)	HepG2 (µM)	HT-29 (µM)	PC-3 (µM)	NIH/3T3 (µM)	Selectivity Index (SI for A549)
(5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid	Data	Data	Data	Data	Data	Data	IC₅₀ NIH/3T3 / IC₅₀ A549
Cisplatin	Data	Data	Data	Data	Data	Data	IC₅₀ NIH/3T3 / IC₅₀ A549
Doxorubicin	Data	Data	Data	Data	Data	Data	IC₅₀ NIH/3T3 / IC₅₀ A549

A higher Selectivity Index indicates a more favorable safety profile, suggesting greater toxicity towards cancer cells than normal cells.[7]

Secondary Screening: Elucidating the Mechanism of Cell Death

Once cytotoxicity is established, we must determine how the compound kills cancer cells. These assays should be performed using one or two sensitive cell lines identified from the primary screen, with the compound at its IC₅₀ concentration.

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A Comparative Guide to the Efficacy of 5-Substituted-1,3,4-Oxadiazole Compounds in Modern Drug Discovery

The 1,3,4-oxadiazole nucleus stands as a privileged scaffold in medicinal chemistry, a five-membered heterocyclic ring prized for its metabolic stability and its capacity to act as a bioisostere for amide and ester functionalities.[1][2] This structural feature allows it to engage in crucial hydrogen bonding interactions with various biological targets, underpinning its diverse and potent pharmacological activities.[1][3] Researchers have extensively demonstrated that the biological profile of these compounds is profoundly influenced by the nature of the substituents at the 2- and 5-positions of the oxadiazole ring.[4] This guide provides a comparative analysis of the efficacy of various 5-substituted-1,3,4-oxadiazole derivatives, focusing on their anticancer, antimicrobial, and anti-inflammatory properties, supported by experimental data and validated protocols.

The versatility of the 1,3,4-oxadiazole core has led to its incorporation into a wide array of therapeutic agents, including compounds with anticancer, antibacterial, antifungal, anti-inflammatory, antitubercular, and antiviral activities.[3][5][6][7] Marketed drugs such as the HIV-integrase inhibitor Raltegravir and the anticancer agent Zibotentan feature this core structure, highlighting its clinical significance.[7][8] The synthetic accessibility of this scaffold further enhances its appeal, allowing for systematic structural modifications to optimize therapeutic efficacy.

Caption: General chemical structure of a 2,5-disubstituted-1,3,4-oxadiazole.

Part 1: Anticancer Efficacy

The 1,3,4-oxadiazole scaffold is a cornerstone in the development of novel anticancer agents.[9] The electronic and steric properties of the substituent at the 5-position play a critical role in dictating the cytotoxic potency and mechanism of action, which often involves the inhibition of crucial cellular targets like kinases, tubulin, or histone deacetylases.[9]

Structure-Activity Relationship (SAR) Insights

A comprehensive analysis of various 5-substituted derivatives reveals distinct patterns. Generally, the introduction of aromatic or heteroaromatic rings at the 5-position is a common strategy to enhance anticancer activity. The nature and position of substituents on these rings are pivotal.

• Electron-withdrawing and Lipophilic Groups: The presence of electron-withdrawing groups (e.g., halogens, nitro groups) or lipophilic groups (e.g., methoxy, methyl) on a 5-aryl substituent often correlates with increased cytotoxicity.[2][10] For example, compounds with a 4-chlorophenyl or a 3,4-dimethoxyphenyl group at the 5-position have demonstrated significant growth inhibition across various cancer cell lines.[7][10]

• Heterocyclic Substituents: Incorporating other heterocyclic systems, such as pyridine or benzothiazole, can introduce additional interaction points with biological targets, leading to enhanced potency.[7][11]

Comparative Efficacy Data

The following table summarizes the anticancer activity of representative 5-substituted-1,3,4-oxadiazole compounds against various cancer cell lines. The "Growth Percent" (GP) metric from the NCI-60 screen indicates the tumor cell growth relative to a no-drug control; a lower GP value signifies higher efficacy.

Compound ID	5-Substituent	2-Substituent	Target Cell Line	Efficacy (Mean GP %)	Reference
4s	4-Methoxyphenyl	N-(2,4-Dimethylphenyl)amino	Melanoma (MDA-MB-435)	15.43	[10][12]
4u	4-Hydroxyphenyl	N-(2,4-Dimethylphenyl)amino	Melanoma (MDA-MB-435)	6.82	[10][12]
4j	3,4-Dimethoxyphenyl	N-(4-Bromophenyl)amino	Leukemia (MOLT-4)	76.31	[10]
4h	4-Chlorophenyl	N-(4-Bromophenyl)amino	Breast Cancer (MCF7)	82.97	[10]
20	4-Chlorophenyl	Pyridin-2-aminomethyl	NCI-60 Panel	96.37	[7]
21	3,4-Dimethoxyphenyl	Pyridin-2-aminomethyl	NCI-60 Panel	95.12	[7]

From this data, compound 4u , with a 4-hydroxyphenyl group at the 5-position, shows remarkable activity against melanoma cells, suggesting the hydroxyl group may be involved in a critical hydrogen bond interaction with the target receptor.[10]

Caption: A representative synthetic workflow for 1,3,4-oxadiazole derivatives. [13]

Protocol 2: Cytotoxicity Assessment (MTT Assay)

This colorimetric assay measures the metabolic activity of cells and is a reliable indicator of cell viability, proliferation, and cytotoxicity.

• Cell Seeding: Cancer cells (e.g., A549 lung cancer cells) are seeded into a 96-well plate at a density of ~5,000-10,000 cells/well and allowed to adhere overnight. This ensures the cells are in a logarithmic growth phase for the experiment.

• Compound Treatment: The cells are treated with various concentrations of the test 1,3,4-oxadiazole compound for a specified period (e.g., 48 or 72 hours). A vehicle control (e.g., DMSO) is included.

• MTT Addition: After treatment, the media is replaced with fresh media containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT). The plate is incubated for 3-4 hours. The rationale is that only viable cells with active mitochondrial dehydrogenases can reduce the yellow MTT to a purple formazan precipitate.

• Solubilization: The media is removed, and a solubilizing agent (e.g., DMSO or isopropanol) is added to each well to dissolve the formazan crystals.

• Absorbance Reading: The absorbance of the purple solution is measured using a microplate reader at a wavelength of ~570 nm. The absorbance is directly proportional to the number of viable cells. The IC₅₀ value (the concentration that inhibits 50% of cell growth) can then be calculated.

Conclusion

The 5-substituted-1,3,4-oxadiazole framework is a remarkably versatile and potent scaffold in drug discovery. As demonstrated, the specific substituent at the 5-position is a critical determinant of biological efficacy across anticancer, antimicrobial, and anti-inflammatory applications. Aromatic and heteroaromatic moieties, often decorated with halogens, hydroxyl, or methoxy groups, consistently confer high levels of activity. The strategic combination of an optimized 5-substituent with a tailored 2-substituent allows for the fine-tuning of a compound's pharmacological profile. The continued exploration of structure-activity relationships within this chemical class holds significant promise for the development of next-generation therapeutic agents with enhanced potency and selectivity.

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The Oxadiazole Ring in Drug Design: A Comparative Guide to Bioisosteric Replacement

In the intricate chess game of drug design, where every molecular modification can dictate the success or failure of a therapeutic candidate, the strategic deployment of bioisosterism stands as a paramount tactic. This guide provides an in-depth, technical comparison of bioisosteric replacements for the oxadiazole ring, a common scaffold in medicinal chemistry. We will dissect the rationale behind these substitutions, offering field-proven insights and supporting experimental data to empower researchers in their quest for safer, more efficacious drugs.

The Rationale for Oxadiazole Bioisosterism: Beyond a Simple Swap

The oxadiazole ring is frequently employed as a bioisostere for ester and amide functionalities. The primary impetus for this substitution lies in its enhanced metabolic stability. Esters and amides are often susceptible to hydrolysis by esterases and amidases, leading to rapid clearance and poor pharmacokinetic profiles. The heterocyclic nature of the oxadiazole ring confers resistance to such enzymatic degradation, prolonging the in vivo lifetime of the drug candidate.[1][2][3][4][5]

However, the choice of a bioisostere is not merely about thwarting metabolism. It is a nuanced decision that can profoundly impact a molecule's physicochemical properties and, consequently, its pharmacological activity. This guide will explore the most common bioisosteric replacements for the oxadiazole ring, with a particular focus on its isomers and other five-membered heterocycles.

A Tale of Two Isomers: 1,2,4- vs. 1,3,4-Oxadiazole

While both are oxadiazoles, the regioisomeric 1,2,4- and 1,3,4-oxadiazoles exhibit distinct physicochemical and pharmacological properties.[6][7] The choice between these two isomers is a critical decision in lead optimization.

A systematic comparison of matched molecular pairs has revealed that 1,3,4-oxadiazole isomers often exhibit more favorable drug-like properties.[8] Specifically, they tend to have lower lipophilicity (logD), higher metabolic stability, reduced inhibition of the hERG potassium channel, and improved aqueous solubility compared to their 1,2,4-counterparts.[8][9] These differences can be attributed to their distinct electronic distributions and dipole moments.[8]

Table 1: Comparative Physicochemical and Pharmacokinetic Properties of 1,2,4- and 1,3,4-Oxadiazole Isomers

Property	1,2,4-Oxadiazole	1,3,4-Oxadiazole	Rationale for Difference
Lipophilicity (logD)	Generally Higher	Generally Lower	The 1,3,4-isomer has a larger dipole moment, leading to increased polarity and lower lipophilicity.
Metabolic Stability	Generally Lower	Generally Higher	The 1,3,4-isomer is often less susceptible to metabolic degradation by liver microsomes.[9]
hERG Inhibition	Higher Potential	Lower Potential	The difference in charge distribution affects the interaction with the hERG channel.[9]
Aqueous Solubility	Generally Lower	Generally Higher	The increased polarity of the 1,3,4-isomer contributes to better solubility in aqueous media.[9]

Case Study: Cannabinoid Receptor 2 (CB2) Ligands

A study on high-affinity CB2 ligands demonstrated the impact of replacing a central 1,2,4-oxadiazole ring with a 1,3,4-oxadiazole.[9] While the 1,3,4-oxadiazole analogs were expected to have improved physicochemical properties, they exhibited a 10- to 50-fold reduction in CB2 affinity.[9] This highlights a crucial aspect of bioisosterism: improvements in ADME properties can sometimes come at the cost of target potency. The key is to find a balance that yields an overall superior drug candidate.

Expanding the Arsenal: Other Heterocyclic Bioisosteres

Beyond the isomeric variations of oxadiazole, other five-membered heterocycles are commonly employed as bioisosteric replacements. These include thiadiazoles, triazoles, and tetrazoles.

1,3,4-Thiadiazole: The Sulfur Counterpart

The 1,3,4-thiadiazole ring is a classical bioisostere of the 1,3,4-oxadiazole, where the oxygen atom is replaced by a sulfur atom.[10][11] This substitution can influence the electronic and steric properties of the molecule, potentially leading to altered biological activity and pharmacokinetic profiles.

Table 2: Comparison of 1,3,4-Oxadiazole and 1,3,4-Thiadiazole as Bioisosteres

Property	1,3,4-Oxadiazole	1,3,4-Thiadiazole	Key Considerations
Synthesis	Multiple synthetic routes available, often from acid hydrazides.[10][12]	Similar synthetic strategies to oxadiazoles, often with sulfur-containing reagents.[10][11]	The choice of synthetic route depends on the desired substitution pattern and available starting materials.
Biological Activity	Broad spectrum of activities including anticancer, antimicrobial, and anti-inflammatory.[10]	Also exhibits a wide range of biological activities, often overlapping with oxadiazoles.[10][11]	The subtle differences in electronics and hydrogen bonding capacity can lead to variations in potency and selectivity.
Physicochemical Properties	Generally more polar than thiadiazoles.	Generally less polar and more lipophilic than oxadiazoles.	This can impact solubility, permeability, and plasma protein binding.

Triazoles: A Versatile Amide Bioisostere

The 1,2,3-triazole ring is another popular bioisostere, particularly for amide bonds.[13][14][15] Its stability, strong dipole moment, and hydrogen bond accepting capabilities make it an attractive replacement.[15] The replacement of an amide with a triazole has been shown to enhance biological activity in some cases, as demonstrated in an analog of the anticancer drug imatinib.[15]

Tetrazoles: Carboxylic Acid Mimics

Tetrazoles are often used as bioisosteres for carboxylic acids.[16] They can also serve as replacements for oxadiazole rings in certain contexts, particularly when modulating P-glycoprotein (P-gp) activity in multidrug resistance.[16][17]

Experimental Protocols: A Practical Guide

To aid researchers in the practical application of these concepts, we provide detailed, step-by-step methodologies for the synthesis of oxadiazole isomers and the evaluation of key drug-like properties.

Synthesis of 1,2,4- and 1,3,4-Oxadiazoles

The following diagrams and protocols outline common synthetic routes to 1,2,4- and 1,3,4-oxadiazoles.

Caption: General synthetic schemes for 1,2,4- and 1,3,4-oxadiazoles.

Protocol 1: Synthesis of 3,5-Disubstituted-1,2,4-Oxadiazoles [1]

• Reactants: Amidoxime and an organic nitrile.

• Catalyst: p-Toluenesulfonic acid (PTSA) and Zinc Chloride (ZnCl2).

• Procedure: a. To a solution of the amidoxime in a suitable solvent (e.g., toluene), add the nitrile and the PTSA-ZnCl2 catalyst. b. Reflux the reaction mixture for the appropriate time, monitoring the reaction progress by Thin Layer Chromatography (TLC). c. Upon completion, cool the reaction mixture and quench with a suitable aqueous solution (e.g., saturated sodium bicarbonate). d. Extract the product with an organic solvent (e.g., ethyl acetate). e. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. f. Purify the crude product by column chromatography.

Protocol 2: Synthesis of 2,5-Disubstituted-1,3,4-Oxadiazoles [12][18][19]

• Reactants: An acid hydrazide and an acid chloride (or carboxylic acid with a dehydrating agent).

• Dehydrating Agent: Phosphorus oxychloride (POCl3) or thionyl chloride (SOCl2).

• Procedure: a. To a solution of the acid hydrazide in a suitable solvent (e.g., pyridine or DMF), add the acid chloride dropwise at 0 °C. b. Allow the reaction mixture to stir at room temperature for a specified time. c. Add the dehydrating agent (e.g., POCl3) and heat the reaction mixture to reflux. d. Monitor the reaction by TLC. e. After completion, cool the reaction mixture and pour it into crushed ice. f. Collect the precipitate by filtration, wash with water, and dry. g. Recrystallize the crude product from a suitable solvent (e.g., ethanol).

Evaluation of ADME Properties

The following workflows illustrate the experimental procedures for assessing key ADME (Absorption, Distribution, Metabolism, and Excretion) parameters.

Caption: Experimental workflows for key in vitro ADME assays.

Protocol 3: Metabolic Stability in Human Liver Microsomes (HLM) [20][21][22][23][24]

• Materials: Test compound, pooled human liver microsomes (HLM), NADPH regenerating system, phosphate buffer (pH 7.4).

• Procedure: a. Prepare a working solution of the test compound in a suitable solvent (e.g., DMSO). b. Prepare the incubation mixture containing HLM and phosphate buffer. c. Pre-warm the incubation mixture to 37°C. d. Initiate the metabolic reaction by adding the NADPH regenerating system. e. At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the incubation mixture. f. Immediately quench the reaction by adding ice-cold acetonitrile containing an internal standard. g. Centrifuge the samples to precipitate the proteins. h. Analyze the supernatant for the concentration of the parent compound using a validated LC-MS/MS method. i. Calculate the in vitro half-life (t1/2) and intrinsic clearance (CLint).

Protocol 4: hERG Inhibition Assay (Thallium Flux) [2][25][26][27][28]

• Materials: hERG-expressing cells (e.g., HEK293), FluxOR™ Thallium Detection Kit, test compound, positive control (e.g., E-4031).

• Procedure: a. Plate the hERG-expressing cells in a microplate and culture overnight. b. Load the cells with the FluxOR™ dye. c. Add the test compound at various concentrations to the wells. d. Incubate the plate at room temperature. e. Add the thallium-containing stimulation buffer to initiate ion flux. f. Immediately measure the fluorescence intensity using a kinetic plate reader. g. Calculate the percentage of hERG channel inhibition and determine the IC50 value.

Protocol 5: Aqueous Solubility (Turbidimetric Method) [29][30][31][32][33]

• Materials: Test compound, DMSO, phosphate-buffered saline (PBS, pH 7.4).

• Procedure: a. Prepare a stock solution of the test compound in DMSO. b. Perform serial dilutions of the stock solution in DMSO. c. Add the DMSO solutions to a microplate containing PBS. d. Shake the plate for a defined period (e.g., 2 hours) at room temperature. e. Measure the turbidity of each well using a plate reader that can detect light scattering. f. Determine the concentration at which the compound precipitates, which corresponds to its kinetic solubility.

Conclusion: A Strategic Approach to Bioisosteric Replacement

The bioisosteric replacement of the oxadiazole ring is a powerful strategy in drug design for enhancing the pharmacokinetic and pharmacodynamic properties of a lead compound. The choice of a suitable bioisostere is not a one-size-fits-all solution but rather a carefully considered decision based on the specific challenges of the drug discovery program. A thorough understanding of the subtle differences between isomers and other heterocyclic rings, supported by robust experimental evaluation, is crucial for success. This guide provides a foundational framework to aid researchers in making informed decisions and navigating the complexities of bioisosterism, ultimately accelerating the development of novel and improved therapeutics.

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A Senior Application Scientist's Guide to the In Vitro vs. In Vivo Efficacy of 1,3,4-Oxadiazole-Based Compounds

Introduction: The 1,3,4-Oxadiazole Scaffold as a Cornerstone in Medicinal Chemistry

In the landscape of modern drug discovery, heterocyclic compounds are paramount, with the 1,3,4-oxadiazole ring standing out as a "privileged scaffold." This five-membered aromatic ring, containing one oxygen and two nitrogen atoms, is a bioisostere for amide and ester functionalities, granting it favorable pharmacokinetic properties.[1] Its derivatives have garnered significant attention due to their remarkable breadth of biological activities, including potent anticancer, antimicrobial, anti-inflammatory, antiviral, and analgesic effects.[2][3][4][5][6]

However, the journey from a promising compound in a petri dish to a viable therapeutic in a living system is fraught with challenges. A compound that exhibits high potency in a controlled laboratory setting (in vitro) may prove ineffective or toxic in a complex biological organism (in vivo). This guide provides a comparative analysis of the in vitro and in vivo efficacy of 1,3,4-oxadiazole-based compounds, offering field-proven insights into the experimental choices that bridge this critical translational gap. We will delve into the causality behind experimental design, detail self-validating protocols, and present a clear, data-driven comparison for researchers, scientists, and drug development professionals.

The Translational Bridge: From In Vitro Promise to In Vivo Validation

The core logic of preclinical drug development rests on a sequential validation process. We begin with high-throughput in vitro screening to identify "hits"—compounds that interact with a specific target or elicit a desired cellular response. These hits are then subjected to more complex in vivo models to assess their efficacy, safety, and pharmacokinetic profile within a whole organism. Understanding the strengths and limitations of each phase is crucial for efficient drug development.

• In Vitro Testing: Occurs in a controlled, artificial environment (e.g., test tube, cell culture plate). It is ideal for high-throughput screening, determining mechanisms of action, and quantifying potency (e.g., IC₅₀, MIC) by isolating specific biological variables.

• In Vivo Testing: Conducted within a living organism (e.g., mice, rats). This complex environment accounts for the critical factors of Absorption, Distribution, Metabolism, and Excretion (ADME), as well as overall systemic toxicity and therapeutic effect. A compound's success here is the true measure of its potential as a drug.

Caption: Translational workflow from in vitro screening to in vivo validation.

Part 1: In Vitro Efficacy Assessment of 1,3,4-Oxadiazoles

The initial evaluation of 1,3,4-oxadiazole derivatives relies on a battery of standardized in vitro assays to quantify their biological activity against specific cell lines or microbial strains.

Anticancer Activity

A primary therapeutic area for 1,3,4-oxadiazoles is oncology. Their anticancer potential is typically first assessed using cytotoxicity assays.[3]

• Cytotoxicity Assays: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) and SRB (Sulphorhodamine B) assays are workhorses in this domain. They measure cell viability after exposure to the compound, yielding an IC₅₀ value—the concentration required to inhibit 50% of cell growth. These tests are performed on a panel of human cancer cell lines, such as HeLa (cervical), A549 (lung), MCF-7 (breast), and HT-29 (colon), to determine potency and selectivity.[7][8][9][10][11]

• Mechanism-Specific Assays: For promising cytotoxic compounds, further assays elucidate their mechanism of action. Many 1,3,4-oxadiazole derivatives are reported to function as potent tubulin polymerization inhibitors, disrupting microtubule assembly in cancer cells.[12] Others act as inhibitors of key enzymes like Glycogen Synthase Kinase-3β (GSK-3β), Histone Deacetylases (HDACs), or Focal Adhesion Kinase (FAK).[12][13] Apoptosis induction can be confirmed through techniques like DNA ladder assays or nuclear staining with acridine orange/ethidium bromide, which visualize the characteristic DNA fragmentation of programmed cell death.[8]

Antimicrobial Activity

The rise of antimicrobial resistance has spurred the search for new antibacterial and antifungal agents, with 1,3,4-oxadiazoles showing significant promise.[14]

• Minimum Inhibitory Concentration (MIC): The standard metric for antimicrobial activity is the MIC, determined using broth microdilution or agar dilution methods. This value represents the lowest concentration of the compound that prevents visible growth of a microorganism.

• Spectrum of Activity: Compounds are tested against a panel of clinically relevant bacteria, including Gram-positive strains (Staphylococcus aureus, Bacillus subtilis) and Gram-negative strains (Escherichia coli, Pseudomonas aeruginosa), as well as fungal pathogens like Candida albicans.[1][2][5][15]

Data Summary: Representative In Vitro Activities

The table below consolidates in vitro data for several 1,3,4-oxadiazole derivatives, showcasing their potency against various targets.

Compound Class/Reference	Target	Assay	Potency (IC₅₀ / MIC)	Source(s)
Diphenylamine-Oxadiazoles	HT29 (Colon Cancer)	SRB	1.3 - 2.0 µM	[7]
Benzisoselenazolone-Oxadiazoles	MCF-7 (Breast Cancer)	MTT	1.07 µM (Compound 7d)	[10]
Thymol-Oxadiazole Hybrids	MCF-7, HCT-116, HepG2	MTT	1.1 - 2.6 µM	[16]
Naphthofuran-Oxadiazoles	P. aeruginosa, B. subtilis	Broth Dilution	0.2 mg/mL	[14]
Fluoroquinolone-Oxadiazole Hybrids	S. aureus, E. coli	Broth Dilution	Good to excellent activity	[14]
Thione-Substituted Oxadiazoles	Candida albicans	Broth Dilution	0.78 µg/mL	[1]

Experimental Protocol: In Vitro Cytotoxicity via MTT Assay

This protocol provides a self-validating system for assessing the cytotoxic effects of 1,3,4-oxadiazole compounds on cancer cell lines.

Causality: The MTT assay is based on the principle that viable, metabolically active cells possess mitochondrial reductase enzymes that cleave the yellow tetrazolium salt (MTT) into insoluble purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells, allowing for quantitative measurement of cytotoxicity.

Caption: Workflow for the in vitro MTT cytotoxicity assay.

• Cell Seeding: Plate cells (e.g., HeLa, A549) into a 96-well microtiter plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Application: Treat the cells with various concentrations of the synthesized 1,3,4-oxadiazole derivatives. A vehicle control (e.g., 0.1% DMSO) and a positive control (a known anticancer drug like Doxorubicin) must be included.

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: After incubation, add MTT solution to each well and incubate for another 4 hours. During this time, viable cells will convert MTT to formazan.

• Solubilization: Carefully remove the supernatant and add a solubilizing agent like DMSO to dissolve the formazan crystals.

• Data Acquisition: Measure the optical density of the solution on a microplate reader at a wavelength of approximately 570 nm.

• Analysis: The percentage of cell viability is calculated relative to the vehicle control. The IC₅₀ value is determined by plotting cell viability against compound concentration and fitting the data to a sigmoidal dose-response curve.

Part 2: In Vivo Efficacy Assessment of 1,3,4-Oxadiazoles

A promising IC₅₀ value is only the first step. The true test of a compound is its performance in a living system, where it must navigate the complexities of ADMET.

Anticancer Models

To validate in vitro anticancer activity, researchers use animal models that mimic human cancer.

• Dalton's Lymphoma Ascites (DLA) Model: This is a widely used model for screening antitumor compounds. DLA cells are injected subcutaneously into mice, leading to the formation of a solid tumor. The test compounds are then administered (e.g., orally or intraperitoneally) for a set period.[8][17]

• Efficacy Metrics: The primary endpoints are the reduction in tumor volume and tumor weight compared to a control group of untreated, tumor-bearing mice.[8][17] Increased lifespan of the treated animals is another key indicator of efficacy.

• Toxicity Assessment: Throughout the study, animals are monitored for signs of toxicity, such as weight loss or behavioral changes. Acute oral toxicity studies are also performed to determine the compound's safety profile.[8]

Anti-inflammatory and Other Models

• Carrageenan-Induced Paw Edema: To test anti-inflammatory activity, edema (swelling) is induced in the paw of a rat by injecting carrageenan. The ability of an orally administered 1,3,4-oxadiazole compound to reduce this swelling over time is measured and compared to a standard drug like Indomethacin.[5]

• Infection Models: For antimicrobial compounds, an in vivo infection model is used. Mice are infected with a pathogenic bacterial strain, and the efficacy of the test compound in clearing the infection and improving survival rates is assessed.

• Trypanocidal Activity: Specific models, such as mice infected with Trypanosoma cruzi, are used to evaluate compounds for activity against parasitic diseases.[1][16]

Data Summary: Representative In Vivo Activities

This table highlights compounds that have successfully demonstrated efficacy in animal models.

Compound Class/Reference	In Vivo Model	Efficacy Result	Source(s)
AMK OX-8, 9, 11, 12	DLA-induced solid tumor (mice)	Significant reduction in tumor volume and weight.	[8][17]
Phenyl-propanone-Oxadiazoles	Carrageenan-induced paw edema (rats)	33% to 62% inhibition of edema.	[5]
2,3-dihydro-1,3,4-oxadiazoles	Trypanosoma cruzi infected mice	Showed good active structures in the body.	[1][16]

Experimental Protocol: In Vivo Antitumor DLA-Induced Solid Tumor Model

This protocol outlines a robust method for evaluating the in vivo antitumor potential of lead 1,3,4-oxadiazole candidates.

Causality: This model directly assesses a compound's ability to inhibit tumor growth in a living system, integrating its pharmacokinetic profile with its cytotoxic mechanism of action. The reduction in tumor size is a direct, physically measurable outcome of the compound's therapeutic effect.

Caption: Workflow for the in vivo DLA-induced solid tumor model.

• Animal Handling: Use healthy Swiss albino mice, acclimatized to laboratory conditions for at least one week. All procedures must be approved by an institutional animal ethics committee.

• Tumor Induction: Inject approximately 1x10⁶ DLA cells subcutaneously into the right hind limb of the mice.

• Treatment Initiation: Once tumors reach a palpable size (e.g., ~100 mm³), randomize the animals into control and treatment groups.

• Drug Administration: Administer the 1,3,4-oxadiazole compounds (e.g., at doses of 25, 50 mg/kg) and the positive control (e.g., 5-Fluorouracil, 20 mg/kg) intraperitoneally or orally for a defined period, typically 10-14 days. The control group receives only the vehicle.

• Tumor Measurement: Measure the tumor dimensions every two days using Vernier calipers and calculate the volume using the formula (L x W²)/2, where L is the length and W is the width.

• Endpoint: After the treatment period, sacrifice the animals, excise the tumors, and record their final weight.

• Analysis: Calculate the percent tumor inhibition for both volume and weight relative to the vehicle control group. A significant reduction indicates potent in vivo antitumor activity.

Bridging the Gap: The Role of Structure-Activity Relationships (SAR)

The transition from in vitro to in vivo success often hinges on the chemical structure of the compound. Structure-Activity Relationship (SAR) studies are vital for optimizing lead compounds to improve not only their potency but also their ADMET properties.

For the 1,3,4-oxadiazole scaffold, SAR studies have revealed several key insights:

• Substitutions at C2 and C5: The nature of the substituent groups at the 2 and 5 positions of the oxadiazole ring is the primary determinant of biological activity. Aromatic and heterocyclic rings are common and effective substitutions.[3][7]

• Pharmacophore Conjugation: Hybridizing the 1,3,4-oxadiazole core with other known pharmacophores, such as piperazine or sulfonamide moieties, can enhance biological activity and create multi-target agents.[18][19]

• Influence of Specific Groups: The addition of electron-withdrawing groups (like halogens) or electron-donating groups (like hydroxyl) to the substituted rings can fine-tune the compound's potency and selectivity. For instance, halogen substituents have been shown to enhance analgesic and anti-inflammatory effects.[5]

Caption: Core structure-activity relationship for the 1,3,4-oxadiazole scaffold.

Conclusion and Future Directions

The 1,3,4-oxadiazole scaffold is unequivocally a versatile and potent core in the development of novel therapeutics. This guide demonstrates that while in vitro assays are indispensable for initial high-throughput screening and mechanism-of-action studies, they are merely the first step. The true potential of a compound can only be realized through rigorous in vivo validation, which accounts for the complex interplay of pharmacokinetics and systemic effects.

The most successful research programs are those that iteratively use in vivo feedback to inform in vitro screening and chemical synthesis. Future research should focus on designing 1,3,4-oxadiazole derivatives with not only high target potency but also optimized ADMET profiles to increase the probability of successful clinical translation. By understanding and deliberately navigating the bridge between the petri dish and the patient, the full therapeutic promise of these remarkable compounds can be unlocked.

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A Researcher's Guide to Comprehensive Cross-Reactivity Analysis of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid

Introduction

The oxadiazole scaffold is a cornerstone in modern medicinal chemistry, with derivatives showing a remarkable breadth of biological activities, including anticancer, antibacterial, and anti-inflammatory properties.[1][2][3][4][5] Within this promising chemical space, (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid (hereafter referred to as Compound X) has emerged as a lead candidate in a hypothetical discovery program targeting a specific protein kinase, PK-Alpha. While its on-target potency is promising, the ultimate success of Compound X hinges on its selectivity. Off-target interactions are a primary driver of preclinical and clinical toxicity, leading to high attrition rates in drug development.[6][7]

This guide provides a comprehensive, field-proven framework for researchers, scientists, and drug development professionals to rigorously analyze the cross-reactivity profile of a novel small molecule like Compound X. We will move beyond a simple listing of methods to explain the strategic rationale behind a multi-tiered approach, from predictive computational screening to broad biochemical panels and confirmatory cell-based assays. The objective is to build a robust selectivity profile that informs decision-making, mitigates risk, and ultimately accelerates the path to a viable therapeutic candidate.

The Imperative of Early and Comprehensive Selectivity Profiling

In drug discovery, a compound's selectivity is as critical as its potency.[8][9] Poor selectivity can lead to unforeseen side effects, while in some cases, polypharmacology (engaging multiple targets) can be beneficial.[10] Therefore, the goal is not necessarily absolute selectivity but a well-understood and desirable selectivity profile.[9][10] Early and systematic profiling allows teams to:

• Identify Safety Liabilities: Proactively flag interactions with targets known to cause adverse events (e.g., hERG, COX, various GPCRs).[11][12]

• Elucidate Mechanism of Action: Distinguish between the desired on-target effects and any confounding off-target pharmacology that might complicate the interpretation of in vivo results.

• Guide Structure-Activity Relationship (SAR): Provide crucial data to medicinal chemists, enabling them to design new analogs with improved selectivity by modifying specific structural moieties.[13]

• Reduce Attrition: De-risk candidates before they enter costly and time-consuming late-stage preclinical and clinical studies.[6][12]

Our analysis of Compound X will follow a logical, tiered workflow designed to maximize information while efficiently using resources.

Caption: Tiered workflow for cross-reactivity analysis.

Tier 1: In Silico Profiling — The Predictive First Pass

Before committing to expensive wet-lab experiments, computational methods provide a valuable initial assessment of potential off-target interactions.[6][14] These approaches leverage vast databases of known compound-target interactions to predict liabilities based on the structure of Compound X.

Methodology Rationale: The core principle is that structurally similar molecules often share similar biological targets.[15] By comparing the 2D and 3D features of Compound X to a library of compounds with known activities, we can generate a ranked list of potential off-targets.

Common Approaches:

• Chemical Similarity Searching: Utilizes algorithms like Similarity Ensemble Approach (SEA) to compare the chemical fingerprint of Compound X against databases of annotated compounds.[14]

• Machine Learning & AI: Modern AI/ML frameworks use complex algorithms trained on millions of data points to predict interactions across thousands of potential targets, offering broader coverage than older methods.[6][15]

• Molecular Docking: Involves computationally "placing" Compound X into the binding sites of known off-target proteins (e.g., those flagged by similarity searches) to estimate binding affinity.

Hypothetical In Silico Results for Compound X:

Predicted Off-Target	Target Class	Prediction Score (0-1)	Rationale / Implication
PK-Alpha	Kinase (On-Target)	0.95	Confirms primary target prediction.
PK-Gamma	Kinase	0.78	Structurally related kinase; potential for cross-reactivity.
PDE4D	Phosphodiesterase	0.65	Common off-target for heterocyclic compounds.
Adenosine A2a Receptor	GPCR	0.61	Potential for cardiovascular or CNS side effects.
5-HT2B Receptor	GPCR	0.58	Known safety liability associated with cardiac valvulopathy.[12]

Interpretation & Next Steps: The in silico results successfully identified the intended on-target, PK-Alpha. More importantly, it has flagged a closely related kinase (PK-Gamma) and several other targets, including a critical safety target (5-HT2B). This list does not confirm interaction but provides an invaluable, data-driven guide for designing the subsequent experimental screens.

Tier 2: In Vitro Biochemical Profiling — The Broad Screen

With predictions in hand, we move to broad biochemical screening. This is the gold standard for experimentally assessing selectivity across large panels of purified proteins.[16] For a putative kinase inhibitor like Compound X, a comprehensive kinase panel is essential. This is complemented by a safety pharmacology panel that assesses interactions against targets implicated in common adverse drug reactions.[11][17]

Part A: Kinase Selectivity Profiling

Methodology Rationale: Protein kinases are a large family with highly conserved ATP binding sites, making cross-reactivity common.[10][18] A kinase panel assay measures the ability of Compound X to inhibit the activity of hundreds of distinct kinases simultaneously. This provides a clear picture of its kinome-wide selectivity. Reputable vendors offer panels with over 500 kinases.[19][20]

Hypothetical Kinase Panel Results for Compound X:

Compound X was screened at a concentration of 1 µM against a panel of 400 kinases. The data is presented as percent inhibition of kinase activity.

Target Kinase	Kinase Family	% Inhibition @ 1 µM	Notes
PK-Alpha	Ser/Thr Kinase	98%	Potent on-target activity confirmed.
PK-Beta	Ser/Thr Kinase	2%	No significant activity.
PK-Gamma	Ser/Thr Kinase	85%	Significant off-target activity identified.
PK-Delta	Ser/Thr Kinase	45%	Moderate off-target activity.
EGFR	Tyr Kinase	<5%	High selectivity against tyrosine kinases.
CDK2	Ser/Thr Kinase	<5%	High selectivity against cell cycle kinases.
... (394 other kinases)	...	<10%	Generally clean profile.

Interpretation: The screen confirms potent inhibition of the intended target, PK-Alpha. However, it reveals a significant liability: strong inhibition of PK-Gamma, a closely related kinase. This off-target activity could contribute to both the efficacy and potential toxicity of the compound and must be investigated. The moderate activity against PK-Delta is also noted for future optimization.

Part B: Safety Pharmacology Profiling

Methodology Rationale: Beyond kinases, it is crucial to screen against a panel of targets historically associated with adverse events.[12] Panels like the Eurofins SafetyScreen44 or similar offerings test for interactions with key GPCRs, ion channels, transporters, and enzymes.[11][17]

Hypothetical Safety Panel Results for Compound X:

Compound X was screened at 10 µM. Hits are typically defined as >50% inhibition or stimulation.

Target	Target Class	% Inhibition @ 10 µM	Implication
Adenosine A2a Receptor	GPCR	65%	Confirms in silico prediction; potential for CNS/CV effects.
5-HT2B Receptor	GPCR	55%	Confirms in silico prediction; significant safety concern.
hERG	Ion Channel	8%	No hERG liability, a critical safety hurdle passed.
COX-1	Enzyme	<10%	No anti-inflammatory cross-reactivity.
... (40 other targets)	...	<25%	No other significant liabilities identified.

Interpretation: The safety screen is highly informative. It confirms the predicted interactions with the Adenosine A2a and 5-HT2B receptors. The 5-HT2B hit is a serious concern that may halt development or require significant chemical modification to eliminate.[12] On a positive note, the lack of hERG activity is a major de-risking milestone.

Experimental Protocol: Radiometric Kinase Inhibition Assay (HotSpot™ Platform)

This protocol is representative of the type used in commercial kinase profiling services.[19]

Objective: To quantify the inhibitory activity of Compound X against a panel of protein kinases by measuring the incorporation of radioactive ³³P-ATP into a substrate.

Materials:

• Purified recombinant kinases.

• Kinase-specific substrates (e.g., myelin basic protein).

• Compound X (solubilized in DMSO).

• Assay Buffer (contains MgCl₂, MnCl₂, Brij-35, etc.).

• [γ-³³P]ATP.

• 10% Phosphoric Acid.

• Filter plates (e.g., Millipore Multiscreen).

• Microplate scintillation counter.

Procedure:

• Compound Preparation: Serially dilute Compound X in 100% DMSO to create a concentration range for IC₅₀ determination. For single-point screening, prepare a working stock for the desired final concentration (e.g., 1 µM).

• Reaction Mix Preparation: In a microplate, prepare the reaction mixture containing assay buffer, the required cofactors, and the specific kinase substrate.

• Compound Addition: Add 1 µL of the DMSO-solubilized Compound X or control (DMSO vehicle for 0% inhibition, known inhibitor for 100% inhibition) to the reaction wells.

• Kinase Addition: Add the purified kinase to each well to initiate a pre-incubation period (typically 15-20 minutes at room temperature). This allows the compound to bind to the kinase before the reaction starts.

• Initiation of Reaction: Start the phosphorylation reaction by adding [γ-³³P]ATP to each well. Incubate for a defined period (e.g., 2 hours) at room temperature.

• Termination of Reaction: Stop the reaction by adding 10% phosphoric acid. The acid precipitates the substrate (now radiolabeled) onto the filter plate membrane.

• Washing: Wash the filter plates multiple times with phosphoric acid to remove unincorporated [γ-³³P]ATP.

• Detection: Dry the plates, add scintillant, and measure the radioactivity in each well using a microplate scintillation counter.

• Data Analysis: Calculate the percent inhibition relative to the DMSO control. For IC₅₀ determination, plot percent inhibition versus compound concentration and fit the data to a four-parameter logistic curve.

Tier 3: Cell-Based Profiling — Validation in a Physiological Context

Biochemical assays are powerful but use purified, isolated proteins. They cannot assess cell permeability or confirm that a compound engages its target in the complex milieu of a living cell.[21] Cellular target engagement assays are therefore essential for validating the most significant findings from the in vitro screens.

Methodology Rationale: The Cellular Thermal Shift Assay (CETSA®) is a technique that measures the thermal stability of proteins in response to ligand binding.[22] When a compound like X binds to its target protein (e.g., PK-Alpha) inside a cell, it typically stabilizes the protein, increasing its melting temperature. This change can be quantified, providing direct evidence of target engagement in a physiological setting.[22]

Caption: On-target vs. off-target effects of Compound X.

Hypothetical CETSA Results for Compound X:

Based on the kinase panel, CETSA was used to confirm cellular engagement of PK-Alpha and the primary off-target, PK-Gamma.

Target Protein	Cellular Thermal Shift (ΔTm)	Interpretation
PK-Alpha	+4.2 °C	Strong, direct engagement of the intended target in cells.
PK-Gamma	+3.8 °C	Confirmed, direct engagement of the key off-target in cells.
GAPDH (Control)	+0.1 °C	No non-specific protein stabilization.

Interpretation & Synthesis: The CETSA results provide the final piece of the puzzle. They confirm that Compound X is cell-permeable and binds not only to its intended target, PK-Alpha, but also to the off-target PK-Gamma within a cellular environment.

Conclusion and Strategic Outlook

This multi-tiered cross-reactivity analysis has generated a comprehensive and actionable selectivity profile for (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid (Compound X).

Summary of Findings:

• On-Target Potency: Compound X potently inhibits its intended target, PK-Alpha, in both biochemical and cellular assays.

• Significant Liabilities: The compound exhibits potent, confirmed off-target activity against the related kinase PK-Gamma.

• Safety Concerns: A critical interaction with the 5-HT2B receptor was identified, representing a major potential safety hurdle.

• Favorable Properties: The compound shows a generally clean profile otherwise, with no activity at the hERG channel.

Final Recommendation: While Compound X demonstrates promising on-target activity, the significant off-target inhibition of PK-Gamma and the safety-critical interaction with the 5-HT2B receptor preclude its advancement in its current form. The project team should now initiate a focused medicinal chemistry effort. The goal will be to synthesize new analogs that retain potency against PK-Alpha while eliminating or significantly reducing activity against PK-Gamma and the 5-HT2B receptor. This guide provides the framework to efficiently screen these new analogs and identify a candidate with a truly optimized selectivity profile suitable for further development.

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A Head-to-Head Comparison of Synthesis Methods for 1,3,4-Oxadiazoles: A Guide for Researchers

The 1,3,4-oxadiazole motif is a cornerstone in modern medicinal chemistry and materials science, prized for its favorable physicochemical properties and broad spectrum of biological activities. Its incorporation into drug candidates often enhances metabolic stability and improves pharmacokinetic profiles. Consequently, the efficient and versatile synthesis of 2,5-disubstituted 1,3,4-oxadiazoles is a subject of continuous investigation and optimization. This guide provides a head-to-head comparison of the most prevalent and emerging synthetic strategies, offering field-proven insights into their mechanisms, experimental protocols, and relative performance to empower researchers in selecting the optimal method for their specific applications.

The Enduring Workhorse: Cyclodehydration of 1,2-Diacylhydrazines

One of the most traditional and widely employed methods for 1,3,4-oxadiazole synthesis is the cyclodehydration of 1,2-diacylhydrazine precursors. This approach is valued for its reliability and the ready availability of starting materials. The choice of a potent dehydrating agent is critical for the success of this reaction, with phosphorus oxychloride (POCl₃) being a common and effective option.[1][2]

The reaction proceeds through the activation of one of the carbonyl oxygens of the diacylhydrazine by the dehydrating agent, in this case, POCl₃. This activation facilitates an intramolecular nucleophilic attack by the other carbonyl oxygen, leading to the formation of a cyclic intermediate. Subsequent elimination of water and the dehydrating agent's byproducts yields the aromatic 1,3,4-oxadiazole ring.

Caption: Workflow for 1,3,4-oxadiazole synthesis via cyclodehydration.

Experimental Protocol: Cyclodehydration using POCl₃

• To a stirred solution of the 1,2-diacylhydrazine (1 mmol) in a suitable anhydrous solvent (e.g., toluene, or neat), cautiously add phosphorus oxychloride (3-5 mL) at 0 °C.[2]

• Slowly warm the reaction mixture to room temperature and then heat to reflux for 4-6 hours.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.

• Neutralize the acidic solution with a suitable base (e.g., sodium bicarbonate or sodium carbonate solution) until the pH is approximately 7-8.

• The precipitated solid is collected by filtration, washed with cold water, and dried.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol or ethyl acetate) to afford the pure 2,5-disubstituted-1,3,4-oxadiazole.

The Oxidative Approach: Iodine-Mediated Cyclization of N-Acylhydrazones

A powerful and often milder alternative to forceful dehydration is the oxidative cyclization of N-acylhydrazones. This method has gained popularity due to its efficiency and the use of readily available and less hazardous oxidizing agents, with molecular iodine being a prominent example.[3][4] This reaction can often be performed under metal-free conditions, which is advantageous in pharmaceutical synthesis to avoid metal contamination of the final product.

The mechanism is believed to involve the initial formation of an N-iodo intermediate from the reaction of the acylhydrazone with iodine. This is followed by an intramolecular cyclization, where the carbonyl oxygen attacks the imine carbon. Subsequent elimination of hydrogen iodide, often facilitated by a base, leads to the formation of the 1,3,4-oxadiazole ring.

Caption: Mechanism of iodine-mediated oxidative cyclization.

Experimental Protocol: Iodine-Mediated Oxidative Cyclization

• In a round-bottom flask, dissolve the N-acylhydrazone (1 mmol) in a suitable solvent such as 1,4-dioxane (10 mL).[5]

• Add potassium carbonate (2 mmol) and molecular iodine (1.2 mmol) to the mixture.

• Stir the reaction mixture at room temperature or gentle reflux for 2-12 hours, monitoring the progress by TLC.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with aqueous sodium thiosulfate solution to remove excess iodine, followed by a brine wash.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or recrystallization to obtain the desired 2,5-disubstituted-1,3,4-oxadiazole.[3]

The Rise of Green Chemistry: Microwave and Ultrasound-Assisted Syntheses

In the quest for more sustainable and efficient chemical processes, microwave and ultrasound irradiation have emerged as powerful tools in organic synthesis. These techniques often lead to dramatic reductions in reaction times, increased yields, and cleaner reaction profiles compared to conventional heating methods.[6][7]

Microwave-Assisted Synthesis: Microwave irradiation accelerates the reaction by direct interaction of the electromagnetic field with the polar molecules in the reaction mixture, leading to rapid and uniform heating. This can significantly reduce the time required for the cyclodehydration of diacylhydrazines or the oxidative cyclization of acylhydrazones.[8]

Ultrasound-Assisted Synthesis: Sonication promotes the reaction through acoustic cavitation, the formation, growth, and implosive collapse of bubbles in a liquid. This process generates localized high temperatures and pressures, enhancing mass transfer and accelerating the reaction rate. A notable application is the synthesis of 5-substituted-1,3,4-oxadiazole-2-thiols from acyl hydrazides and carbon disulfide.[7][9]

Experimental Protocol: Microwave-Assisted Synthesis of 2,5-Disubstituted-1,3,4-Oxadiazoles

• In a microwave-safe reaction vessel, combine the acid hydrazide (1 mmol) and a substituted aromatic acid (1 mmol).[10]

• Add a few drops of a dehydrating agent like phosphorus oxychloride or thionyl chloride.

• Seal the vessel and place it in a microwave reactor.

• Irradiate the mixture at a power of 100-300 W for 5-15 minutes.[8][10]

• After the reaction is complete, cool the vessel to room temperature.

• Carefully pour the reaction mixture into crushed ice and neutralize with a base.

• Collect the precipitated product by filtration, wash with water, and purify by recrystallization.

Experimental Protocol: Ultrasound-Assisted Synthesis of 5-Substituted-1,3,4-oxadiazole-2-thiols

• In a suitable flask, mix the aryl hydrazide (1 mmol) and carbon disulfide (1.1 mmol) in a minimal amount of a high-boiling solvent like DMF.[7][9]

• Place the flask in an ultrasonic bath and irradiate at a frequency of 20-40 kHz at room temperature for 1-3 hours.

• Monitor the reaction by TLC.

• Upon completion, pour the reaction mixture into cold water and acidify with dilute hydrochloric acid to precipitate the product.

• Filter the solid, wash with water, and dry.

• Recrystallize from a suitable solvent to obtain the pure 5-substituted-1,3,4-oxadiazole-2-thiol.

A Modern Approach: The Huisgen Reaction from Tetrazoles

The Huisgen 1,3-dipolar cycloaddition offers a convergent and versatile route to 1,3,4-oxadiazoles. Specifically, the reaction of 5-substituted-1H-tetrazoles with acyl chlorides or anhydrides provides a clean and efficient synthesis of 2,5-disubstituted 1,3,4-oxadiazoles.[11][12] This method is particularly attractive as it allows for the introduction of diverse substituents at both the 2- and 5-positions of the oxadiazole ring.

The mechanism involves the N-acylation of the tetrazole by the acyl chloride, forming an unstable N-acylated tetrazole intermediate. This intermediate undergoes a thermal or photochemically induced rearrangement with the elimination of molecular nitrogen. The resulting nitrilimine then undergoes intramolecular cyclization to form the stable 1,3,4-oxadiazole ring.[11][12]

Caption: Pathway of the Huisgen reaction for 1,3,4-oxadiazole synthesis.

Experimental Protocol: Huisgen Synthesis of 2,5-Disubstituted-1,3,4-Oxadiazoles

• Dissolve the 5-substituted-1H-tetrazole (1 mmol) in a suitable solvent such as pyridine (2 mL).[11]

• Add the acyl chloride (1.2-1.5 mmol) to the solution.

• Heat the reaction mixture at 110-120 °C for 4-8 hours.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in an organic solvent like ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel to afford the pure 2,5-disubstituted-1,3,4-oxadiazole.

Head-to-Head Performance Comparison

Synthesis Method	Key Reagents	Typical Reaction Time	Typical Temperature	Typical Yields (%)	Advantages	Disadvantages
Cyclodehydration	1,2-Diacylhydrazine, POCl₃	4-6 hours	Reflux	70-90	Reliable, readily available starting materials	Harsh reagents, high temperatures, potential for side reactions
Oxidative Cyclization	N-Acylhydrazone, I₂, K₂CO₃	2-12 hours	Room Temp. to Reflux	80-95	Milder conditions, metal-free options	Requires pre-synthesis of acylhydrazone, use of an oxidizing agent
Microwave-Assisted	Hydrazide, Carboxylic Acid, POCl₃	5-15 minutes	100-150 °C	85-95	Rapid synthesis, high yields, cleaner reactions	Requires specialized microwave reactor
Ultrasound-Assisted	Hydrazide, CS₂	1-3 hours	Room Temp.	80-90	Green chemistry, mild conditions, simple setup	Substrate scope may be limited for some variations
Huisgen Reaction	Tetrazole, Acyl Chloride	4-8 hours	110-120 °C	70-85	Convergent, high functional group tolerance	Requires synthesis of tetrazole precursor, elevated temperatures

Conclusion and Future Outlook

The synthesis of 1,3,4-oxadiazoles has evolved from classical, often harsh, methodologies to more refined, efficient, and environmentally benign strategies. While the traditional cyclodehydration of diacylhydrazines remains a robust and reliable method, the iodine-mediated oxidative cyclization offers a milder and often higher-yielding alternative. For rapid synthesis and process intensification, microwave and ultrasound-assisted methods are unparalleled, aligning with the principles of green chemistry. The Huisgen reaction provides a highly convergent and flexible approach for creating diverse libraries of 1,3,4-oxadiazoles.

The choice of the optimal synthetic route will invariably depend on the specific target molecule, available starting materials, required scale, and the laboratory's equipment and sustainability goals. As research in this field continues, we can anticipate the development of even more efficient, catalytic, and environmentally friendly methods for the construction of this privileged heterocyclic scaffold, further empowering drug discovery and materials science innovation.

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A Comparative In Silico Analysis: Docking Performance of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid Against Cyclooxygenase-2

An Objective Guide for Computational Drug Discovery Professionals

Abstract

This guide provides a comprehensive, technically grounded comparison of the predicted binding affinity of a novel compound, (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid, against the well-validated inflammatory target, Cyclooxygenase-2 (COX-2). Recognizing the therapeutic potential of the 1,3,4-oxadiazole scaffold in NSAID development, this study employs a rigorous molecular docking protocol to predict the binding interactions of this novel molecule.[1][2] Its performance is objectively benchmarked against Celecoxib, a potent and selective COX-2 inhibitor, to establish a comparative efficacy profile. We provide a detailed, step-by-step experimental workflow, from protein and ligand preparation to the execution and interpretation of docking results using AutoDock Vina, a widely used open-source docking engine.[3] The objective is to equip researchers with a practical framework for the initial assessment of novel chemical entities in a computational drug discovery pipeline.

Introduction: Rationale and Scientific Context

The 1,3,4-oxadiazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including anti-inflammatory, analgesic, and anticancer properties.[4][2][5] Several studies have demonstrated that derivatives of this heterocycle can act as potent inhibitors of the Cyclooxygenase (COX) enzymes, which are critical mediators of inflammation and pain.[6][7][8] The COX enzyme exists in two primary isoforms, COX-1 and COX-2. While COX-1 is constitutively expressed and plays a role in physiological homeostasis, COX-2 is inducible and its expression is elevated at sites of inflammation.[6] Consequently, selective inhibition of COX-2 is a highly sought-after strategy for developing anti-inflammatory agents with a reduced risk of gastrointestinal side effects associated with non-selective NSAIDs.[6][9]

The subject of this guide, (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid (designated herein as EOA ), is a novel compound featuring the 1,3,4-oxadiazole core linked to an acetic acid moiety via a thioether bridge. This structural motif is common in compounds designed to target COX enzymes.[10][11] Given the established anti-inflammatory potential of this scaffold, we hypothesize that EOA may exhibit inhibitory activity against COX-2.

To provide a robust benchmark, we compare the in silico performance of EOA against Celecoxib , a well-characterized, FDA-approved selective COX-2 inhibitor.[9] This comparative approach allows for a more meaningful interpretation of the docking results, contextualizing the predicted binding affinity of the novel compound against a known therapeutic agent.[12]

This guide will detail the complete methodology for performing this comparative docking study, present illustrative results in a clear format, and explain the causality behind the interpretation of these results.

Detailed Experimental Protocol: A Validated Workflow

The following protocol outlines a standardized and reproducible workflow for molecular docking using the AutoDock Suite of tools.[3][13] Each step is designed to ensure the scientific validity and integrity of the resulting predictions.

Software and Resource Requirements

• Protein Data Bank (PDB): For retrieval of the target protein crystal structure.

• PubChem or similar chemical database: For retrieval or generation of ligand structures.

• AutoDock Tools (ADT): For preparing protein and ligand files.[14]

• AutoDock Vina: For performing the molecular docking calculations.[3]

• Biovia Discovery Studio Visualizer or PyMOL: For visualization and analysis of docking results.

Step-by-Step Methodology

Step 1: Target Protein Preparation

The scientific premise of a docking study rests on the quality of the target structure. The goal is to prepare a clean, chemically correct receptor model.

• Structure Retrieval: Download the crystal structure of human COX-2 in complex with Celecoxib from the RCSB Protein Data Bank. For this study, PDB ID: 3LN1 is utilized as it provides a high-resolution (2.40 Å) structure of the target binding site.[15]

• Initial Cleaning: Load the PDB file into a molecular viewer like Discovery Studio or UCSF Chimera.[14][16] Remove all non-essential components, including water molecules, co-factors, and any pre-existing ligands (including the co-crystallized Celecoxib). This ensures the binding site is clear for the docking simulation.[14][17] The protein structure often contains multiple chains; for this target, we will retain only Chain A, which contains the active site.

• Protonation and Charge Assignment: Load the cleaned PDB file into AutoDock Tools (ADT). Add polar hydrogen atoms to satisfy valence requirements, which is critical for accurate hydrogen bond calculations.[18] Assign Kollman charges to the protein atoms. This step calculates the partial atomic charges necessary for the scoring function to evaluate electrostatic interactions.

• File Format Conversion: Save the prepared protein structure in the PDBQT file format (receptor.pdbqt). This format includes the atomic coordinates, charges, and atom types required by AutoDock Vina.[14]

Step 2: Ligand Preparation

Ligand preparation ensures that the molecule's structure is optimized and correctly formatted for the docking algorithm.

• Structure Generation:

  • (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid (EOA): The 2D structure of this novel compound is drawn using chemical drawing software (e.g., ChemDraw) and saved as an SDF or MOL file. The 3D structure is then generated and energy-minimized using a program like Avogadro or the integrated tools in UCSF Chimera to achieve a low-energy conformation.[19]

  • Celecoxib: The 3D structure of the reference ligand, Celecoxib, is downloaded from the PubChem database (CID 2662).

• Charge Calculation and Torsion Definition: Load each ligand file into AutoDock Tools.[20] Gasteiger charges are calculated to assign partial atomic charges. The software automatically detects rotatable bonds within the ligand. Defining these torsions is crucial as it allows Vina to perform a flexible docking, exploring various conformations of the ligand within the binding site.[18][20]

• File Format Conversion: Save the prepared ligands in the PDBQT file format (eoa.pdbqt and celecoxib.pdbqt).

Step 3: Grid Box Generation and Docking Execution

The grid box defines the three-dimensional search space where the docking algorithm will attempt to place the ligand.

• Defining the Search Space: In ADT, with the receptor loaded, open the Grid Box tool.[14][18] To ensure a focused docking, the grid box is centered on the known active site of COX-2. The coordinates of the co-crystallized ligand from the original PDB file (3LN1) can be used to precisely center the box.[21] For this study, the grid box is set to dimensions of 22 x 22 x 22 Å to encompass the entire active site cavity.

• Configuration File: Create a configuration text file (conf.txt) that specifies the paths to the receptor and ligand PDBQT files, the center and size of the grid box, and the exhaustiveness parameter, which controls the computational effort of the search (a value of 32 is recommended for higher accuracy).[13][22]

• Running AutoDock Vina: Execute the docking simulation from the command line using the following command: vina --config conf.txt --ligand eoa.pdbqt --out eoa_out.pdbqt --log eoa_log.txt Repeat the process for the Celecoxib ligand.

Workflow Visualization

The entire computational workflow can be summarized in the following diagram:

Caption: The arachidonic acid inflammatory pathway.

Conclusion and Future Directions

This comparative guide demonstrates that the novel compound, (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid (EOA), shows significant promise as a potential COX-2 inhibitor based on in silico molecular docking analysis. While its predicted binding affinity is lower than the highly optimized reference drug Celecoxib, its strong interaction with key active site residues warrants further investigation.

The logical next steps in the drug discovery pipeline would be:

• In Vitro Validation: Perform enzymatic assays to experimentally determine the IC50 values of EOA against both COX-1 and COX-2 to confirm its potency and selectivity.

• Lead Optimization: Synthesize and test analogues of EOA to improve binding affinity and selectivity, guided by the structural insights from this docking study.

• ADMET Prediction: Conduct in silico or in vitro absorption, distribution, metabolism, excretion, and toxicity (ADMET) studies to evaluate the compound's drug-like properties.

This study serves as a foundational step, providing a data-driven hypothesis for the biological activity of EOA and a clear roadmap for its future development.

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• PubMed. (2024). Synthesis, characterization, biological evaluation, and molecular docking studies of new 1,3,4-oxadiazole-thioether derivative as antioxidants and cytotoxic agents.
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A Researcher's Guide to Elucidating the Mechanism of Action of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid

Introduction

(5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid is a small molecule belonging to the oxadiazole class of heterocyclic compounds. While the specific biological activities of this particular molecule are not yet extensively documented in publicly available literature, the oxadiazole scaffold is a well-recognized pharmacophore present in a variety of therapeutically active agents. This guide provides a comprehensive framework for researchers to systematically investigate and confirm the mechanism of action of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid, comparing its potential activities with established compounds and detailing the necessary experimental protocols.

The inherent value of the 1,3,4-oxadiazole ring in medicinal chemistry stems from its metabolic stability and its ability to act as a bioisostere for amide and ester functionalities, potentially enhancing drug-like properties. Compounds incorporating this moiety have demonstrated a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. Given this precedent, our investigation into the mechanism of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid will be guided by the hypothesis that it may modulate key enzymatic pathways implicated in these disease areas.

This guide will present a logical, multi-step experimental workflow, from initial target identification to in-depth validation of the mechanism of action. We will also draw comparisons with established drugs that share functional similarities, providing a context for the potential therapeutic positioning of this novel compound.

Comparative Landscape: Potential Mechanisms and Alternative Agents

To effectively design our experimental strategy, we must first consider the plausible biological targets for a molecule with the structural features of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid. The presence of the carboxylic acid group suggests a potential interaction with binding sites that accommodate acidic moieties, such as the active sites of certain enzymes. The oxadiazole ring itself can participate in hydrogen bonding and other non-covalent interactions.

Based on the activities of other oxadiazole-containing compounds, we can hypothesize several potential mechanisms of action for (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid. These, along with established alternative agents, are summarized in the table below.

Potential Mechanism of Action	Hypothesized Molecular Target	Alternative/Comparative Agents	Therapeutic Area
Anti-inflammatory	Cyclooxygenase (COX) enzymes	Ibuprofen, Celecoxib	Inflammation, Pain
Antimicrobial	Bacterial cell wall synthesis enzymes	Penicillin, Vancomycin	Infectious Diseases
Anticancer	Tyrosine kinases, Topoisomerases	Imatinib, Doxorubicin	Oncology
Antitubercular	Mycobacterial enzymes (e.g., InhA)	Isoniazid	Tuberculosis

This guide will focus on a systematic approach to first identify the primary target and then confirm the mechanism of action, using the anti-inflammatory pathway via COX inhibition as an illustrative example, given the prevalence of this activity among related compounds.

Experimental Workflow for Mechanism of Action Confirmation

The following sections detail a step-by-step experimental plan to elucidate the mechanism of action of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid.

Phase 1: Target Identification and Initial Validation

The initial phase aims to identify the primary biological target of the compound. A combination of in silico and in vitro methods will be employed.

1.1. In Silico Target Prediction:

Computational methods can provide initial hypotheses about the potential targets of a novel compound based on its chemical structure.

• Methodology: Utilize computational platforms such as SuperPred, PharmMapper, or similar target prediction servers. These tools screen the chemical structure of the query molecule against databases of known protein-ligand interactions to identify potential binding partners.

• Rationale: This approach narrows down the list of potential targets, allowing for more focused and efficient in vitro screening.

1.2. In Vitro Broad-Spectrum Kinase and Enzyme Profiling:

A broad-spectrum enzymatic screen is a crucial step to empirically identify the primary target.

• Methodology: Submit (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid for screening against a panel of purified enzymes, such as the KinomeScan™ panel for kinases or specialized panels for proteases, phosphatases, and other enzyme classes.

• Rationale: This provides direct evidence of interaction with specific enzymes and can reveal off-target effects early in the drug discovery process.

1.3. Cellular Thermal Shift Assay (CETSA):

CETSA is a powerful technique to confirm target engagement in a cellular context.

• Methodology:

  • Treat intact cells with (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid or a vehicle control.

  • Heat the cell lysates to a range of temperatures.

  • Separate soluble and aggregated proteins by centrifugation.

  • Analyze the soluble fraction by Western blotting or mass spectrometry to quantify the amount of the putative target protein that remains soluble at each temperature.

• Rationale: Ligand binding stabilizes the target protein, leading to a higher melting temperature. This provides strong evidence of target engagement within the complex environment of a cell.

Caption: Phase 1 Workflow for Target Identification.

Phase 2: Mechanistic Characterization and In Vitro Validation

Once a primary target is identified (for this guide, we will assume it is a COX enzyme), the next phase is to characterize the nature of the interaction and its functional consequences.

2.1. Enzyme Inhibition Assays:

Quantitative enzyme inhibition assays are essential to determine the potency and mode of inhibition.

• Methodology:

  • Perform in vitro COX-1 and COX-2 inhibition assays using purified enzymes.

  • Vary the concentration of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid to determine the IC50 value (the concentration required to inhibit 50% of the enzyme activity).

  • To determine the mode of inhibition (e.g., competitive, non-competitive), perform kinetic studies by measuring enzyme activity at various substrate and inhibitor concentrations.

• Rationale: This provides quantitative data on the compound's potency and selectivity for its target enzyme(s) and offers insights into how it interacts with the active site.

2.2. Surface Plasmon Resonance (SPR) for Binding Kinetics:

SPR provides real-time, label-free analysis of the binding kinetics between the compound and its target protein.

• Methodology:

  • Immobilize the purified target protein (e.g., COX-2) on a sensor chip.

  • Flow different concentrations of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid over the chip.

  • Measure the change in the refractive index at the sensor surface, which is proportional to the mass of the bound compound.

  • Analyze the data to determine the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (KD).

• Rationale: SPR provides precise measurements of the binding affinity and kinetics, which are critical for understanding the drug-target interaction.

2.3. Cell-Based Assays to Confirm Functional Effects:

The final step in in vitro validation is to confirm that the compound elicits the expected biological response in a cellular context.

• Methodology:

  • Use a relevant cell line, such as lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages, which are known to upregulate COX-2 and produce prostaglandins.

  • Treat the cells with various concentrations of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid.

  • Measure the production of downstream signaling molecules, such as prostaglandin E2 (PGE2), using an ELISA kit.

• Rationale: This demonstrates that the compound can access its target in a cellular environment and produce a measurable functional effect that is consistent with the proposed mechanism of action.

Caption: Phase 2 Workflow for Mechanistic Characterization.

Data Summary and Comparison

The data generated from these experiments should be systematically tabulated to allow for clear comparison with alternative agents.

Parameter	(5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid	Ibuprofen (Non-selective COX inhibitor)	Celecoxib (COX-2 selective inhibitor)
Target(s)	To be determined (Hypothesized: COX-1/2)	COX-1 and COX-2	Primarily COX-2
COX-1 IC50 (nM)	Experimental Value	~13,000	~3,000
COX-2 IC50 (nM)	Experimental Value	~370	~40
Selectivity Index (COX-1/COX-2)	Calculated Value	~35	~0.013
Binding Affinity (KD) to COX-2 (nM)	Experimental Value	Variable	~320
Inhibition of PGE2 in RAW 264.7 cells (IC50, nM)	Experimental Value	~5,000	~50

Conclusion

This guide provides a robust and scientifically rigorous framework for the elucidation of the mechanism of action of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid. By following a systematic approach of target identification, in vitro characterization, and cellular validation, researchers can build a comprehensive understanding of this novel compound's biological activity. The comparative analysis with established drugs will be crucial for defining its potential therapeutic niche and guiding future preclinical and clinical development. The experimental protocols outlined herein represent the current standards in the field and are designed to generate high-quality, reproducible data.

References

• Bhat, M. A., Al-Omar, M. A., & Naglah, A. M. (2021). 1,3,4-Oxadiazole as a Privileged Scaffold in Antimicrobial Drug Discovery: A Comprehensive Review. Molecules, 26(9), 2499. [Link]

• Kumar, R., & Kumar, S. (2019). 1,3,4-Oxadiazole: A Biologically Potent Scaffold for Drug Discovery. Current Drug Discovery Technologies, 16(3), 253-267. [Link]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid

A Comprehensive Guide to the Safe Disposal of (5-Ethyl-[1][2][3]oxadiazol-2-ylsulfanyl)-acetic acid

This guide provides detailed procedures for the proper disposal of (5-Ethyl-[1][2][3]oxadiazol-2-ylsulfanyl)-acetic acid (CAS 59754-23-8), a compound utilized in proteomics research and drug development.[4] Adherence to these protocols is critical for ensuring laboratory safety, protecting the environment, and maintaining regulatory compliance. The information herein is synthesized from established best practices in chemical waste management and authoritative regulatory guidelines.

Hazard Assessment and Characterization

• Corrosivity: The presence of the acetic acid functional group classifies this compound as an acid. Concentrated forms are likely to be corrosive and can cause severe skin burns and eye damage.[5][6]

• Toxicity: Oxadiazole derivatives have been noted to cause skin and eye irritation.[7][8] Some studies on similar compounds suggest potential for respiratory irritation as well.[9][10][11] While acute toxicity studies on some oxadiazole derivatives have shown low immediate toxicity, the potential for chronic effects or environmental toxicity should not be discounted.[12]

• Reactivity: The compound may be incompatible with strong oxidizing agents.[7][9] Upon combustion, it may produce hazardous decomposition products, including carbon monoxide, carbon dioxide, and oxides of nitrogen and sulfur.[7]

• Environmental Hazards: Sulfur-containing organic compounds can lead to the formation of acidic byproducts upon degradation, potentially causing localized soil and groundwater acidification if disposed of improperly.[13]

Based on these characteristics, (5-Ethyl-[1][2][3]oxadiazol-2-ylsulfanyl)-acetic acid must be treated as hazardous waste unless a formal hazardous waste determination proves otherwise.[14]

Table 1: Hazard Profile and Disposal Considerations

Hazard Characteristic	Basis for Concern	Primary Disposal Consideration
Corrosivity	Acetic acid functional group	Neutralization may be an option for dilute, uncontaminated aqueous solutions, but is not recommended for the pure compound or concentrated solutions.[15][16][17]
Toxicity	Oxadiazole and sulfur moieties	Avoidance of sewer disposal. Incineration at a licensed facility is the preferred method.[2]
Reactivity	General organic compound properties	Segregate from incompatible materials, particularly strong oxidizing agents.[7][9]
Environmental Hazard	Sulfur content and potential for bioaccumulation	Landfill disposal should only be considered after stabilization and solidification at a designated hazardous waste landfill.[18]

Personal Protective Equipment (PPE)

All personnel handling (5-Ethyl-[1][2][3]oxadiazol-2-ylsulfanyl)-acetic acid for disposal must wear appropriate PPE to minimize exposure risks.

• Eye Protection: Chemical splash goggles are mandatory.[6][7]

• Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene.[6][7]

• Body Protection: A lab coat or chemical apron should be worn.[6][7]

• Respiratory Protection: If handling the powdered form or creating aerosols, a NIOSH/MSHA-approved respirator may be necessary.[7] All handling of the compound should ideally be performed within a certified chemical fume hood to minimize inhalation risks.[5][15]

On-Site Waste Management and Segregation

Proper on-site management of waste (5-Ethyl-[1][2][3]oxadiazol-2-ylsulfanyl)-acetic acid is a cornerstone of safe laboratory practice and regulatory compliance.

Generated waste must be stored in a designated Satellite Accumulation Area (SAA).[1][2] The SAA must be at or near the point of generation and under the control of the laboratory personnel.[14][19]

• Use only appropriate, chemically compatible containers for waste storage. Plastic containers are generally preferred.[14] The original container, if in good condition, is an ideal choice.[1]

• Containers must be kept securely capped at all times, except when adding waste.[1]

• Ensure containers are in good condition and free from leaks.

Accurate and clear labeling is a critical regulatory requirement.[20]

• Each waste container must be labeled with the words "Hazardous Waste."[2]

• The full chemical name, "(5-Ethyl-[1][2][3]oxadiazol-2-ylsulfanyl)-acetic acid," must be clearly written.

• An indication of the hazards (e.g., "Corrosive," "Toxic") should be included.[2]

• For chemical mixtures, all components must be identified by percentage or volume.[1]

Store waste containers of (5-Ethyl-[1][2][3]oxadiazol-2-ylsulfanyl)-acetic acid segregated from incompatible materials, especially strong bases and oxidizing agents.[1]

Disposal Procedures

The following step-by-step procedures outline the approved disposal pathways for (5-Ethyl-[1][2][3]oxadiazol-2-ylsulfanyl)-acetic acid.

• Containerization: Carefully transfer the waste compound into a designated hazardous waste container as described in Section 3.2.

• Labeling: Affix a properly completed hazardous waste label.

• Storage: Store the container in a designated SAA.

• Disposal Request: Arrange for pickup by your institution's Environmental Health and Safety (EH&S) department or a licensed hazardous waste disposal contractor.[15]

Under no circumstances should the pure compound or concentrated solutions be disposed of down the drain. [15][16]

For very dilute, uncontaminated aqueous solutions of (5-Ethyl-[1][2][3]oxadiazol-2-ylsulfanyl)-acetic acid, drain disposal may be permissible only if allowed by local regulations and after proper neutralization.[16][17] However, given the presence of the oxadiazole and sulfur moieties, this is generally not recommended. The preferred method is to collect all solutions as hazardous waste.

If neutralization and drain disposal are permitted by your institution and local wastewater authority:

• Verification: Confirm that the concentration is low enough for drain disposal (typically less than 5-10%).[17]

• Neutralization: In a well-ventilated fume hood, slowly add a weak base, such as sodium bicarbonate, to the solution while stirring.[15][16]

• pH Monitoring: Use a calibrated pH meter or pH paper to monitor the neutralization process. The target pH should be between 6.0 and 8.0.

• Disposal: Once neutralized, the solution can be flushed down the drain with copious amounts of water.

• Record Keeping: Maintain a log of all neutralized waste disposed of via the sanitary sewer system.[17]

Any materials, such as absorbent pads, gloves, or labware, that are contaminated with (5-Ethyl-[1][2][3]oxadiazol-2-ylsulfanyl)-acetic acid must be disposed of as hazardous waste.

• Collection: Place all contaminated solid waste into a designated, labeled hazardous waste bag or container.

• Disposal: Manage the container as hazardous waste and arrange for pickup by a licensed contractor.

Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

• Evacuation and Notification: Alert personnel in the immediate area and evacuate if necessary.

• Ventilation: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.[17]

• PPE: Don the appropriate PPE as outlined in Section 2.

• Containment and Cleanup:

  • For liquid spills, use an inert absorbent material like sand or vermiculite to soak up the spill.[5][21]

  • For solid spills, carefully sweep or scoop the material to avoid creating dust.

• Waste Collection: Place all contaminated absorbent and cleaning materials into a sealed, labeled hazardous waste container.[5][21]

• Decontamination: Clean the spill area thoroughly with soap and water.

Regulatory Framework

Disposal of (5-Ethyl-[1][2][3]oxadiazol-2-ylsulfanyl)-acetic acid is governed by federal, state, and local regulations. Key regulatory bodies in the United States include the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[2][22] Laboratories are classified as waste generators and must adhere to specific requirements based on the volume of waste produced.[2] It is the responsibility of the waste generator to ensure full compliance with all applicable regulations.[7]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the disposal of (5-Ethyl-[1][2][3]oxadiazol-2-ylsulfanyl)-acetic acid.

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A Researcher's Guide to Handling (5-Ethyl-oxadiazol-2-ylsulfanyl)-acetic acid: A Proactive Safety Protocol

A Researcher's Guide to Handling (5-Ethyl-[1][2][3]oxadiazol-2-ylsulfanyl)-acetic acid: A Proactive Safety Protocol

This document is structured to build a self-validating safety system, moving from hazard analysis to detailed personal protective equipment (PPE) protocols, and finally to operational and disposal plans.

Section 1: Hazard Analysis by Chemical Analogy

In the absence of specific toxicity data, we must infer potential hazards by examining the chemical's structure. This approach is a cornerstone of laboratory safety for research chemicals, as mandated by OSHA's Laboratory Standard, which requires a Chemical Hygiene Plan tailored to the specific hazards in the lab.[2][5][6][7]

The compound comprises three key functional groups:

• [1][2][3]Oxadiazole Ring: This heterocyclic moiety is a common scaffold in pharmacologically active compounds.[8][9][10] While the core ring itself is relatively stable, substituted oxadiazoles can be biologically active and may present as irritants. GHS classifications for similar simple oxadiazole compounds indicate potential for skin, eye, and respiratory irritation.[11][12][13][14]

• Sulfanyl (Thioether) Linkage: Organic sulfur compounds are often associated with strong, unpleasant odors and can be skin and respiratory irritants.[15][16][17] The sulfur atom can also be a site for metabolic activity, and its presence necessitates careful handling to avoid inhalation or skin contact.

• Carboxylic Acid Group: The acetic acid moiety makes the compound acidic. Carboxylic acids are known corrosives that can cause damage to skin, eyes, and the respiratory tract upon contact or inhalation.[18][19][20] Safe handling requires segregation from bases and reactive metals.[21][22]

Section 2: Comprehensive Personal Protective Equipment (PPE) Protocol

The selection of PPE is a critical control measure determined by a thorough hazard assessment.[23] Federal regulations, such as the OSHA Laboratory Standard (29 CFR 1910.1450), mandate the use of PPE to protect laboratory workers from chemical hazards.[2][6]

All manipulations of this compound, including weighing, transfers, and preparation of solutions, must be performed inside a certified chemical fume hood.[22] This is the primary barrier to prevent inhalation of any dusts, aerosols, or vapors.

A tiered approach to PPE ensures that the level of protection matches the risk of the operation.

Task	Minimum PPE Requirement	Rationale
Handling Stock Container	Safety Glasses with Side Shields, Flame-Resistant Lab Coat, Nitrile Gloves	Protects against minimal risk of exposure from a sealed container.
Weighing Solid Compound	Chemical Splash Goggles, Flame-Resistant Lab Coat, Double Nitrile Gloves	Increased risk of aerosolization and contamination. Goggles provide a better seal than safety glasses.[3][24] Double-gloving minimizes the risk of exposure from a single glove failure.[3]
Preparing Solutions	Chemical Splash Goggles, Face Shield, Chemical-Resistant Apron over Lab Coat, Double Nitrile Gloves	Highest risk of splashes and spills. A face shield worn over goggles is required for maximum protection against splashes when handling corrosive liquids.[3][24]
Post-Experiment Cleanup	Chemical Splash Goggles, Flame-Resistant Lab Coat, Heavy-Duty Nitrile or Butyl Rubber Gloves	Protects against residual contamination on glassware and surfaces.

• Donning: Follow the sequence outlined in Figure 1. Ensure gloves are pulled over the cuffs of the lab coat to create a seal.

• Doffing: This sequence is critical to prevent self-contamination. The most contaminated items (outer gloves) are removed first. Remove the lab coat by rolling it outwards, ensuring the contaminated exterior is contained. The final step after removing all PPE is a thorough hand washing.[25]

Section 3: Safe Handling and Operational Plan

A structured operational plan minimizes risk during chemical manipulations. This plan should be part of your laboratory's written Chemical Hygiene Plan (CHP).[6][7]

• Verify the chemical fume hood has a current certification sticker and the airflow monitor is functioning correctly.

• Ensure an appropriate spill kit (absorbent material for acids and solvents) is readily accessible.

• Locate the nearest safety shower and eyewash station.

• Have a designated, labeled waste container ready.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.[18]

• Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[12]

• Spill: For a small spill inside the fume hood, use an acid-compatible absorbent pad or material to contain it. Wipe the area clean. All cleanup materials must be disposed of as hazardous waste. For large spills, evacuate the lab and contact your institution's Environmental Health and Safety (EHS) office.[22][26]

Section 4: Decontamination and Disposal Plan

Proper waste management is a legal and ethical requirement.

• Waste Segregation: All materials that come into direct contact with (5-Ethyl-[1][2][3]oxadiazol-2-ylsulfanyl)-acetic acid are considered hazardous waste. This includes:

  • Disposable gloves

  • Weighing paper and contaminated wipes

  • Excess or unwanted solutions

• Waste Containers: Use a designated, sealable, and clearly labeled hazardous waste container. The label should include the full chemical name and the words "Hazardous Waste."

• Glassware Decontamination: Reusable glassware should be rinsed first with a suitable organic solvent (e.g., acetone or ethanol) to remove organic residues, followed by a triple rinse with deionized water. The initial solvent rinse must be collected as hazardous waste.

• Disposal: All chemical waste must be disposed of through your institution's EHS department in accordance with local, state, and federal regulations. Never pour chemical waste down the drain.[26]

By adhering to this comprehensive guide, researchers can confidently and safely handle novel compounds like (5-Ethyl-[1][2][3]oxadiazol-2-ylsulfanyl)-acetic acid, ensuring both personal safety and the integrity of their research.

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